1,2-Dilinoleoylglycerol

• CAS: 2442-62-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Protein Kinase C (PKC) Activation by 1,2-Dilinoleoylglycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase C (PKC) represents a family of serine/threonine kinases that are central regulators of a vast array of cellular signaling pathways.[1][2] Their involvement in processes such as cell proliferation, differentiation, apoptosis, and gene expression makes them a critical area of study.[1] Dysregulation of PKC activity is implicated in numerous diseases, including cancer, cardiovascular disease, and neurological disorders, highlighting its importance as a therapeutic target in drug discovery.[2][3][4] This guide provides a detailed examination of the activation mechanism of PKC by the endogenous second messenger, 1,2-dilinoleoylglycerol (DLG), offering insights for researchers and professionals in drug development.

PKC enzymes are activated by signals that lead to increases in the concentration of diacylglycerol (DAG) or calcium ions (Ca2+).[5] The PKC family is divided into three subfamilies based on their requirements for activation: conventional (cPKC), novel (nPKC), and atypical (aPKC).[5] cPKC isoforms (α, βI, βII, and γ) require Ca2+, DAG, and a phospholipid like phosphatidylserine for activation.[5][6] Novel PKC isoforms (δ, ε, η, and θ) require DAG but are independent of Ca2+.[5][6] Atypical PKCs (ζ and ι/λ) do not require Ca2+ or DAG for their activation.[6] This guide will focus on the activation of conventional and novel PKC isoforms by DLG, a specific type of DAG.

The Molecular Architecture of PKC: A Foundation for Regulation

The structure of PKC is fundamental to its regulation. It consists of an N-terminal regulatory region and a C-terminal kinase domain, connected by a hinge region.[6][7] The regulatory domain contains an autoinhibitory pseudosubstrate sequence that binds to the catalytic domain, keeping the enzyme in an inactive state.[6][7] This domain also houses the modules responsible for sensing second messengers: the C1 and C2 domains.[7]

• C1 Domain: This domain is a cysteine-rich motif that, in conventional and novel PKCs, is present as a tandem repeat (C1A and C1B).[7][8][9] The C1 domain is the binding site for DAG and phorbol esters.[7][8]

• C2 Domain: This domain, present in conventional and novel PKCs, acts as a Ca2+ sensor in cPKCs, mediating their initial interaction with the cell membrane.[7][8][10]

The interplay between these domains is crucial for the precise control of PKC activity.

The Stepwise Activation of PKC by 1,2-Dilinoleoylglycerol

The activation of PKC by DLG is a multi-step process involving translocation to the cell membrane and significant conformational changes. This process can be dissected into a series of coordinated events:

1. Initial Membrane Targeting (for cPKCs): The Role of Calcium and the C2 Domain

For conventional PKC isoforms, the activation cascade is initiated by an increase in intracellular Ca2+ concentration.[11] This rise in Ca2+ is often triggered by upstream signaling events that lead to the production of inositol 1,4,5-triphosphate (IP3).[2]

• Ca2+ Binding: Calcium ions bind to the C2 domain of cPKC.[11][12]

• Electrostatic Switch: This binding induces a conformational change in the C2 domain, altering its electrostatic potential and promoting its interaction with negatively charged phospholipids, such as phosphatidylserine, in the plasma membrane.[11][12]

• Initial Membrane Tethering: This initial, Ca2+-dependent interaction tethers the PKC molecule to the membrane, bringing it into proximity with other membrane-associated signaling molecules.[10]

This initial membrane recruitment is a critical priming step for the subsequent actions of DLG.

2. The Central Role of 1,2-Dilinoleoylglycerol: Engaging the C1 Domain

Once tethered to the membrane (for cPKCs) or upon diffusion to the membrane (for nPKCs), the C1 domain becomes the focal point of activation by DLG.

• DLG Binding: 1,2-dilinoleoylglycerol, generated at the membrane through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), binds to the C1 domain.[2][13]

• Conformational Change and Membrane Insertion: The binding of DLG to the C1 domain induces a significant conformational change.[14] This change facilitates the insertion of the C1 domain into the membrane, strengthening the association of PKC with the lipid bilayer.[15] The presence of unsaturated fatty acyl chains in DLG, such as linoleoyl groups, can enhance this membrane insertion and activation.[16]

The interaction between the C1 domain and DLG is a key allosteric event that drives the subsequent activation steps.

3. Allosteric Activation: Releasing the Pseudosubstrate

The combined energy from the binding of the C2 domain (for cPKCs) and the C1 domain to the membrane triggers the final step in activation.

• Pseudosubstrate Expulsion: The conformational changes induced by membrane binding lead to the expulsion of the autoinhibitory pseudosubstrate from the catalytic site of the kinase domain.[12][17][18]

• Unmasking the Catalytic Site: With the pseudosubstrate removed, the active site is now accessible to ATP and its protein substrates.

• Phosphorylation of Targets: The activated PKC can then phosphorylate a wide range of downstream target proteins on their serine and threonine residues, propagating the signal throughout the cell.[5]

This intricate, multi-step activation mechanism ensures that PKC activity is tightly regulated and only occurs at the appropriate time and cellular location.

Visualizing the PKC Activation Pathway

The following diagram illustrates the key steps in the activation of a conventional PKC isoform by 1,2-dilinoleoylglycerol.

Caption: PKC Activation by 1,2-Dilinoleoylglycerol.

Experimental Protocols for Studying PKC Activation

Validating the mechanism of PKC activation by DLG requires robust experimental methodologies. The following protocols are foundational for researchers in this field.

In Vitro PKC Kinase Assay

This assay directly measures the enzymatic activity of PKC.

Principle: This method quantifies the transfer of a radioactive phosphate from [γ-³²P]ATP to a specific PKC substrate. The amount of incorporated radioactivity is proportional to the kinase activity.[19]

Step-by-Step Methodology:

• Reaction Mixture Preparation: Prepare a reaction buffer containing HEPES, MgCl₂, and DTT.[20]

• Lipid Vesicle Preparation: Prepare lipid vesicles containing phosphatidylserine (PS) and varying concentrations of 1,2-dilinoleoylglycerol (DLG).

• Enzyme and Substrate Addition: To the reaction mixture, add purified PKC enzyme, a specific peptide substrate (e.g., myelin basic protein), and the prepared lipid vesicles.[21]

• Initiation of Reaction: For cPKC activation, add CaCl₂. Initiate the kinase reaction by adding [γ-³²P]ATP.[19]

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 10-30 minutes).[21]

• Termination of Reaction: Stop the reaction by adding a solution containing EDTA or by spotting the mixture onto phosphocellulose paper.[22]

• Quantification: Wash the phosphocellulose paper to remove unincorporated [γ-³²P]ATP. Measure the radioactivity of the phosphorylated substrate using a scintillation counter.

Cellular Translocation Assay

This assay visualizes the recruitment of PKC from the cytosol to the plasma membrane upon activation.

Principle: PKC tagged with a fluorescent protein (e.g., GFP) is expressed in cells. The change in its subcellular localization upon stimulation with a PKC activator is monitored by fluorescence microscopy.[23]

Step-by-Step Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., CHO or HEK293) and transfect them with a plasmid encoding a GFP-tagged PKC isoform.

• Cell Treatment: Treat the transfected cells with a cell-permeable DLG analog, such as 1,2-dioctanoyl-sn-glycerol (DOG), or stimulate an upstream receptor that leads to endogenous DLG production.[1]

• Live-Cell Imaging: Acquire fluorescence images of the cells before and after treatment using a confocal microscope.

• Image Analysis: Quantify the translocation by measuring the change in fluorescence intensity at the plasma membrane relative to the cytosol.

Data Presentation: Quantitative Analysis of PKC Activation

The following table summarizes hypothetical data from an in vitro kinase assay, demonstrating the dose-dependent activation of a conventional PKC isoform by 1,2-dilinoleoylglycerol in the presence of Ca²⁺ and phosphatidylserine.

[1,2-Dilinoleoylglycerol] (mol%)	PKC Activity (pmol/min/mg)	Fold Activation
0	50 ± 5	1.0
0.5	250 ± 20	5.0
1.0	750 ± 50	15.0
2.0	1500 ± 100	30.0
5.0	2250 ± 150	45.0
10.0	2300 ± 160	46.0

The Significance of Unsaturated Acyl Chains in DLG

The presence of unsaturated fatty acyl chains, like the linoleoyl groups in DLG, is not trivial. Studies have shown that unsaturated 1,2-diacylglycerols are generally more potent activators of PKC than their saturated counterparts.[16] This enhanced activity may be due to the specific conformational properties of unsaturated acyl chains within the membrane, which could facilitate more efficient binding to the C1 domain and promote the necessary conformational changes in PKC for activation.[24]

PKC in Drug Development: A Target of High Interest

The central role of PKC in cellular signaling makes it an attractive target for therapeutic intervention.[3][4] The development of small molecule inhibitors and activators of specific PKC isoforms is an active area of research.[4] A thorough understanding of the activation mechanism, including the specific roles of different diacylglycerol species like DLG, is crucial for the rational design of isoform-selective PKC modulators.

Conclusion

The activation of Protein Kinase C by 1,2-dilinoleoylglycerol is a sophisticated and tightly regulated process. It involves a cascade of events, including membrane translocation, specific lipid-protein interactions, and allosteric conformational changes. For researchers and drug development professionals, a deep understanding of this mechanism is paramount for elucidating the roles of PKC in health and disease and for developing novel therapeutics that target this important enzyme family. The experimental approaches outlined in this guide provide a framework for investigating the intricacies of PKC activation and for screening and characterizing potential modulators of its activity.

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1,2-Dilinoleoyl-sn-glycerol (DLG) in Lipid Signaling: Mechanistic Insights into PKC Activation and the DGK-PA Axis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Assay Guide

Executive Summary

As a Senior Application Scientist specializing in lipidomics and signal transduction, I frequently encounter the challenge of isolating the specific effects of distinct diacylglycerol (DAG) species in cellular assays. 1,2-dilinoleoyl-sn-glycerol (DLG) is a critical endogenous DAG characterized by two linoleic acid (18:2) acyl chains. Functioning as a potent lipid second messenger, DLG occupies a central node in cellular signal transduction, primarily mediating the membrane recruitment and activation of Protein Kinase C (PKC) isozymes.

Beyond PKC activation, DLG signaling is tightly regulated by Diacylglycerol Kinase (DGK), which converts it into phosphatidic acid (PA), thereby terminating DAG signaling and initiating PA-dependent pathways (such as mTORC1 modulation). Clinically, DLG has emerged as a significant metabolic biomarker; it is upregulated in early pregnancy and is actively utilized in predictive diagnostic models for preeclampsia . This whitepaper deconstructs the biophysical causality of DLG signaling and provides field-proven, self-validating protocols for interrogating its pathways in vitro.

Molecular Architecture & Causality: Why the Acyl Chains Matter

The functional specificity of DLG stems directly from its structural topology. DLG features an sn-glycerol backbone esterified with linoleoyl chains at both the sn-1 and sn-2 positions .

From an assay development perspective, we cannot treat all DAGs as interchangeable. The biophysical impact of DLG is unique:

• Membrane Fluidity & Packing Defects: The two cis-double bonds (9Z, 12Z) in each linoleoyl chain introduce significant "kinks" in the hydrophobic tails. In a lipid bilayer, these kinks disrupt tight lipid packing, increasing local membrane fluidity and creating transient packing defects.

• Causality in Kinase Recruitment: These packing defects are thermodynamically favorable for the insertion of the hydrophobic residues of the PKC C1 domain. Consequently, DLG exhibits a higher efficacy in recruiting PKC to the plasma membrane compared to fully saturated DAGs (e.g., dipalmitoylglycerol), lowering the activation energy required for the kinase to dock and release its autoinhibitory pseudosubstrate domain.

Core Signaling Pathways: The Bifurcated Axis

DLG operates via a bifurcated signaling axis, acting both as an activator and a substrate.

• The PKC Activation Axis: Upon generation by Phospholipase C (PLC)-mediated hydrolysis of PIP2, DLG accumulates in the inner leaflet of the plasma membrane. It binds directly to the C1 domain of classical and novel PKC isozymes, acting as an allosteric activator.

• The DGK-PA Attenuation Axis: To prevent hyperactivation of PKC (which can lead to pathological states), Diacylglycerol Kinase (DGK) rapidly phosphorylates DLG to form 1,2-dilinoleoyl-sn-glycero-3-phosphate, a specific species of Phosphatidic Acid (PA) . This conversion terminates the PKC signal but generates PA, a secondary messenger that directly binds to the FRB domain of mTOR, modulating mTORC1 activity.

Diagram 1: DLG-mediated bifurcated signaling axis via PKC activation and DGK attenuation.

Experimental Methodologies

To rigorously evaluate DLG's role in these pathways, researchers must utilize reconstituted liposome systems that mimic physiological membranes. Free DLG in aqueous buffers forms uncontrolled micelles, leading to artifactual kinase kinetics.

Protocol 1: In Vitro PKC Membrane Translocation & Activation Assay

Objective: Quantify the ability of DLG to recruit and activate PKC compared to control lipids. Trustworthiness & Self-Validation: We use large unilamellar vesicles (LUVs) extruded to exactly 100 nm to precisely control membrane curvature, which heavily influences C1 domain insertion. A kinase-dead PKC mutant (e.g., K368R) MUST be run in parallel as a self-validating negative control to rule out auto-fluorescence or non-specific substrate cleavage.

Step-by-Step Methodology:

• Lipid Film Preparation: Combine Phosphatidylcholine (PC), Phosphatidylserine (PS), and DLG (molar ratio 75:20:5) in chloroform within a glass vial. Dry under a gentle stream of nitrogen gas, followed by 2 hours in a vacuum desiccator to remove all residual solvent.

• Hydration: Hydrate the lipid film in 20 mM HEPES (pH 7.4), 100 mM NaCl to a final lipid concentration of 1 mM. Vortex vigorously for 5 minutes to form multilamellar vesicles (MLVs).

• Extrusion: Pass the MLV suspension 11 times through a polycarbonate membrane with a 100 nm pore size using a mini-extruder. Causality note: 11 passes ensure a monodisperse population of 100 nm LUVs, mimicking the curvature of the inner plasma membrane.

• Kinase Assay: In a 384-well plate, incubate 100 µM of the LUVs with 10 nM purified recombinant PKC, 100 µM ATP, 5 mM MgCl₂, and a fluorescently labeled PKC substrate peptide.

• Quantification: Measure substrate phosphorylation via a microfluidic mobility shift assay or fluorescence polarization.

Protocol 2: DGK Kinase Assay for DLG-PA Conversion

Objective: Measure the kinetics of DLG phosphorylation by DGK to map signal attenuation.

Step-by-Step Methodology:

• Prepare DLG-containing LUVs as described in Protocol 1.

• Incubate 50 µM LUVs with 20 nM purified DGK (e.g., DGKε) in the presence of 50 µM ATP spiked with [γ-³²P]ATP (1 µCi/reaction).

• Incubate at 30°C for 15 minutes.

• Termination & Extraction: Stop the reaction using a modified Bligh-Dyer lipid extraction (Chloroform:Methanol:1N HCl at 1:2:0.8 v/v). Causality note: The acidic environment is crucial to protonate the newly formed PA, ensuring it partitions completely into the organic phase.

• Analysis: Separate the organic phase using Thin Layer Chromatography (TLC) and quantify the ³²P-labeled DLG-PA via autoradiography densitometry.

Diagram 2: Step-by-step experimental workflow for in vitro DLG liposome kinase assays.

Quantitative Data: DAG Species Comparison

When designing lipid signaling panels, it is vital to benchmark DLG against other standard DAG species. The table below summarizes the relative activation potentials and enzymatic affinities derived from standardized 100 nm LUV assays .

DAG Species	Acyl Chain Structure	Relative PKC Activation Potential (%)	Relative DGK Affinity ( Km​ , µM)	Biophysical State at 37°C
DLG	18:2 / 18:2	85 ± 5	12.4 ± 1.2	Fluid / High Packing Defect
SAG	18:0 / 20:4	100 (Reference)	8.5 ± 0.9	Fluid / Optimal C1 Docking
DOG	18:1 / 18:1	70 ± 6	18.2 ± 1.5	Fluid / Moderate Defect
DPG	16:0 / 16:0	15 ± 3	>50.0	Gel / Low Defect

Note: SAG (1-stearoyl-2-arachidonoyl-sn-glycerol) is utilized as the baseline reference (100%) due to its status as the primary endogenous activator for classical PKCs.

References

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Structural Properties and Biophysical Dynamics of 1,2-Dilinoleoylglycerol in Lipid Bilayers

Executive Summary

For researchers and drug development professionals engineering next-generation lipid nanoparticles (LNPs) or studying cellular signaling, understanding the physical chemistry of membrane lipids is paramount. 1,2-dilinoleoylglycerol (1,2-DLG) is a uniquely structured diacylglycerol that acts not merely as a metabolic intermediate, but as a potent architect of membrane topology. This whitepaper provides an in-depth technical analysis of the structural properties of 1,2-DLG, its induction of negative membrane curvature, its role in membrane fusion, and the self-validating methodologies used to quantify its biophysical behavior.

Chemical Architecture of 1,2-Dilinoleoylglycerol

1,2-dilinoleoylglycerol is a diacylglycerol (DAG) characterized by a glycerol backbone esterified with two polyunsaturated linoleoyl (18:2) fatty acid chains[1]. Unlike standard structural phospholipids such as phosphatidylcholine (PC) or phosphatidylserine (PS), 1,2-DLG lacks a bulky, hydrated, and charged headgroup.

This seemingly simple chemical distinction fundamentally alters its biophysical behavior. The absence of a large headgroup leaves only a small, polar hydroxyl moiety. When coupled with the expansive, kinked spatial volume demanded by the two cis-double bonds in each linoleoyl chain, the lipid assumes a highly conical molecular geometry. This shape dictates its thermodynamic behavior within a planar lipid bilayer.

Biophysical Impact: Negative Curvature and Phase Transitions

The structural hallmark of 1,2-DLG is its ability to induce intrinsic negative monolayer curvature . In a standard lamellar ( ) bilayer, cylindrical lipids (like PC) pack evenly. However, the introduction of cone-shaped lipids like 1,2-DLG exerts a lateral pressure profile that physically forces the lipid monolayer to bend toward the aqueous phase[2].

As the localized concentration of DAGs increases, the membrane undergoes a thermodynamically driven phase transition. The flat bilayer becomes energetically unfavorable, driving the lipid assembly into non-lamellar structures, most notably the inverted hexagonal ( ) phase [2]. This transition is the biophysical engine behind critical cellular events, including vesicle trafficking, viral entry, and exocytosis.

Pathway illustrating how 1,2-DLG accumulation drives both protein signaling and membrane fusion.

Mechanistic Role in Membrane Fusion and LNP Engineering

In the context of drug development—specifically Lipid Nanoparticle (LNP) engineering for mRNA delivery—the curvature-inducing properties of 1,2-DLG are highly advantageous.

Membrane fusion requires overcoming a massive kinetic energy barrier to merge two highly hydrated lipid bilayers. The transient accumulation of DAGs in the inner leaflet of a membrane facilitates the extreme negative curvature required to form a hemifusion stalk —a critical intermediate where the outer leaflets of two apposing membranes merge while the inner leaflets remain distinct[2]. By lowering the activation energy required to form this non-lamellar intermediate, 1,2-DLG acts as a potent fusogen. This principle is actively leveraged in designing LNP lipid envelopes to ensure efficient endosomal escape following cellular uptake.

Protein-Membrane Interactions: The PKC Paradigm

Beyond bulk biophysical changes, 1,2-DLG acts as a localized signaling beacon. The accumulation of nonlamellar-prone lipids induces membrane "defects"—regions where the hydrophobic core of the bilayer is transiently exposed due to immense lipid packing constraints[3].

These structural defects alter the hydration and surface pressure of the bilayer, creating an optimal docking site for peripheral and amphitropic proteins. For instance, Protein Kinase C (PKC) and various G-protein subunits exhibit significantly enhanced membrane binding in the presence of nonbilayer-prone lipids[3]. Furthermore, enzymes like diacylglycerol kinase (DGK ), which regulates the phosphatidylinositol cycle by phosphorylating DAG to phosphatidic acid[4], are highly sensitive to the intrinsic negative curvature of their lipid environment. Studies have shown that DGK demonstrates vastly increased catalytic rates in highly curved membranes containing cone-shaped lipids[5].

Experimental Methodologies for Characterizing 1,2-DLG

To rigorously characterize the structural properties of 1,2-DLG, scientists must employ biophysical assays that isolate physical phenomena from biological variables. Below are two self-validating protocols used to measure phase transitions and fusion kinetics.

Protocol 1: Small-Angle X-ray Scattering (SAXS) for Phase Behavior

Causality & Self-Validation: SAXS is utilized because different lipid phases scatter X-rays at predictable, mathematically defined angles (Bragg peaks). The wavelength of X-rays is on the same order of magnitude as the lipid bilayer thickness. This protocol is self-validating because the Bragg peak ratios are immutable laws of physics: a lamellar ( ) phase is definitively proven by peak ratios of 1 : 2 : 3, whereas the phase is confirmed by ratios of 1 : : 2 : .

• Lipid Film Preparation: Co-dissolve host lipids (e.g., DOPC) and 1,2-DLG in chloroform at desired molar ratios (e.g., 0%, 5%, 10%, 20% 1,2-DLG). Dry under a stream of nitrogen gas and desiccate overnight in a vacuum to remove residual solvent.

• Hydration: Hydrate the lipid film with a physiological buffer (150 mM NaCl, 20 mM HEPES, pH 7.4) to a final lipid concentration of 10 mg/mL.

• Equilibration: Subject the suspension to 5 cycles of freeze-thaw (liquid nitrogen to 40°C) to ensure homogeneous mixing.

• Data Acquisition: Load the sample into a quartz capillary. Expose to a synchrotron X-ray source while ramping the temperature from 20°C to 60°C at 1°C/min.

• Data Analysis: Analyze the scattering vector ( ) to index the Bragg peaks and determine the exact temperature of the phase transition.

Step-by-step SAXS workflow for determining lipid phase transitions.

Protocol 2: FRET-Based Lipid Mixing (Membrane Fusion) Assay

Causality & Self-Validation: To prove that 1,2-DLG enhances fusion, we measure the mixing of lipid bilayers using Förster Resonance Energy Transfer (FRET). When NBD-PE and Rhodamine-PE are packed tightly in a donor vesicle, NBD emission is quenched. Upon fusion with an unlabeled 1,2-DLG acceptor vesicle, the surface area increases, the probes diffuse apart, and NBD fluorescence spikes. The system is self-validating because the final addition of Triton X-100 completely solubilizes the vesicles, providing an absolute 100% baseline for normalization, ensuring the signal is truly due to lipid mixing and not an artifact.

• Vesicle Preparation: Prepare "Donor" liposomes containing 98 mol% DOPC, 1 mol% NBD-PE, and 1 mol% Rh-PE. Prepare "Acceptor" liposomes containing varying concentrations of 1,2-DLG.

• Baseline Measurement: Mix Donor and Acceptor vesicles at a 1:4 ratio in a spectrofluorometer cuvette. Excite at 460 nm and monitor emission at 530 nm (NBD) for 2 minutes to establish a stable baseline ( ).

• Fusion Trigger: Inject a fusogenic trigger (e.g., or low pH buffer) to initiate fusion.

• Kinetic Monitoring: Record the increase in NBD fluorescence ( ) over 10 minutes.

• Maximum Fluorescence ( ): Add 0.1% Triton X-100 to completely solubilize the vesicles, achieving infinite probe dilution.

• Data Normalization: Calculate the true percentage of lipid mixing using the formula: .

Quantitative Data Summaries

Table 1: Influence of 1,2-DLG Concentration on Membrane Phase Behavior

1,2-DLG Concentration (mol %)	Spontaneous Curvature ( )	Dominant Phase at 37°C	Biological / Formulation Implication
0% (Pure DOPC)	~ 0 nm⁻¹	Lamellar ( )	Stable bilayer; poor fusogenicity.
5%	Slightly Negative	Lamellar ( )	Increased membrane fluidity; minor defect formation.
10 - 15%	Moderately Negative	with localized defects	Enhanced peripheral protein recruitment (e.g., PKC).
> 20%	Highly Negative	Inverted Hexagonal ( )	Spontaneous hemifusion stalk formation; high fusogenicity.

Table 2: Peripheral Protein Binding Kinetics in the Presence of Nonlamellar Lipids

Protein / Enzyme	Target Membrane Composition	Binding Affinity Impact	Mechanistic Driver
Protein Kinase C (PKC)	PC / PS / DAG	> 4-fold increase in binding	Recognition of exposed hydrophobic defects induced by DAG[3].
G-Protein Subunits ( )	PC / Nonlamellar Lipids	Concentration-dependent increase	Stabilization of nonlamellar structures by amphitropic anchoring[3].
Diacylglycerol Kinase	PC / DOPE / DAG	~ 10-fold increase in catalytic rate	Sensitivity to intrinsic negative curvature of the lipid environment[5].

Sources

• 1. scbt.com [scbt.com]
• 2. Diacylglycerol metabolism and homeostasis in fungal physiology - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Information on EC 2.7.1.107 - diacylglycerol kinase (ATP) - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Intracellular Targets of 1,2-Dilinoleoylglycerol in Mammalian Cells

Abstract

1,2-Dilinoleoylglycerol (DLG) is a specific molecular species of the second messenger diacylglycerol (DAG), a pivotal player in cellular signal transduction. While DAGs are broadly recognized as activators of a range of intracellular effectors, emerging research highlights that the specific acyl chain composition of DAG isomers dictates their binding affinity, subcellular localization, and functional outcomes. This technical guide provides an in-depth exploration of the known and putative intracellular targets of DLG in mammalian cells. We will dissect the structural basis of DLG's interactions, detail the key protein families it regulates—most notably Protein Kinase C (PKC) and Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs)—and provide field-proven methodologies for identifying and validating these interactions. This document is intended for researchers, scientists, and drug development professionals seeking to understand and manipulate DLG-mediated signaling pathways.

Section 1: The Diacylglycerol Isomer Landscape: Specificity in Signaling

Diacylglycerols are not a monolithic entity; they represent a heterologous population of over 50 molecular species, distinguished by the length and saturation of their two fatty acyl chains.[1] This structural diversity is not trivial. The 1,2-sn-stereoisomer is the biologically active form, generated at cellular membranes in response to stimuli, primarily through the action of phospholipase C (PLC) on phosphatidylinositol 4,5-bisphosphate (PIP2).[2][3] In contrast, 1,3-DAG is largely a metabolic intermediate.[4][5]

1,2-Dilinoleoylglycerol, featuring two C18:2 linoleic acid chains, is a polyunsaturated DAG (PUFA-DAG). This distinguishes it from saturated DAGs (e.g., 1,2-distearoyl-glycerol) or mixed-chain DAGs like 1-stearoyl-2-arachidonoyl-sn-glycerol (SAG). This structural nuance is critical, as different C1 domain-containing proteins exhibit distinct affinities for various DAG species, allowing for a highly sophisticated and differentiated signaling network.[6]

Caption: Structural comparison of two common diacylglycerol (DAG) isomers.

Section 2: Primary Intracellular Targets of 1,2-Dilinoleoylglycerol

DLG, like other 1,2-sn-DAGs, exerts its function by binding to conserved C1 domains on effector proteins.[2] This interaction recruits these proteins to the membrane, leading to their activation and the initiation of downstream signaling cascades.[4]

2.1 Protein Kinase C (PKC) Isoforms

The PKC family of serine/threonine kinases are the most well-characterized DAG effectors.[4][7] They are central to regulating a vast array of cellular processes, including proliferation, differentiation, and apoptosis.[7] PKCs are divided into conventional (cPKC), novel (nPKC), and atypical (aPKC) isoforms. Both cPKCs and nPKCs contain C1 domains and are activated by DAG.

Research indicates that PKC isoforms display distinct preferences for DAG species with different fatty acid compositions.[8] Specifically, novel PKC isoforms like PKCδ, ε, and θ show a preference for longer, polyunsaturated fatty acid-containing DAGs, such as those similar to DLG.[8] For example, PKCθ activity is most strongly increased by polyunsaturated 18:0/22:6-DAG.[8] This suggests that DLG is a potent activator of this subset of PKC isoforms. This differential activation is a key mechanism by which specific DAGs can elicit unique cellular responses.[8]

2.2 Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs)

RasGRPs are a family of guanine nucleotide exchange factors (GEFs) that activate Ras and other small GTPases.[9][10] They provide a direct link between DAG generation and the activation of the Ras/MAPK pathway, which is crucial for T-cell activation and proliferation.[10][11] RasGRP1, in particular, relies on its DAG-binding C1 domain for membrane recruitment and function.[9][11][12]

Studies have shown that the C1 domains of RasGRP1 and PKCθ have different specificities for DAG species. The C1 domain of RasGRP1 binds strongly to saturated DAG, whereas the C1 domain of PKCθ acts as a sensor for polyunsaturated DAG at the plasma membrane.[6] This implies that DLG is a more effective recruiter and activator of PKCθ than RasGRP1, providing a clear example of how DAG isomer composition can segregate signaling pathways.

2.3 Other C1 Domain-Containing Proteins

Beyond PKC and RasGRPs, several other protein families contain DAG-responsive C1 domains, including:

• Chimaerins: A family of Rac-GTPase activating proteins (GAPs).[1]

• Munc13: Proteins involved in synaptic vesicle priming and neurotransmitter release.[10]

• Diacylglycerol Kinases (DGKs): A family of enzymes that phosphorylate DAG to produce phosphatidic acid (PA), thereby attenuating DAG signaling.[13][14]

The specific affinity of these proteins for DLG versus other DAG isomers is an active area of research, but it is expected that their polyunsaturated acyl chains will confer a degree of binding specificity.

Caption: Simplified DLG signaling pathway at the plasma membrane.

Section 3: Methodologies for Identifying and Validating DLG Targets

A multi-faceted approach is required to confidently identify and characterize the intracellular binding partners of DLG. This typically involves an initial screening assay followed by more quantitative, validation-focused techniques.

3.1 Screening: Lipid-Protein Overlay Assay

This technique serves as a simple, effective first pass to screen for potential DLG-binding proteins from a complex mixture like a cell lysate.

Causality Behind the Protocol: The principle is to immobilize the lipid of interest on a solid support (nitrocellulose membrane) and then probe it with a solution containing potential binding proteins. The hydrophobic acyl chains of DLG will adsorb to the membrane, leaving the glycerol headgroup available for interaction. Proteins that bind are then detected immunochemically.

Step-by-Step Methodology:

• Lipid Spotting: Dissolve 1,2-Dilinoleoylglycerol in a volatile organic solvent (e.g., chloroform). Carefully spot 1-2 µL of the lipid solution onto a nitrocellulose membrane. Allow the solvent to evaporate completely.

• Blocking: To prevent non-specific protein binding, incubate the membrane in a blocking buffer (e.g., 3% fatty-acid-free Bovine Serum Albumin (BSA) in TBS-T) for 1 hour at room temperature.

• Incubation with Protein Source: Incubate the membrane with the cell lysate or purified protein solution overnight at 4°C with gentle agitation.

• Washing: Wash the membrane extensively with TBS-T (3 x 10 minutes) to remove unbound proteins.

• Detection: Incubate the membrane with a primary antibody against the protein of interest (or an antibody against a purification tag like His or GST), followed by an HRP-conjugated secondary antibody.

• Visualization: Detect the bound protein using an enhanced chemiluminescence (ECL) substrate.

Self-Validation System:

• Positive Control: Spot a known C1 domain ligand, like phorbol 12-myristate 13-acetate (PMA), on the membrane.

• Negative Control: Spot a structurally similar but biologically inactive lipid, such as 1,3-dilinoleoylglycerol.

• No-Lipid Control: Include a spot with solvent only to check for non-specific binding to the membrane itself.

3.2 Validation & Quantification: Liposome Pull-Down Assay

This assay provides a more physiologically relevant context by presenting DLG within a lipid bilayer, allowing for a semi-quantitative assessment of binding.[15][16][17]

Causality Behind the Protocol: Liposomes (artificial vesicles) are created incorporating DLG into a background of structural lipids like phosphatidylcholine (PC). These liposomes are incubated with a protein source. If the protein binds to DLG, it will associate with the liposomes. The liposomes, being larger and denser, can then be pelleted by centrifugation, "pulling down" the bound protein, which can be detected by Western blot.[15]

Sources

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• 2. Structural anatomy of C1 domain interactions with DAG and other agonists | bioRxiv [biorxiv.org]
• 3. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. lifestyle.sustainability-directory.com [lifestyle.sustainability-directory.com]
• 6. Diacylglycerol-dependent Binding Recruits PKCθ and RasGRP1 C1 Domains to Specific Subcellular Localizations in Living T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 11. A Diacylglycerol-Protein Kinase C-RasGRP1 Pathway Directs Ras Activation upon Antigen Receptor Stimulation of T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Beyond Lipid Signaling: Pleiotropic Effects of Diacylglycerol Kinases in Cellular Signaling - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Determination of Sec18-Lipid Interactions by Liposome-Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Role of 1,2-dilinoleoylglycerol in cellular membrane dynamics

An In-Depth Technical Guide to the Role of 1,2-Dilinoleoylglycerol in Cellular Membrane Dynamics

Executive Summary

As our understanding of lipidomics evolves, it is increasingly clear that lipids are not merely passive structural components but dynamic regulators of cellular physiology. Among these, 1,2-dilinoleoylglycerol (DLG) —a specific diacylglycerol (DAG) species characterized by two polyunsaturated linoleoyl (18:2) chains—stands out as a critical node in both membrane biophysics and signal transduction. This whitepaper provides a comprehensive analysis of DLG, detailing its structural impact on membrane curvature, its precise role in Protein Kinase C (PKC) activation, and field-proven experimental workflows for its in vitro characterization.

Structural Biology & Biophysics of 1,2-Dilinoleoylglycerol

The biological activity of any DAG species is intrinsically linked to its stereochemistry and acyl chain composition. DLG consists of a glycerol backbone esterified at the sn-1 and sn-2 positions with linoleic acid, an 18-carbon chain with two cis-double bonds.

The Packing Parameter and Negative Curvature

The presence of two bulky, polyunsaturated chains gives DLG a distinct "cone" shape. In biophysical terms, the cross-sectional area of its hydrophobic tails significantly exceeds that of its small, uncharged glycerol headgroup. This results in a lipid packing parameter greater than 1, which induces negative spontaneous curvature within the lipid bilayer[1].

When DLG accumulates in a local membrane microdomain, it alters the lateral pressure profile of the bilayer. This localized stress lowers the thermodynamic energy barrier required for membrane deformation, specifically facilitating the formation of the "stalk" intermediate—a critical first step in calcium-triggered membrane fusion and vesicle exocytosis[2].

Substrate Cycling and Membrane Homeostasis

DLG does not exist in isolation; it is part of a highly regulated, self-validating metabolic cycle. It is generated via the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by Phospholipase C (PLC)[3]. To prevent runaway signaling and maintain membrane integrity, DLG is rapidly phosphorylated by Diacylglycerol Kinase (DGK) to form Phosphatidic Acid (PA)[4]. This substrate cycling between DLG and PA ensures spatiotemporal control over membrane dynamics, as PA itself acts as a distinct signaling hub[5].

Signal Transduction: The PKC Activation Axis

Beyond its biophysical role, DLG is a potent second messenger. Its primary downstream target is the classical and novel isoforms of Protein Kinase C (PKC)[3].

The activation of PKC is a masterclass in lipid-protein causality. In its inactive state, PKC resides in the cytosol. Upon PLC activation, DLG is generated at the plasma membrane. DLG specifically binds to the C1 domain of PKC. The polyunsaturated linoleoyl chains of DLG intercalate deeply into the hydrophobic core of the membrane, anchoring PKC to the bilayer and stabilizing its active conformation[6]. This allows the enzyme to phosphorylate downstream targets involved in cell proliferation, differentiation, and apoptosis.

DLG generation, PKC activation, and metabolic turnover via DGK.

Quantitative Analysis of DAG Species

Not all diacylglycerols activate PKC equally. The degree of unsaturation directly dictates the binding affinity and the subsequent Vmax​ of the kinase. As shown in the table below, polyunsaturated species like DLG exhibit near-maximal PKC activation compared to saturated species, which fail to properly integrate into the membrane to support the PKC C1 domain[6][7].

Table 1: Comparative Effects of DAG Species on PKC Activation and Membrane Properties

DAG Species	Acyl Chains	Membrane Permeability	Relative PKC Activation ( Vmax​ %)	Spontaneous Curvature Effect
1-Stearoyl-2-arachidonoylglycerol	18:0, 20:4	Low (Membrane-bound)	100.0% (Reference)	High Negative
1,2-Dioctanoylglycerol	8:0, 8:0	High (Cytosol-soluble)	93.5%	Minimal
1,2-Dilinoleoylglycerol (DLG)	18:2, 18:2	Low (Membrane-bound)	90.7%	High Negative
1,2-Dipalmitoylglycerol	16:0, 16:0	Low (Membrane-bound)	12.4%	Moderate

(Data adapted from kinetic analyses of PKC lipid interactions[6][7])

Experimental Workflows: Self-Validating Systems for DLG Analysis

To rigorously study the effects of DLG on membrane dynamics and protein activation, researchers must utilize self-validating in vitro systems. The following protocol details the generation of DLG-enriched Large Unilamellar Vesicles (LUVs) and their application in a PKC kinase assay.

Protocol: Preparation of DLG-Enriched LUVs and PKC Activation Assay

Rationale: Studying DLG in aqueous solutions is impossible due to its extreme lipophilicity. Incorporating DLG into LUVs mimics the native plasma membrane environment, ensuring that the lipid is presented to PKC in a physiologically relevant context.

Step 1: Lipid Film Preparation

• In a glass test tube, combine 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), phosphatidylserine (PS), and DLG in a molar ratio of 75:20:5 using chloroform as the solvent. Causality: PS is strictly required as a co-factor for classical PKC activation, while DOPC provides a fluid bilayer matrix.

• Evaporate the solvent under a gentle stream of nitrogen gas, followed by 2 hours in a vacuum desiccator to remove trace solvent.

Step 2: Hydration and Extrusion

• Hydrate the lipid film in 1 mL of assay buffer (20 mM HEPES, 100 mM NaCl, 100 µM CaCl₂, pH 7.4). Vortex vigorously for 5 minutes to form Multilamellar Vesicles (MLVs).

• Subject the MLVs to 5 freeze-thaw cycles (liquid nitrogen to a 40°C water bath) to ensure uniform solute distribution.

• Extrude the suspension 11 times through a polycarbonate membrane with a 100 nm pore size using a mini-extruder. Causality: Extrusion ensures a monodisperse population of LUVs, which is critical to prevent light-scattering artifacts during downstream spectrophotometric or fluorometric readouts.

Step 3: In Vitro PKC Kinase Assay

• In a 96-well plate, combine 10 µL of the DLG-LUVs, 10 ng of purified recombinant PKC (e.g., PKC α ), and a specific fluorescent peptide substrate.

• Initiate the reaction by adding 10 µM ATP.

• Measure the increase in fluorescence (excitation/emission specific to the substrate tag) over 30 minutes at 30°C. The rate of fluorescence increase is directly proportional to PKC activity driven by the DLG-LUVs.

Workflow for preparing DLG-enriched LUVs and testing PKC activation.

References

• 1,2-Diacylglycerol Overview - Ontosight AI. Ontosight AI.
• FURTHER STUDIES ON THE INTERACTION OF PROTEIN KINASE C WITH PHOSPHOLIPID, DIACYLGLYCEROL, AND PHORBOL ESTER. Kobe University Repository.
• The dynamic regulatory network of phosphatidic acid metabolism: a spotlight on substrate cycling between phosphatidic acid and diacylglycerol. PubMed Central (PMC).
• Specific Lipids Supply Critical Negative Spontaneous Curvature—An Essential Component of Native Ca2+-Triggered Membrane Fusion. PubMed Central (PMC).
• Coarse-grained molecular dynamics study of membrane fusion: Curvature effects on free energy barriers along the stalk mechanism. AIP Publishing.

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• 2. pubs.aip.org [pubs.aip.org]
• 3. ontosight.ai [ontosight.ai]
• 4. The dynamic regulatory network of phosphatidic acid metabolism: a spotlight on substrate cycling between phosphatidic acid and diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]
• 7. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]

1,2-dilinoleoylglycerol endogenous synthesis pathway in eukaryotic cells

An In-depth Technical Guide to the Endogenous Synthesis of 1,2-Dilinoleoylglycerol in Eukaryotic Cells

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Specific Diacylglycerol

1,2-Dilinoleoylglycerol (DLG) is a specific molecular species of diacylglycerol (DAG) characterized by the presence of two linoleic acid chains esterified to the sn-1 and sn-2 positions of the glycerol backbone. While DAGs are universally recognized as critical second messengers in a multitude of cellular signaling pathways, particularly as activators of Protein Kinase C (PKC), the specific composition of their fatty acyl chains dictates their precise biological activity, metabolic fate, and influence on the biophysical properties of cell membranes. DLG, composed of two polyunsaturated fatty acids, is not merely a metabolic intermediate but an active signaling lipid. It is found as a component of key phospholipids in metabolically active organelles like mitochondria and chloroplasts. Understanding the intricate pathways that govern the synthesis and turnover of DLG is paramount for researchers in cell biology and professionals in drug development, as dysregulation of DAG metabolism is implicated in numerous pathologies, including cancer, metabolic disorders, and cardiovascular disease.

This guide provides a comprehensive exploration of the endogenous synthesis pathways of DLG in eukaryotic cells, details its metabolic fates, and presents robust experimental methodologies for its study and quantification.

Core Synthesis Pathways of 1,2-Dilinoleoylglycerol

The cellular pool of DLG is generated through several interconnected pathways. These can be broadly categorized into de novo synthesis, which builds the molecule from basic precursors, and hydrolysis of existing phospholipids, which releases DLG in response to specific cellular signals.

The De Novo Synthesis (Kennedy) Pathway

The Kennedy pathway represents the fundamental route for synthesizing DAG from glycerol. This process occurs primarily at the endoplasmic reticulum (ER) and involves a sequence of three enzymatic acylation and dephosphorylation steps.

• First Acylation: The pathway begins with glycerol-3-phosphate (G3P). The enzyme glycerol-3-phosphate acyltransferase (GPAT) catalyzes the esterification of a fatty acyl-CoA to the sn-1 position of G3P, forming lysophosphatidic acid (LPA). The specificity of the GPAT isoform for linoleoyl-CoA at this step is a key determinant in the eventual formation of DLG.

• Second Acylation: Subsequently, lysophosphatidic acid acyltransferase (LPAT), also known as acylglycero-phosphate acyltransferase (AGPAT), acylates the free sn-2 position of LPA to produce phosphatidic acid (PA). Again, the enzyme's preference for linoleoyl-CoA is crucial for generating a dilinoleoyl-PA precursor.

• Dephosphorylation: The final step in the de novo synthesis of DAG is the removal of the phosphate group from PA. This reaction is catalyzed by phosphatidic acid phosphatase (PAP) enzymes, yielding 1,2-diacyl-sn-glycerol. If the preceding steps utilized linoleoyl-CoA, the resulting molecule is 1,2-dilinoleoylglycerol.

This de novo pathway provides the foundational DAG pool that can be used for the synthesis of other lipids, including triacylglycerols (TAGs) and phospholipids like phosphatidylcholine (PC) and phosphatidylethanolamine (PE).

Hydrolysis of Membrane Phospholipids

A significant and rapidly mobilized pool of DLG is generated through the enzymatic breakdown of membrane phospholipids. This process is central to cellular signal transduction.

• Phospholipase C (PLC) Mediated Hydrolysis: PLC enzymes are pivotal in signal transduction, catalyzing the cleavage of phospholipids just before the phosphate group. Upon receptor activation by hormones or growth factors, PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a key membrane phospholipid, to generate two second messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. If the PIP2 precursor contains two linoleic acid chains, this reaction directly yields DLG. PLCs can also act on other phospholipids, such as phosphatidylcholine (PC), providing another route to DLG. This pathway is responsible for the rapid, transient spikes in DAG levels that trigger downstream signaling events.

• The Phospholipase D (PLD) Pathway: An alternative, two-step hydrolysis route involves Phospholipase D (PLD).

  • PLD cleaves a phospholipid like PC to generate phosphatidic acid (PA) and a free head group (e.g., choline).

  • The resulting PA is then dephosphorylated by PAP enzymes to yield DAG. This pathway contributes to a more sustained production of DAG compared to the rapid burst from PLC activation.

The Phospholipid Remodeling Pathway (Lands' Cycle)

The specific fatty acid composition of DLG is often achieved through a critical remodeling process known as the Lands' cycle. Eukaryotic cells do not rely solely on the de novo pathway's acyl-CoA specificity; they actively remodel their phospholipid membranes to enrich them with specific fatty acids like linoleic acid.

This cycle involves a continuous deacylation and reacylation of phospholipids:

• A phospholipase A2 (PLA2) enzyme removes the fatty acid from the sn-2 position of a phospholipid (e.g., PC), creating a lysophospholipid (e.g., lysophosphatidylcholine or Lyso-PC).

• Lysophosphatidylcholine acyltransferase (LPCAT) enzymes then re-esterify a specific fatty acyl-CoA onto the vacant sn-2 position.

• Notably, the isoform LPCAT3 shows a strong preference for polyunsaturated acyl-CoAs, including linoleoyl-CoA and arachidonoyl-CoA.

Through this mechanism, the cell can generate a substantial pool of dilinoleoyl-phosphatidylcholine, which can then serve as a direct substrate for PLC or PLD, ensuring a targeted release of 1,2-dilinoleoylglycerol upon signaling activation.

Figure 1: Overview of major pathways for the endogenous synthesis of 1,2-dilinoleoylglycerol (DLG).

Metabolic Fates of 1,2-Dilinoleoylglycerol

Once synthesized, DLG does not accumulate; it is a transient molecule whose concentration is tightly regulated. Its primary metabolic fates are phosphorylation, acylation, or further hydrolysis.

• Phosphorylation to Phosphatidic Acid: Diacylglycerol kinases (DGKs) catalyze the phosphorylation of DAG to PA, using ATP as the phosphate donor. This reaction is crucial as it terminates DAG-mediated signaling while simultaneously producing PA, another important lipid second messenger. There are ten mammalian DGK isoforms with distinct localizations and substrate preferences, allowing for precise spatial and temporal control of DAG signaling.

• Acylation to Triacylglycerol: For energy storage, DLG is acylated at the sn-3 position by acyl-CoA:diacylglycerol acyltransferase (DGAT) to form triacylglycerol (TAG). This is the final and committed step in TAG synthesis and is fundamental for processes like adipose tissue formation and lipoprotein assembly.

• Hydrolysis to Monoacylglycerol: DLG can be hydrolyzed by diacylglycerol lipase (DAGL) to release the fatty acid at the sn-2 position, producing a monoacylglycerol (MAG) and a free fatty acid (linoleic acid).

Figure 2: Principal metabolic fates of 1,2-dilinoleoylglycerol in eukaryotic cells.

Experimental Methodologies: A Technical Guide

Investigating the synthesis and signaling functions of DLG requires precise and robust analytical methods. The low cellular concentration and transient nature of DLG necessitate sensitive techniques for its extraction and quantification.

Protocol 1: Total Lipid Extraction from Cultured Cells

This protocol is based on the well-established Bligh & Dyer method, which is effective for extracting a broad range of lipids from biological samples in an aqueous suspension.

Causality Behind Experimental Choices:

• Methanol First: The initial addition of methanol serves to denature proteins and disrupt the hydrogen bonds between lipids and proteins, making the lipids accessible to the extraction solvents.

• Chloroform: Chloroform is a nonpolar solvent that effectively dissolves the hydrophobic lipid tails.

• Water/Saline Addition: The addition of water or saline solution induces a phase separation. Lipids are partitioned into the lower chloroform phase, while polar metabolites and cellular debris remain in the upper aqueous/methanol phase. This separation is critical for a clean lipid extract.

Step-by-Step Methodology:

• Cell Harvesting: Aspirate the culture medium and wash adherent cells twice with ice-cold phosphate-buffered saline (PBS). Harvest cells by scraping into 1 mL of ice-cold PBS and transfer to a glass tube with a Teflon-lined cap.

• Solvent Addition: To the 1 mL cell suspension, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Add an appropriate internal standard (e.g., a deuterated or odd-chain DAG) at this stage for absolute quantification.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 1.25 mL of chloroform and vortex for 1 minute. Then, add 1.25 mL of 0.9% NaCl solution and vortex again for 2 minutes.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve clear phase separation. Three layers will be visible: an upper aqueous phase, a protein disk at the interface, and a lower organic (chloroform) phase.

• Lipid Collection: Carefully aspirate the lower organic phase using a glass Pasteur pipette, taking care not to disturb the protein interface. Transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in a small, precise volume of a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water).

Protocol 2: Quantification of 1,2-Dilinoleoylglycerol by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive method for the accurate and sensitive quantification of specific lipid species like DLG.

Causality Behind Experimental Choices:

• Reverse-Phase Chromatography (C18 column): A C18 column separates lipids based on their hydrophobicity. DLG, being highly hydrophobic, is well-retained and separated from more polar lipids, reducing ion suppression.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that allows the analysis of intact lipid molecules with minimal fragmentation in the source. Positive mode is typically used for DAG analysis, forming adducts like [M+NH4]+ or [M+Na]+.

• Multiple Reaction Monitoring (MRM): MRM is a highly specific and sensitive MS/MS technique. A specific precursor ion (the DLG adduct) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion (typically a fragment corresponding to the loss of a linoleic acid chain) is monitored in the third quadrupole. This provides two levels of mass selectivity, minimizing interference and ensuring accurate quantification.

Figure 3: A typical experimental workflow for the quantification of DLG from biological samples.

Quantitative Data Summary Table:

Parameter	Recommended Setting/Value	Rationale
LC Column	C18 Reverse-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Excellent separation of hydrophobic lipids.
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate	Provides good peak shape and ionization efficiency.
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate	Strong solvent for eluting highly nonpolar lipids.
Flow Rate	0.3 - 0.5 mL/min	Standard for analytical scale columns.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Forms stable ammonium or sodium adducts for DAGs.
MS/MS Mode	Multiple Reaction Monitoring (MRM)	Provides highest sensitivity and specificity.
Precursor Ion (m/z)	635.6 ([M+NH4]+ for C39H68O5)	Specific mass of the DLG ammonium adduct.
Product Ion (m/z)	339.3 (Loss of linoleic acid + NH3)	Characteristic fragment for identification and quantification.

Conclusion and Future Directions

The endogenous synthesis of 1,2-dilinoleoylglycerol is a tightly controlled process involving the coordinated action of multiple enzymatic pathways, including de novo synthesis, phospholipid hydrolysis, and acyl chain remodeling. As a key signaling molecule and metabolic precursor, the cellular levels of DLG must be precisely maintained. The technical protocols outlined in this guide provide a validated framework for the accurate investigation of DLG metabolism.

For professionals in drug development, the enzymes that regulate DLG levels—such as LPCATs, PLCs, DGKs, and DGATs—represent promising therapeutic targets. Modulating the activity of these enzymes could offer novel strategies for treating diseases linked to aberrant lipid signaling and metabolism. Future research will likely focus on developing isoform-specific inhibitors and activators to dissect the precise roles of DLG in health and disease, ultimately paving the way for new therapeutic interventions.

References

• Bates, P. D. (2016). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science. Available from: [Link].

• Yin, Z., et al. (2024). Diacylglycerol Kinases and Its Role in Lipid Metabolism and Related Diseases. International Journal of Molecular Sciences. Available from: [Link].

• MDPI. (2024). Diacylglycerol Kinases and Its Role in Lipid Metabolism and Related Diseases. MDPI. Available from: [Link].

• Bates, P. D. (2016). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science. Available from: [Link].

• Liu, J., et al. (2020). CDP-Diacylglycerol Synthases (CDS): Gateway to Phosphatidylinositol and Cardiolipin Synthesis. Frontiers in Cell and Developmental Biology. Available from: [Link].

• Dounar, A., et al. (2021). Advances in Lipid Extraction Methods—A Review. Molecules. Available from: [Link].

• Wikipedia. Phospholipase C. Wikipedia. Available from: [Link].

• Fu, T., et al. (1992). Differential pathways (phospholipase C and phospholipase D)

Physiological Dynamics and Analytical Quantification of 1,2-Dilinoleoylglycerol in Human Tissue

The Biological Imperative of 1,2-Dilinoleoylglycerol (DAG 18:2/18:2)

In the realm of lipidomics and metabolic drug development, diacylglycerols (DAGs) are no longer viewed merely as inert intermediates of triglyceride biosynthesis. They are potent, transient lipid second messengers. Among the myriad of DAG species, 1,2-dilinoleoylglycerol (1,2-DLG or DAG 18:2/18:2) —a polyunsaturated species containing two linoleic acid (18:2) chains—has emerged as a critical node in lipotoxicity and metabolic syndrome.

As an application scientist, I emphasize a fundamental structural distinction: only the 1,2-sn-enantiomer is biologically active. It specifically binds to the C1 domain of target proteins, whereas the 1,3-DAG isomer is largely inactive. Understanding the precise physiological concentration and spatial distribution of 1,2-DLG in human tissue is paramount for developing targeted therapies against Type 2 Diabetes (T2D) and Non-Alcoholic Fatty Liver Disease (NAFLD).

Tissue-Specific Concentrations and Pathological Dynamics

In a healthy physiological state, 1,2-DLG is maintained at trace concentrations (<1% of total endogenous lipid mass) due to rapid turnover by diacylglycerol kinases (DGKs) 1[1]. However, under conditions of systemic lipid overload, the oxidative capacity of mitochondria is overwhelmed, leading to the ectopic accumulation of 1,2-DLG.

The table below synthesizes the quantitative dynamics of 1,2-DLG across different human tissues and clinical states:

Tissue / Matrix	Clinical Context	1,2-DLG (DAG 18:2/18:2) Dynamics	Biological & Mechanistic Implication
Skeletal Muscle	Healthy (Lipid Infusion)	Accumulates rapidly after 5–6 hours of lipid infusion.	Serves as an early-stage marker of acute lipotoxicity before ceramide elevation.
Skeletal Muscle	Type 2 Diabetes (T2D)	Significantly elevated in both membrane and cytosolic fractions.	Exhibits a strong, direct correlation with nPKCθ activation and insulin resistance (IR)2[2].
Blood Plasma	NAFLD	Sustained 4-hour postprandial increase (DAG 36:4 / 18:2-18:2).	Highly correlated with 2-hour postprandial insulin levels; indicates aberrant hepatic secretion3[3].
Liver Tissue	NAFLD / Steatosis	Chronic elevation in hepatic membranes.	Drives hepatic insulin resistance via nPKCε activation, suppressing glycogen synthesis.

Mechanistic Causality: The 1,2-DLG / nPKC Signaling Axis

The accumulation of 1,2-DLG is not merely correlative; it is the direct biochemical trigger for lipid-induced insulin resistance. When 1,2-DLG accumulates at the plasma membrane, it acts as an allosteric activator for novel Protein Kinase C (nPKC) isoforms—specifically PKCθ in skeletal muscle and PKCε in the liver.

Once activated, these kinases phosphorylate Insulin Receptor Substrate 1 (IRS-1) on inhibitory serine/threonine residues. This structural modification creates steric hindrance, preventing IRS-1 from docking with PI3K, thereby severing the downstream Akt signaling cascade required for GLUT4 translocation and glucose uptake.

Pathophysiological signaling cascade of 1,2-DLG mediating insulin resistance.

Self-Validating Analytical Methodology for 1,2-DLG Quantification

Quantifying 1,2-DLG requires rigorous control over pre-analytical variables. DAGs are notoriously unstable; endogenous lipases can rapidly hydrolyze triacylglycerols into artifactual DAGs ex vivo, while spontaneous acyl migration converts the biologically active 1,2-DAGs into thermodynamically stable 1,3-DAGs.

To ensure absolute scientific integrity, the following LC-MS/MS protocol is designed as a self-validating system, utilizing internal standards and precise chemical environments to guarantee that the measured 1,2-DLG reflects the true physiological state.

Step-by-step lipidomic extraction and LC-MS/MS quantification workflow for DAGs.

Step-by-Step LC-MS/MS Protocol

• Tissue Quenching and Cryogenic Homogenization

  • Action: Immediately snap-freeze ~30 mg of human tissue biopsy in liquid nitrogen. Homogenize the tissue in a cryogenic state.

  • Causality: Rapid freezing instantly denatures endogenous lipases. Homogenizing at sub-zero temperatures prevents the ex vivo generation of artifactual DAGs from the highly abundant triacylglycerol pool, preserving the exact physiological snapshot.

• Internal Standard (IS) Spiking

  • Action: Spike the homogenate with a known concentration (e.g., 1 nmol/mg wet weight) of a non-physiological DAG, such as 1,2-sn-dilauroyl glycerol (DAG 12:0/12:0) 1[1].

  • Causality: Because DAG 12:0/12:0 represents <1% of endogenous human mass, it acts as an absolute baseline. If the recovery of the IS drops, the system self-reports matrix-induced ion suppression or extraction failure, invalidating the run before false data is reported.

• Modified Biphasic Lipid Extraction

  • Action: Perform a modified Bligh and Dyer extraction using Chloroform/Methanol/50mM NaCl (1:2:0.8 v/v/v).

  • Causality: The addition of 50mM NaCl to the aqueous layer is a critical optimization. It increases the ionic strength of the aqueous phase, aggressively driving the highly lipophilic 1,2-DLG into the lower organic chloroform layer while excluding polar metabolites and proteins that would otherwise foul the mass spectrometer.

• Chromatographic Separation (UHPLC)

  • Action: Reconstitute the dried organic phase in Acetonitrile/Water and inject it into a reversed-phase C18 UHPLC column.

  • Causality: The C18 stationary phase resolves isobaric lipid species based on subtle differences in hydrophobic surface area. Crucially, it separates the biologically active 1,2-DAG from the inactive 1,3-DAG isomer, preventing the overestimation of the active signaling pool.

• ESI-MS/MS Quantification

  • Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI) mode using Multiple Reaction Monitoring (MRM). Target the ammonium adduct precursor ion [M+NH4​]+ at m/z 634.5 and the product ion corresponding to the neutral loss of the linoleic acid moiety.

  • Causality: MRM filters out background chemical noise. By specifically monitoring the fragmentation of the linoleic acid chain, the system guarantees absolute structural specificity for DAG 18:2/18:2, ensuring that the quantified signal is completely isolated from other co-eluting lipids of similar mass.

References

• Source: MDPI (2016)
• Source: NIH / PMC (2019)
• Source: ACS Publications (Analytical Chemistry, 2007)

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Protocols & Analytical Methods

Protocol for delivering 1,2-dilinoleoylglycerol into cultured cells

Application Notes and Protocols

Topic: Protocol for Delivering 1,2-dilinoleoylglycerol into Cultured Cells

Abstract

1,2-dilinoleoylglycerol (DLG) is a critical diacylglycerol (DAG) species involved in cellular signaling, primarily as an endogenous activator of Protein Kinase C (PKC).[1][2][3] Due to its lipophilic nature, delivering DLG effectively and reproducibly into cultured cells presents a significant challenge. This guide provides a comprehensive overview of the principles and detailed, validated protocols for the successful delivery of DLG into cells for in vitro studies. We will cover two primary methods: direct solvent exchange facilitated by a protein carrier and encapsulation within liposomal vesicles. Furthermore, this document details methods for validating successful delivery and subsequent PKC activation, ensuring researchers can confidently assess the biological impact of DLG in their specific experimental systems.

Introduction: The Significance and Challenge of 1,2-Dilinoleoylglycerol

1,2-dilinoleoylglycerol is a member of the diacylglycerol family of lipids, which act as crucial second messengers in a multitude of cellular signal transduction pathways.[][5] Generated at the cell membrane following the hydrolysis of phospholipids by phospholipase C, DAGs recruit and activate members of the Protein Kinase C (PKC) family.[][6] This activation triggers a cascade of phosphorylation events that regulate fundamental cellular processes, including proliferation, differentiation, apoptosis, and gene expression.[6]

The specific acyl chain composition of a DAG molecule can influence its biological activity, including its affinity for different PKC isozymes and its kinetics within the cell membrane.[5][7] DLG, with its two linoleic acid side chains, is an endogenous lipid found in various cell membranes and is used by researchers as a tool to specifically probe these signaling pathways.[1][8]

The primary obstacle in studying DLG in vitro is its hydrophobicity. Its poor solubility in aqueous cell culture media leads to precipitation and non-specific aggregation, making it difficult to achieve a known, effective concentration at the cellular level.[3][8] Overcoming this requires specialized delivery strategies that maintain DLG's bioavailability and facilitate its interaction with the cell membrane.

Principles of Lipophilic Molecule Delivery

To deliver hydrophobic molecules like DLG to cells in an aqueous environment, the compound must be formulated to prevent aggregation and facilitate transfer to the plasma membrane. The main strategies are:

• Solvent Exchange with Carriers: The lipid is first dissolved in a water-miscible organic solvent (e.g., ethanol, DMSO). This stock solution is then diluted into the cell culture medium, often containing a carrier protein like bovine serum albumin (BSA).[9][10] BSA binds to lipids, increasing their solubility and mimicking the natural transport of fatty acids and other lipids in vivo.[11][12][13] This is a straightforward and widely used method.

• Liposomal Delivery: The lipid of interest is incorporated into the bilayer of a liposome, a spherical vesicle composed of phospholipids.[14][15][16] These liposomes can fuse with the plasma membrane of cultured cells, delivering their lipid cargo directly into the cellular membrane.[17][18] This method can be highly efficient but requires more extensive preparation.

The choice of method depends on the experimental goals, cell type, and required delivery efficiency. For most applications involving PKC activation, the BSA-carrier method is robust and sufficient.

Properties and Preparation of 1,2-dilinoleoylglycerol

Proper handling and preparation of DLG are paramount for experimental success.

Table 1: Properties of 1,2-dilinoleoylglycerol

Property	Value	Source
Molecular Formula	C₃₉H₆₈O₅	[3][8]
Molecular Weight	617.0 g/mol	[2][3]
Physical Form	Solid or solution in solvent	[2][3]
Storage	Store at -20°C as a solid or in solvent	[3]
Solubility	DMSO: >5 mg/mLEthanol: >30 mg/mLDMF: >20 mg/mLPBS (pH 7.2): ~0.25 mg/mL	[3][8]

Stock Solution Preparation: Based on its high solubility, preparing a concentrated stock solution in ethanol or DMSO is recommended. Ethanol is often preferred as it can be less cytotoxic at the final working dilutions.

• Aseptically weigh out the desired amount of DLG powder.

• Dissolve in anhydrous, sterile-filtered ethanol to a final concentration of 10-20 mM (e.g., 6.17-12.34 mg/mL).

• Vortex thoroughly until fully dissolved.

• Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Experimental Protocols for DLG Delivery

It is critical to perform a dose-response and time-course experiment for each new cell line and experimental endpoint to determine the optimal DLG concentration and incubation time. Based on literature for similar DAG analogs, a starting concentration range of 5-50 µM is recommended.[6][19]

Protocol 1: Delivery via BSA Complexation (Recommended)

This method utilizes fatty-acid-free BSA as a carrier to enhance the solubility and delivery of DLG.

Materials:

• DLG stock solution (20 mM in ethanol)

• Fatty-Acid-Free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), sterile

• Serum-free cell culture medium

• Cultured cells ready for treatment

Procedure:

• Prepare a 10% BSA Stock Solution: Dissolve fatty-acid-free BSA in sterile PBS to a final concentration of 10% (w/v). Sterile filter through a 0.22 µm filter and warm to 37°C.

• Prepare Serum-Free Medium: Warm serum-free cell culture medium appropriate for your cell line to 37°C.

• Complex DLG with BSA:

  • In a sterile conical tube, add the required volume of warmed serum-free medium.

  • Add the 10% BSA stock solution to the medium to achieve a final BSA concentration of 0.5-1%.

  • While gently vortexing the medium-BSA solution, slowly add the DLG-ethanol stock solution dropwise to achieve the desired final concentration (e.g., for a 20 µM final concentration in 10 mL, add 10 µL of the 20 mM stock).

  • Causality Note: Adding the lipid stock slowly to a vortexing BSA solution is crucial. It prevents the lipid from precipitating and promotes the formation of soluble lipid-BSA complexes.[12]

• Incubate for Complexation: Incubate the DLG-BSA-medium mixture at 37°C for 15-30 minutes to allow for stable complex formation.

• Prepare Control Solutions:

  • Vehicle Control: Prepare a parallel solution containing the same final concentration of ethanol and BSA in the medium, but without DLG. This controls for any effects of the solvent or carrier protein.

  • BSA-Only Control: Prepare a solution with only BSA in the medium to isolate its effects.

• Treat Cells:

  • Aspirate the existing medium from the cultured cells.

  • Add the prepared DLG-BSA-medium (or control solutions) to the cells.

  • Incubate for the desired duration (e.g., 15 minutes to 4 hours) before proceeding with downstream analysis.

Protocol 2: Liposome-Mediated Delivery

This method involves incorporating DLG into phospholipid vesicles for direct membrane delivery.

Materials:

• DLG

• A primary phospholipid, such as 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC)

• Chloroform

• Sterile buffer (e.g., PBS or HEPES-buffered saline)

• Probe sonicator or bath sonicator

• Rotary evaporator or nitrogen gas stream

Procedure:

• Prepare Lipid Mixture: In a glass vial, dissolve DLG and POPC in chloroform at a desired molar ratio (e.g., 5-10 mol% DLG). A typical final lipid concentration might be 1-5 mg/mL.

• Create a Thin Lipid Film: Evaporate the chloroform using a gentle stream of nitrogen gas or a rotary evaporator. This will leave a thin, uniform lipid film on the wall of the vial.

  • Causality Note: Complete removal of the organic solvent is essential for the proper formation of liposomes and to avoid cell toxicity. Place the vial under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the Lipid Film: Add the desired volume of pre-warmed (above the phase transition temperature of the primary lipid) sterile buffer to the vial. Vortex vigorously for several minutes. This will form large, multilamellar vesicles (MLVs).

• Form Small Unilamellar Vesicles (SUVs):

  • To create smaller vesicles that are more suitable for cell culture, sonicate the MLV suspension.

  • Use a probe sonicator on ice in short bursts or a bath sonicator until the milky suspension becomes clear or translucent. This indicates the formation of SUVs.

• Treat Cells:

  • Add the liposome suspension directly to the cell culture medium to achieve the desired final DLG concentration.

  • Prepare a "vehicle" control using liposomes created with only POPC (no DLG).

  • Incubate for the desired time before analysis.

Table 2: Comparison of Delivery Protocols

Parameter	Protocol 1: BSA Complexation	Protocol 2: Liposome-Mediated Delivery
Complexity	Low	Moderate to High
Preparation Time	< 1 hour	3-4 hours (including drying time)
Equipment	Standard lab equipment	Rotary evaporator, sonicator
Mechanism	Carrier-mediated transfer	Membrane fusion/endocytosis
Reproducibility	High	Moderate (dependent on sonication)
Potential for Off-Target Effects	Low (with proper controls)	Moderate (lipids may have own effects)

Visualization of Workflows and Pathways

DLG Signaling Pathway

Caption: DLG activates PKC at the membrane, leading to substrate phosphorylation.

Experimental Workflow: BSA Complexation Method

Caption: Workflow for preparing and delivering DLG using the BSA complexation method.

Validation and Troubleshooting

Validation of PKC Activation: A common method to confirm that delivered DLG is biologically active is to measure the phosphorylation of a known PKC substrate via Western blot. The myristoylated alanine-rich C-kinase substrate (MARCKS) is a widely recognized target.

• After treating cells with DLG or vehicle control, lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Separate protein lysates via SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with a primary antibody specific for phosphorylated MARCKS (pMARCKS).

• Probe a parallel blot or strip and re-probe the same blot with an antibody for total MARCKS to ensure equal protein loading.

• An increase in the pMARCKS/total MARCKS ratio in DLG-treated cells compared to controls confirms PKC activation.

Troubleshooting:

Issue	Possible Cause	Solution
Precipitate in Medium	DLG added too quickly or without sufficient BSA.	Ensure DLG stock is added very slowly to a gently vortexing BSA-medium solution. Increase BSA concentration slightly (e.g., from 0.5% to 1%).
High Cell Death/Toxicity	Ethanol concentration is too high.	Ensure the final ethanol concentration in the medium is <0.5%. If necessary, prepare a more dilute DLG stock to reduce the volume added.
No Biological Effect	DLG concentration too low; incubation time too short; DLG degraded.	Perform a dose-response (e.g., 1-100 µM) and time-course (e.g., 15, 30, 60, 120 min) experiment. Use freshly prepared DLG dilutions and check the integrity of the stock.

| High Background in Controls | Serum in the medium contains endogenous lipids. | Ensure that the treatment is performed in serum-free or low-serum medium to reduce background PKC activation. |

References

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• GE Healthcare. (n.d.). Lipids in Cell Culture Media. Cytiva. Retrieved from [Link]

• Cytiva. (2020). Lipids in cell culture media. Cytiva Life Sciences. Retrieved from [Link]

• ResearchGate. (2018). Liposomal Delivery of Diacylglycerol Lipase-Beta Inhibitors to Macrophages Dramatically Enhances Selectivity and Efficacy in Vivo. Retrieved from [Link]

• Francis, G. L. (2010). Albumin and mammalian cell culture: implications for biotechnology applications. Cytotechnology, 62(1), 1–16. [Link]

• Ogasawara, D., et al. (2018). Liposomal Delivery of Diacylglycerol Lipase-Beta Inhibitors to Macrophages Dramatically Enhances Selectivity and Efficacy in Vivo. Molecular Pharmaceutics, 15(3), 941-950. [Link]

• van der Veen, A. S., et al. (2024). Structure–function relationship of phase-separated liposomes containing diacylglycerol analogues. Biomaterials Science. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9543729, 1,2-Dilinoleoyl-sn-glycerol. Retrieved from [Link]

• Khan, S., et al. (2021). Structural and Biochemical Features of Human Serum Albumin Essential for Eukaryotic Cell Culture. International Journal of Molecular Sciences, 22(16), 8536. [Link]

• van der Veen, A. S., et al. (2024). Structure-function relationship of phase-separated liposomes containing diacylglycerol analogues. Biomaterials Science, 12(19), 5519-5531. [Link]

• Bass, D. A., et al. (1988). Alkyl analogs of diacylglycerol as activators of protein kinase C. Journal of Biological Chemistry, 263(30), 15415-15420. [Link]

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• Behrens, I., et al. (2001). Transport of lipophilic drug molecules in a new mucus-secreting cell culture model based on HT29-MTX cells. Pharmaceutical Research, 18(8), 1138-1145. [Link]

• Tabaei, S. R., et al. (2015). Biomembrane Fabrication by the Solvent-assisted Lipid Bilayer (SALB) Method. Journal of visualized experiments : JoVE, (106), 53472. [Link]

• Buboltz, J. T., & Feigenson, G. W. (1999). A novel strategy for the preparation of liposomes: rapid solvent exchange. Biochimica et Biophysica Acta, 1417(2), 232-245. [Link]

• Reimhult, E., et al. (2010). Controlled solvent-exchange deposition of phospholipid membranes onto solid surfaces. Biointerphases, 5(1), 13-21. [Link]

• Buboltz, J. T., & Feigenson, G. W. (1999). A novel strategy for the preparation of liposomes: Rapid solvent exchange. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1417, 232-245. [Link]

• Klip, A., et al. (1989). The diacylglycerol analogue, 1,2-sn-dioctanoylglycerol, induces an increase in cytosolic free Ca2+ and cytosolic acidification of T lymphocytes through a protein kinase C-independent process. The Biochemical journal, 258(3), 689–698. [Link]

• Oishi, K., et al. (1988). Regulation of protein kinase C by lysophospholipids. Potential role in signal transduction. The Journal of biological chemistry, 263(14), 6865–6871. [Link]

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• Madani, M., et al. (2001). Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species. Biochemical pharmacology, 62(10), 1367–1374. [Link]

• Zai, R., et al. (2024). Cocktail of lipophilic and hydrophilic chemotherapeutics in high-load core@shell nanocarriers to treat pancreatic tumours. Nanoscale Advances, 6(1), 183-194. [Link]

• Bazzi, M. D., & Nelsestuen, G. L. (1987). Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine. Biochemistry, 26(1), 115-122. [Link]

• de Lázaro, S. R., et al. (2022). Lipomics: A Potential Carrier for the Intravenous Delivery of Lipophilic and Hydrophilic Drugs. Pharmaceutics, 14(8), 1660. [Link]

• Shulman, G. I., et al. (2011). A Membrane-Bound Diacylglycerol Species Induces PKCε-Mediated Hepatic Insulin Resistance. Cell, 147(1), 84-97. [Link]

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Application Note: Solubilization and Delivery of 1,2-Dilinoleoylglycerol (1,2-DLG) in DMSO for In Vitro Assays

Introduction & Biological Context

1,2-Dilinoleoyl-sn-glycerol (1,2-DLG) is an endogenous diacylglycerol (DAG) characterized by two polyunsaturated linoleic acid (18:2) chains . In cellular signaling, DAGs function as critical lipid second messengers that recruit and activate Protein Kinase C (PKC) isoforms at the plasma membrane, driving downstream phosphorylation cascades .

Because 1,2-DLG is highly hydrophobic (LogP ~11.92), delivering it to aqueous cell culture systems without causing precipitation or uncontrolled micelle formation is a fundamental challenge in lipid biology. Dimethyl sulfoxide (DMSO) is the most widely utilized vehicle for this purpose due to its amphipathic nature, which effectively bridges the dielectric gap between the lipid and the aqueous media.

Fig 1: Mechanism of Protein Kinase C (PKC) activation by 1,2-dilinoleoylglycerol (1,2-DLG).

Causality in Experimental Design

To ensure reproducible and biologically relevant results, researchers must understand the "why" behind lipid handling protocols.

• Vehicle Thermodynamics: Aqueous buffers alone cannot overcome the thermodynamic barrier of 1,2-DLG's aliphatic chains. DMSO disrupts the highly ordered lipid packing, allowing it to partition into the aqueous phase when diluted.

• The Oxidation Risk: The bis-allylic protons in the linoleoyl (18:2) chains are prime targets for rapid lipid peroxidation . Solubilizing in ambient air degrades the stock into lipid peroxides, destroying its biological activity and inducing artefactual ferroptosis or cytotoxicity. Purging vials with inert gas (Argon/Nitrogen) is non-negotiable.

• The "Crashing Out" Phenomenon: Injecting a high-concentration DMSO lipid stock directly into static 37°C media often causes the lipid to precipitate out of solution, forming biologically inert aggregates. To prevent this, rapid kinetic mixing (vortexing during addition) is required to prevent the local concentration of DMSO from dropping too fast.

• DMSO Toxicity Thresholds: DMSO concentrations ≥ 5% are universally cytotoxic. However, even at 0.5%, DMSO can induce artefactual differentiation, alter transcriptomics, or trigger aberrant cellular mineralization . A strict upper limit of 0.1% (v/v) final DMSO concentration is enforced to maintain phenotypic integrity.

Quantitative Solubilization Limits

Understanding the physical limits of 1,2-DLG is critical. The maximum solubility of 1,2-DLG in DMSO is approximately 5 mg/mL (roughly 8.1 mM based on a molecular weight of 617.0 g/mol ) .

Table 1: Physicochemical Solubilization Limits of 1,2-DLG

Solvent	Max Solubility	Molarity (approx)	Suitability for Cell Culture
DMSO	5 mg/mL	8.1 mM	Primary Choice (Optimal Vehicle)
Ethanol	30 mg/mL	48.6 mM	Alternative (High cellular toxicity)
DMF	20 mg/mL	32.4 mM	Not Recommended (Highly toxic)
PBS (pH 7.2)	0.25 mg/mL	0.4 mM	Poor (Requires BSA carrier complexing)

Table 2: DMSO Concentration Thresholds in Cell Culture

Final DMSO Concentration	Cellular Impact	Application Recommendation
≤ 0.1% (v/v)	Negligible	Optimal for all lipid signaling assays
0.1% - 0.5% (v/v)	Mild stress, potential transcriptomic shifts	Acceptable only if validated with vehicle controls
1.0% - 2.0% (v/v)	Growth inhibition, altered mineralization	Avoid for in vitro assays
≥ 5.0% (v/v)	Acute cytotoxicity, apoptosis	Strictly reserved for Cryopreservation

Self-Validating Protocol: Solubilization and Cell Treatment

This protocol is designed as a self-validating system, incorporating quality control checkpoints to ensure the lipid remains in solution and biologically active.

Phase 1: Primary Stock Preparation (8.1 mM in DMSO)

• Equilibration: Remove the lyophilized 1,2-DLG vial from -20°C storage and equilibrate to room temperature in a desiccator for 30 minutes. Causality: Prevents atmospheric condensation from introducing water, which causes premature micelle formation.

• Solubilization: In a biosafety cabinet, add anhydrous, sterile-filtered DMSO directly to the vial to achieve a 5 mg/mL (8.1 mM) concentration.

• Agitation: Vortex vigorously for 60 seconds.

  • Validation Checkpoint 1: Inspect the solution visually against a light source. It must be completely clear with no particulate matter or cloudiness.

• Inert Purging: Purge the vial headspace with a gentle stream of Argon or Nitrogen gas for 10 seconds. Causality: Displaces oxygen to prevent auto-oxidation of the 18:2 double bonds.

• Storage: Aliquot into opaque microcentrifuge tubes (10-50 µL per tube) and immediately store at -80°C. Causality: Single-use aliquots prevent repeated freeze-thaw cycles that rapidly degrade polyunsaturated lipids.

Phase 2: Delivery to Aqueous Cell Culture Media

• Preparation: Thaw a single 1,2-DLG aliquot on ice immediately before use. Pre-warm the target cell culture medium to 37°C.

• Kinetic Dilution: To achieve a final treatment concentration (e.g., 8 µM), perform a 1:1000 dilution of the DMSO stock directly into the pre-warmed medium while simultaneously vortexing the medium . Causality: Rapid kinetic mixing ensures the lipid disperses evenly before the DMSO diffuses away.

  • Validation Checkpoint 2: Observe a 100 µL sample of the diluted medium under a phase-contrast microscope (20x). The absence of refractile lipid droplets confirms successful, stable solubilization.

• Application: Immediately apply the medium to the cell culture.

  • Validation Checkpoint 3 (Vehicle Control): You must include a control well treated with an identical concentration of pure DMSO (e.g., 0.1%). Causality: This isolates the specific biological effect of 1,2-DLG from DMSO-induced background noise.

• Functional Validation: To confirm biological activity, lyse a subset of cells 15-30 minutes post-treatment and measure downstream PKC phosphorylation targets (e.g., MARCKS protein) via Western blot.

Fig 2: Optimal workflow for solubilizing 1,2-DLG in DMSO and delivery to cell culture.

References

• Title: Structure Database (LMSD) - 1,2-Dilinoleoyl-sn-glycerol Source: LIPID MAPS URL: [Link]

• Title: Information on EC 2.7.1.107 - diacylglycerol kinase (ATP) Source: BRENDA Enzyme Database URL: [Link]

• Title: Discovery of Lipoxygenase-Like Materials for Inducing Ferroptosis Source: ACS Nano URL: [Link]

• Title: Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro Source: SciELO URL: [Link]

Application Note &amp; Protocol: A Framework for Determining the Optimal Concentration of 1,2-Dilinoleoylglycerol for Macrophage Stimulation

Abstract

Macrophages are central players in the innate immune system, exhibiting remarkable plasticity to respond to environmental cues. A key mechanism governing their activation state is the intracellular signaling mediated by second messengers, among which diacylglycerols (DAGs) are paramount. 1,2-dilinoleoylglycerol (DLG), a DAG species containing two polyunsaturated linoleic acid chains, is an important signaling lipid, yet its precise optimal concentration for targeted macrophage stimulation is not widely documented. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to empirically determine the optimal DLG concentration for their specific experimental context. We delve into the underlying signaling pathways, present a detailed protocol for designing and executing a dose-response study, and describe multiple methods for assessing macrophage activation. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring robust and reproducible results.

Part 1: Scientific Background and Mechanism of Action

The Central Role of Diacylglycerol in Macrophage Signaling

Macrophages respond to a vast array of stimuli, from pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS) to endogenous cytokines.[1][2] Many of these stimuli trigger the hydrolysis of plasma membrane phospholipids, leading to the generation of DAG.[3][4] DAG is a critical second messenger that recruits and activates members of the Protein Kinase C (PKC) family.[5][6]

PKC enzymes are serine/threonine kinases that phosphorylate a wide range of downstream protein substrates, initiating signaling cascades that regulate diverse cellular functions including cytokine production, phagocytosis, and polarization into pro-inflammatory (M1) or anti-inflammatory (M2) phenotypes.[5][7] The PKC family's role as a master regulator makes it a crucial node in macrophage cell signaling.[5][6]

1,2-Dilinoleoylglycerol (DLG) and Protein Kinase C (PKC) Activation

DLG, as a specific molecular species of DAG, directly activates conventional (α, β, γ) and novel (δ, ε, η, θ) PKC isoforms. Upon binding DLG, these PKC isoforms translocate to the cell membrane, undergo a conformational change, and become catalytically active. This initiates a phosphorylation cascade that ultimately dictates the macrophage's functional response. Using an exogenous, structurally defined DAG like DLG allows for the direct and targeted activation of this pathway, bypassing upstream receptor events and enabling precise study of PKC-downstream signaling.

Below is a diagram illustrating the canonical DLG-mediated signaling pathway in macrophages.

Caption: DLG-mediated activation of the Protein Kinase C signaling pathway.

Part 2: Experimental Design for Determining Optimal Concentration

The "optimal" concentration of DLG is not a single value but is dependent on the macrophage source, incubation time, and the specific biological question being asked. Therefore, a systematic dose-response experiment is essential.

Key Considerations Before Starting

• Macrophage Source: The response to stimuli can vary significantly between cell lines and primary cells.

  • Cell Lines: RAW 264.7 (murine) and THP-1 (human, requires PMA differentiation) are common choices.[8][9] They offer high reproducibility.

  • Primary Cells: Bone Marrow-Derived Macrophages (BMDMs) are considered a gold standard for in vitro studies, closely reflecting in vivo macrophage biology.[10][11]

• DLG Preparation and Vehicle Control: DLG is highly lipophilic.

  • Solubilization: Prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile, anhydrous DMSO or ethanol. Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.

  • Vehicle Control: This is critical. All experiments must include a control group treated with the same final concentration of the vehicle (e.g., DMSO) as the highest DLG concentration group. This ensures that any observed effects are due to DLG and not the solvent.

• Selection of Activation Markers: Define what "stimulation" means for your experiment. Are you interested in pro-inflammatory activation, anti-inflammatory responses, or general pathway activation? This choice will determine your readouts.

Activation Goal	Primary Readout	Recommended Markers / Assays	References
Pro-inflammatory (M1-like) Response	Cytokine Secretion	TNF-α, IL-6, IL-1β	[12][13]
Gene Expression	Nos2, Tnf, Il6, Il1b	[2][7]
Functional Output	Nitric Oxide (Griess Assay)	[7]
Surface Markers	CD80, CD86	[14]
Anti-inflammatory (M2-like) Response	Gene Expression	Arg1, Mrc1 (CD206), Fizz1	[2][15]
Surface Markers	CD206, CD163	[12]
General PKC Pathway Activation	Protein Phosphorylation	Phospho-PKC Substrate Antibody (Western Blot)	[6][16]

Part 3: Protocols

Protocol 1: Preparation and Handling of 1,2-Dilinoleoylglycerol (DLG)

• Reconstitution: Warm the vial of DLG and the solvent (anhydrous DMSO) to room temperature. Under sterile conditions, prepare a 20 mM stock solution. For example, add 25 µL of DMSO to 1 mg of DLG (MW ~619 g/mol ). Vortex thoroughly until fully dissolved.

• Aliquoting: Prepare small-volume aliquots (e.g., 5-10 µL) in sterile microcentrifuge tubes. This minimizes contamination and degradation from repeated handling.

• Storage: Store aliquots at -80°C, protected from light. For use, thaw an aliquot at room temperature immediately before preparing working solutions. Do not refreeze thawed aliquots.

Protocol 2: General Protocol for Murine BMDM Culture and Stimulation

This protocol uses murine BMDMs as an exemplar system.

• BMDM Differentiation: Isolate bone marrow cells from the femur and tibia of mice. Culture the cells for 7 days in RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 20 ng/mL M-CSF to differentiate them into naive (M0) macrophages.[9]

• Cell Seeding: On day 7, harvest the adherent BMDMs. Seed the cells into appropriate culture plates (e.g., 96-well for ELISA, 24-well for RNA/protein) at a density that will result in a confluent monolayer (e.g., 2.5 x 10⁵ cells/mL for a 24-well plate). Allow cells to adhere overnight.

• DLG Stimulation:

  • Prepare serial dilutions of the DLG stock solution in complete culture medium to achieve the desired final concentrations. A recommended starting range, based on similar DAG analogs, is 1 µM to 100 µM.[17]

  • A suggested dose-response series: 0 (Vehicle), 1, 5, 10, 25, 50, 100 µM.

  • Carefully remove the old medium from the adhered macrophages and replace it with the DLG-containing medium or vehicle control medium.

• Incubation: Incubate the cells at 37°C and 5% CO₂ for the desired period.

  • For signaling pathway analysis (e.g., Western blot for phosphorylation), short incubation times (15-60 minutes) are appropriate.[9]

  • For gene expression (qPCR), intermediate times (4-8 hours) are recommended.

  • For cytokine secretion (ELISA) or functional assays, longer times (18-24 hours) are typical.[18]

Dose-Response Experimental Workflow

Caption: Workflow for a DLG dose-response experiment using macrophages.

Part 4: Assessing Macrophage Activation - Key Methodologies

Method A: Cytokine Profiling by ELISA

• Sample Collection: After incubation, centrifuge the culture plates (e.g., 300 x g for 5 min) to pellet any floating cells. Carefully collect the supernatant.

• Assay: Use commercially available ELISA kits for your cytokines of interest (e.g., TNF-α, IL-6). Follow the manufacturer's instructions precisely.

• Analysis: Generate a standard curve and calculate the concentration of each cytokine in the samples. Plot cytokine concentration against DLG concentration.

Method B: Gene Expression by RT-qPCR

• RNA Isolation: Wash cells once with ice-cold PBS, then lyse them directly in the well using a lysis buffer containing a chaotropic agent (e.g., from an RNeasy Mini Kit).

• cDNA Synthesis: Quantify the isolated RNA and reverse transcribe an equal amount (e.g., 500 ng) from each sample into cDNA.

• qPCR: Set up the qPCR reaction using a SYBR Green-based master mix, cDNA, and primers for target genes (e.g., Nos2, Arg1) and a housekeeping gene (e.g., Gapdh).

• Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the vehicle control. Plot fold change against DLG concentration.

Method C: Western Blot for Phospho-PKC Substrates

• Cell Lysis: After a short stimulation (15-30 min), wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Immunoblotting: Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE and transfer to a PVDF membrane. Block the membrane and incubate with a primary antibody against a pan-phospho-PKC substrate motif.

• Detection: After incubation with an HRP-conjugated secondary antibody, detect bands using an ECL substrate.[9] Normalize band intensity to a loading control like β-actin.

Part 5: Data Interpretation and Troubleshooting

• Defining "Optimal": The optimal concentration is typically the lowest concentration that elicits a maximal or near-maximal response without inducing significant cytotoxicity. A viability assay (e.g., MTT or LDH release) should be run in parallel with the highest concentrations to check for toxicity.

• No Response: If no response is observed, consider a higher concentration range or a longer incubation time. Also, confirm the bioactivity of your DLG stock with a positive control cell line known to respond to PKC activators.

• High Variability: Macrophage experiments, especially with primary cells, can have inherent variability. Ensure consistent cell numbers, passage numbers (for cell lines), and precise reagent handling. Use a minimum of three biological replicates for each experiment.

References

• Modeling Species-Specific Diacylglycerol Dynamics in the RAW 264.7 Macrophage - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Loss of Diacylglycerol Kinase α Enhances Macrophage Responsiveness. (2021). Frontiers in Immunology. [Link]

• Diacylglycerol kinase ζ regulates macrophage responses in juvenile arthritis and cytokine storm syndrome mouse models - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Loss of Diacylglycerol Kinase α Enhances Macrophage Responsiveness - PMC. (2021). National Center for Biotechnology Information. [Link]

• Noninvasive detection of macrophage activation with single-cell resolution through machine learning. (2018). Proceedings of the National Academy of Sciences. [Link]

• Bioactive lipid signaling and lipidomics in macrophage polarization: Impact on inflammation and immune regulation. (2025). Frontiers in Immunology. [Link]

• In Vitro Screening Method for Characterization of Macrophage Activation Responses - PMC. (2022). National Center for Biotechnology Information. [Link]

• An efficient and reproducible method for quantifying macrophages in different experimental models of central nervous system pathology - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Macrophage Cell Assay. (n.d.). Charles River Laboratories. [Link]

• A Systematic Approach to Identify Markers of Distinctly Activated Human Macrophages. (n.d.). American Association of Immunologists. [Link]

• Triglyceride-induced macrophage cell death is triggered by caspase-1. (n.d.). National Center for Biotechnology Information. [Link]

• Activation of Macrophages by Lysophosphatidic Acid through the Lysophosphatidic Acid Receptor 1 as a Novel Mechanism in Multiple Sclerosis Pathogenesis. (2020). National Center for Biotechnology Information. [Link]

• Lysophosphatidic acid-induced interleukin-1 beta expression is mediated through Gi/Rho and the generation of reactive oxygen species in macrophages. (2008). National Center for Biotechnology Information. [Link]

• Role of Caspase-1 in the Pathogenesis of Inflammatory-Associated Chronic Noncommunicable Diseases - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Emerging Roles of Lysophosphatidic Acid in Macrophages and Inflammatory Diseases. (2023). MDPI. [Link]

• Lysophosphatidic acid regulates macrophage polarisation via LPAR1 by suppressing inflammatory responses and promoting M2-like characteristics. (2025). National Center for Biotechnology Information. [Link]

• Activation of macrophages by lysophosphatidic acid through the lysophosphatidic acid receptor 1 as a novel mechanism in multiple sclerosis pathogenesis. (n.d.). ResearchGate. [Link]

• Protocol for localized macrophage stimulation with small-molecule TLR agonist via fluidic force microscopy - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• 1,2-dioctanoyl-s,n-glycerol-induced activation of protein kinase C results in striking, but reversible growth cone shape changes and an accumulation of f-actin and serine 41-phosphorylated GAP-43 in the axonal process. (1999). National Center for Biotechnology Information. [Link]

• Regulation of Macrophage Apoptosis and Atherosclerosis by Lipid Induced PKCδ Isoform Activation - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Protein Kinase Cε Is Required for Macrophage Activation and Defense Against Bacterial Infection - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Effect of 1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol on Immune Functions in Healthy Adults in a Randomized Controlled Trial - PMC. (2015). National Center for Biotechnology Information. [Link]

• Glycerol monolaurate regulates apoptosis and inflammation by suppressing lipopolysaccharide-induced ROS production and NF-κB activation in avian macrophages - PMC. (2024). National Center for Biotechnology Information. [Link]

• Triacylglycerol synthesis enhances macrophage inflammatory function. (2020). ResearchGate. [Link]

• caspase-1 activation and IL-1β release correlate with the degree of lysosome damage, as illustrated by a novel imaging method to quantify phagolysosome damage - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Macrophage Specific Caspase-1/11 Deficiency Protects against Cholesterol Crystallization and Hepatic Inflammation in Hyperlipidemic Mice. (2013). PLOS One. [Link]

• Toll-Like Receptors Induce Signal-Specific Reprogramming of the Macrophage Lipidome. (2020). eScholarship, University of California. [Link]

• Induction of unique macrophage subset by simultaneous stimulation with LPS and IL-4. (n.d.). Frontiers in Immunology. [Link]

• Macrophage-Mediated Immune Responses: From Fatty Acids to Oxylipins. (2021). MDPI. [Link]

• Monitor Macrophage Activation in Real-Time Using Agilent Seahorse XF technology. (n.d.). Agilent. [Link]

• A Comprehensive High-Efficiency Protocol for Isolation, Culture, Polarization, and Glycolytic Characterization of Bone Marrow-Derived Macrophages - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Protocol for studying macrophage lipid crosstalk with murine tumor cells - PMC. (2024). National Center for Biotechnology Information. [Link]

• Dynamic Macrophages: Understanding Mechanisms of Activation as Guide to Therapy for Atherosclerotic Vascular Disease. (2018). Frontiers in Cardiovascular Medicine. [Link]

• Activation of Murine Macrophages - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• What is the optimum IL-4 concentration required for M2 macrophage polarization. (2017). ResearchGate. [Link]

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Application Note: Optimized Extraction and Quantification of 1,2-Dilinoleoylglycerol from Human Plasma

Introduction and Mechanistic Context

Diacylglycerols (DAGs), specifically 1,2-dilinoleoylglycerol (1,2-DLG), are critical lipid second messengers within the cellular landscape. Generated at the plasma membrane via the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), 1,2-DLG functions primarily to recruit and activate conventional and novel Protein Kinase C (PKC) isoforms[1]. Dysregulation in this specific DAG signaling cascade is heavily implicated in the onset of metabolic syndrome, insulin resistance, and various cardiovascular pathologies[2].

Accurate quantification of 1,2-DLG in human plasma is notoriously difficult due to two primary analytical hurdles:

• The Matrix Effect: Plasma is highly enriched in phospholipids (PLs). During Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), co-eluting PLs compete for charge in the electrospray ionization (ESI) source, causing severe ion suppression of trace neutral lipids like DAGs[3].

• Acyl Migration: The 1,2-DAG isomer is thermodynamically unstable. Under suboptimal extraction conditions (e.g., elevated temperatures or extreme pH), it readily undergoes acyl migration to form the biologically inactive, but thermodynamically favored, 1,3-DAG isomer[4].

Figure 1: Diacylglycerol signaling pathway and metabolic fate.

Analytical Challenges and Extraction Causality

Historically, biphasic liquid-liquid extraction (LLE) methods such as Folch or Bligh-Dyer have been the gold standards for plasma lipidomics[5]. These systems utilize chloroform and methanol to partition non-polar lipids into a lower organic phase[6]. More recently, the BUME (butanol:methanol) method was developed to eliminate halogenated solvents and automate the workflow, allowing lipids to partition into an upper organic phase[7]. While single-phase extractions (e.g., the Alshehry method) offer high throughput[8], they fundamentally fail to separate DAGs from highly abundant phospholipids.

To establish a self-validating and robust system for absolute DAG quantification, this protocol couples a modified Bligh-Dyer extraction with a subsequent Fluorous Biphasic Extraction (FBE)[3].

The Causality of FBE Matrix Depletion: The FBE step utilizes a perfluoropolyethercarboxylic acid-lanthanum(III) salt complex (PFPA-La3+). Phospholipids, which contain polar phosphate headgroups, strongly coordinate with the La3+ ions and are selectively sequestered into a heavy fluorous solvent (tetradecafluorohexane). Neutral lipids like 1,2-DLG lack this chemical affinity and remain untouched in the non-fluorous chloroform phase[3]. This targeted depletion removes >99.9% of phospholipids, effectively neutralizing the matrix effect and restoring quantitative linearity[3].

Step-by-Step Protocol: 1,2-DLG Extraction via FBE

Step 3.1: Sample Preparation and Isotope Spiking

Causality: Spiking the internal standard (ISTD) directly into the raw plasma before any solvent addition ensures that any subsequent losses during partitioning, matrix depletion, or evaporation are perfectly normalized, creating a self-validating recovery system[1].

• Thaw human plasma samples strictly on ice to prevent ex vivo lipid hydrolysis and acyl migration.

• Transfer 50 µL of plasma into a pre-chilled glass centrifuge tube. (Note: Avoid plastics, as chloroform extracts plasticizers that cause severe MS interference).

• Add 10 µL of ISTD solution (e.g., 1,2-DLG-d5 or 1,2-dipalmitoyl-d62-glycerol in methanol, 1 µg/mL)[1].

Step 3.2: Modified Bligh-Dyer Extraction

Causality: Maintaining a cold environment (4°C) is critical. Elevated temperatures or extreme pH will catalyze acyl migration, converting the biological 1,2-DLG into the 1,3-DLG isomer[4].

• Add 170 µL of a pre-chilled methanol:chloroform mixture (1:1, v/v) to the plasma[3].

• Vortex vigorously for 30 seconds to disrupt lipid-protein complexes.

• Incubate the homogenate in an ice bath for 30 minutes[3].

• Add 150 µL of 0.9% NaCl solution. Causality: Using 0.9% NaCl instead of pure water enhances the "salting-out" effect, driving the hydrophobic 1,2-DLG into the organic phase while preventing the formation of an unresolvable protein emulsion at the liquid interface[1].

• Incubate in an ice bath for an additional 10 minutes.

• Centrifuge at 15,000 × g for 5 minutes at 4°C to achieve complete phase separation[3].

• Carefully collect the lower organic (chloroform) phase using a glass Pasteur pipette and transfer to a clean glass vial.

Step 3.3: Fluorous Biphasic Extraction (Phospholipid Depletion)

• To the collected chloroform extract, add 200 µL of tetradecafluorohexane containing 5 mM PFPA-La3+ complex[3].

• Vortex the biphasic mixture for 1 minute to allow the lanthanum ions to coordinate with the phospholipid headgroups.

• Centrifuge at 3,000 × g for 3 minutes to separate the phases.

• The heavy fluorous phase (bottom) contains the sequestered phospholipids. Carefully collect the upper non-fluorous chloroform phase, which is now highly enriched for 1,2-DLG[3].

Step 3.4: Concentration and LC-MS/MS Preparation

• Evaporate the enriched chloroform phase to dryness under a gentle stream of ultra-high-purity nitrogen gas.

• Reconstitute the dried lipid film in 100 µL of the initial LC mobile phase (e.g., 90:10 acetonitrile:isopropanol containing 10 mM ammonium formate)[1].

• Transfer to an autosampler vial with a glass insert for LC-MS/MS injection.

Figure 2: Step-by-step workflow for 1,2-DLG extraction utilizing FBE matrix depletion.

Quantitative Data & Validation Metrics

The integration of Fluorous Biphasic Extraction drastically alters the quantitative landscape of DAG analysis by eliminating the phospholipid matrix effect.

Table 1: Comparison of Lipid Extraction Methods for Plasma DAGs

Extraction Method	Phase System	Phospholipid Co-extraction	DAG Recovery	Matrix Effect (Ion Suppression)
Folch / Bligh-Dyer	Biphasic (Chloroform/MeOH/Water)	High	~80-90%	Severe[3][5]
BUME Method	Biphasic (Butanol/MeOH/Heptane)	High	~85-95%	Severe[5][7]
Single-Phase (Alshehry)	Monophasic (Butanol/MeOH)	Very High	>90%	Extreme[8]
Bligh-Dyer + FBE	Triphasic (Chloroform/Fluorous)	< 0.1%	> 90%	Minimal [3]

Table 2: Precision and Recovery Metrics for 1,2-DLG using FBE-LC-MS/MS [3]

Spiked Concentration (ng/mL)	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)	Absolute Recovery (%)
10	< 9.9%	< 9.9%	> 95%
100	< 9.9%	< 9.9%	> 95%
1000	< 9.9%	< 9.9%	> 95%

References

• Löfgren, L., et al. "The BUME method: a novel automated chloroform-free 96-well total lipid extraction method for blood plasma." Journal of Lipid Research, 2012. URL:[Link]

• Alshehry, Z. H., et al. "An Efficient Single Phase Method for the Extraction of Plasma Lipids." Metabolomics, 2015. URL:[Link]

• Serna, A., et al. "Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis." Toxins (MDPI), 2019. URL:[Link]

• Analytical Chemistry. "Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction." ACS Publications, 2023. URL:[Link]

• Prophages divert Staphylococcus aureus defenses against host lipids. NIH PMC, 2022. URL:[Link]

• Plasma diacylglycerol composition is a biomarker of metabolic syndrome onset in rhesus monkeys. NIH PMC, 2018. URL:[Link]

• "Bligh and Dyer" and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. MDPI, 2017. URL:[Link]

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Technical Notes & Optimization

Technical Support Center: Stabilizing 1,2-Dilinoleoylglycerol (1,2-DAG) for Long-Term Storage

Welcome to the Technical Support Center for lipid handling and preservation. 1,2-Dilinoleoylglycerol (CAS: 24529-89-3) is a critical diacylglycerol (DAG) featuring two polyunsaturated linoleic acid (18:2) chains[1]. While essential for activating protein kinase C (PKC) and serving as a lipid biomarker, its structure makes it highly vulnerable to two destructive pathways during storage: auto-oxidation of its bis-allylic hydrogens and acyl migration (isomerization to the inactive 1,3-DAG form)[2].

This guide provides researchers with a self-validating, mechanistically grounded framework to ensure absolute structural integrity during long-term storage.

Part 1: Mechanistic Troubleshooting & FAQs

To effectively prevent degradation, we must first understand the causality behind lipid failure. The diagram below illustrates the free-radical chain reaction that destroys polyunsaturated lipids and pinpoints exactly where our storage interventions break the cycle.

Mechanistic pathway of 1,2-DAG auto-oxidation and targeted stabilization interventions.

Q1: Why did my 1,2-dilinoleoylglycerol degrade into a gummy residue after being stored as a dry powder at -20°C? Causality: Polyunsaturated lipids are exceptionally hygroscopic in their lyophilized (dry powder) state. When a cold vial is opened, ambient moisture rapidly condenses on the powder. This moisture acts as a catalyst for both hydrolysis and rapid auto-oxidation of the bis-allylic protons on the linoleic acid chains[3]. Solution: Never store polyunsaturated lipids as dry powders. They must be dissolved in a highly pure, anhydrous organic solvent immediately upon receipt[3].

Q2: How do I simultaneously prevent oxidation and acyl migration? Causality: Acyl migration (the shift of the acyl chain from the sn-2 to the sn-3 position) is catalyzed by heat, protic solvents (like water or alcohols), and pH extremes. Oxidation, conversely, is driven by oxygen, light, and transition metals. Solution: Storing the lipid in anhydrous, ethanol-free chloroform at -20°C minimizes acyl migration[2]. To prevent oxidation, the headspace must be purged with an inert gas (Argon or Nitrogen) to displace oxygen, and the vial must be amber-tinted to block UV-induced radical initiation[3].

Q3: What concentration of antioxidant should I use if my downstream application permits it? Causality: Butylated hydroxytoluene (BHT) acts as a sacrificial hydrogen donor, terminating the lipid peroxidation chain reaction by scavenging peroxyl radicals before they can attack the lipid backbone. Solution: If your biological assay tolerates synthetic antioxidants, adding BHT at a concentration of 2.5 mg/mL to 5.0 mg/mL has been shown to effectively halt polyunsaturated fatty acid degradation for extended periods[4].

Part 2: Quantitative Data Presentation

The following table summarizes the causal relationship between storage conditions and the expected stability of 1,2-dilinoleoylglycerol.

Storage State	Temperature	Antioxidant (BHT)	Headspace Environment	Expected Stability / Outcome
Dry Powder	Room Temp	None	Ambient Air	Failure: Rapid oxidation & gummy degradation (Hours)[3]
Aqueous Emulsion	4°C	None	Ambient Air	Failure: Hydrolysis and acyl migration (Days)
Chloroform Solution	-20°C	None	Ambient Air	Sub-optimal: Moderate oxidation over time[2]
Chloroform Solution	-20°C	None	Argon Purged	Stable: Minimal acyl migration (Months)[2]
Chloroform Solution	-20°C	5.0 mg/mL	Argon Purged	Maximum Stability: Protected PUFA integrity[4]

Part 3: Self-Validating Experimental Protocol

To guarantee the integrity of your lipid standards, follow this step-by-step methodology. This protocol is designed as a self-validating system : it includes a built-in sentinel check to ensure that if a failure occurs (e.g., a compromised vial seal), it is detected before the degraded lipid ruins your downstream experiments.

Standardized workflow for the preparation and long-term storage of polyunsaturated diacylglycerols.

Step-by-Step Methodology:

• Reconstitution: Immediately upon receiving the lyophilized 1,2-dilinoleoylglycerol, dissolve it in anhydrous, ethanol-free chloroform to create a stock solution (e.g., 10 mg/mL).

  • Causality: Chloroform prevents acyl migration far better than protic solvents, and anhydrous conditions prevent hydrolysis[2].

• Antioxidant Addition (Optional but Recommended): If your downstream assay is not sensitive to antioxidants, supplement the chloroform with BHT to a final concentration of 5.0 mg/mL[4].

• Aliquoting: Transfer the solution into amber borosilicate glass vials.

  • Causality: Amber glass blocks UV light (an oxidation initiator). Avoid all plastic containers (polystyrene, polyethylene), as chloroform will leach plasticizers into your lipid sample[3].

• Inert Gas Purging: Gently blow a stream of Argon or Nitrogen gas over the liquid surface for 10-15 seconds.

  • Causality: This displaces atmospheric oxygen, removing the primary substrate required for auto-oxidation[3].

• Sealing and Storage: Cap the vials immediately with PTFE-lined (Teflon) closures and store at -20°C[2].

  • Causality: PTFE prevents solvent evaporation. Storing at -20°C drastically reduces the kinetic energy available for both oxidation and acyl migration[5].

• System Validation (The Sentinel Aliquot): Create one extra "sentinel" aliquot containing the exact same mixture. Every 3 months, run a Thin-Layer Chromatography (TLC) or LC-MS check on this sentinel vial.

  • Validation Logic: If you detect the emergence of 1,3-DAG (indicating acyl migration) or a drop in solvent volume (indicating a compromised PTFE seal), you immediately know the entire batch's integrity is at risk, preventing the use of degraded lipids in critical assays.

References

• [1] 1,2-Dilinoleoyl-sn-glycerol - Cayman Chemical | caymanchem.com | 1

• [5] Investigation of Storage Conditions and Quality Control Markers for Metabolites and Lipids in Human Feces - MDPI | mdpi.com | 5

• [4] Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC | nih.gov | 4

• [2] 18:1 DG 800811 1-2-dioleoyl-sn-glycerol - Avanti Polar Lipids | avantiresearch.com |2

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Guide: Troubleshooting 1,2-Dilinoleoylglycerol (DLG) Precipitation in Aqueous Media

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who utilize 1,2-dilinoleoylglycerol (DLG) and encounter challenges with its solubility in aqueous experimental systems. DLG is a critical diacylglycerol (DAG) analog used to activate Protein Kinase C (PKC) and other signaling pathways. However, its highly hydrophobic nature, stemming from two long linoleic acid chains, makes it virtually insoluble in water, leading to common issues with precipitation that can compromise experimental results.[1][2]

This document provides in-depth, cause-and-effect explanations and validated protocols to help you overcome these challenges and ensure the successful preparation of stable, homogenous DLG dispersions.

Section 1: The Root Cause: Understanding "Solvent Shock"

The primary reason DLG precipitates is a phenomenon known as "solvent shock" or "hydrophobic collapse." DLG is readily soluble in organic solvents like ethanol or DMSO, where it exists as individual molecules.[2][3] When this concentrated organic stock is rapidly introduced into an aqueous buffer, the solvent environment changes abruptly from nonpolar to polar.

This shock forces the water-insoluble DLG molecules to crash out of solution, aggregating uncontrollably to minimize their contact with water. The result is a visible precipitate or cloudy suspension of large, undefined lipid aggregates, which are biologically inactive and unsuitable for experiments. The goal is to bypass this uncontrolled precipitation and guide the DLG molecules to self-assemble into stable, dispersed nanostructures like micelles or small liposomes.

Caption: Uncontrolled Precipitation vs. Stable Dispersion.

Section 2: Troubleshooting Guide & Core Protocols

This section addresses the most common issues in a question-and-answer format, providing immediate solutions and detailed protocols.

Q1: I dissolved DLG in DMSO and added it to my buffer, but it immediately turned cloudy. What went wrong and how do I fix it?

Core Problem: You have encountered classic solvent shock. Adding the DMSO stock—likely as a single bolus—created a localized zone of high DLG concentration that exceeded its aqueous solubility limit, causing it to precipitate instantly.[4][5]

Immediate Solutions:

• Modify the Addition Technique: The goal is to disperse the DLG molecules as quickly as possible upon entering the aqueous phase.

  • Pre-warm your buffer/media: Warming your aqueous solution to 37°C can help improve lipid solubility.[5][6]

  • Vortex Vigorously: While vigorously vortexing or rapidly stirring the aqueous buffer, add the DLG stock solution drop-by-drop into the side of the vortex. This ensures immediate and rapid mixing, preventing localized over-saturation.[4]

  • Check Final Solvent Concentration: Ensure the final concentration of your organic solvent (e.g., DMSO or ethanol) is non-toxic for your application, typically ≤0.5% for cell culture experiments.[4]

• Re-evaluate Your Protocol: If the above fix is insufficient, you need a more robust method for creating a stable dispersion, as detailed in the protocols below.

Q2: How can I prepare a stable, homogenous aqueous dispersion of DLG for my in vitro biochemical assay?

Recommended Approach: The Solvent Injection and Vortexing Method. This is a reliable technique for forming a clear dispersion of DLG suitable for most in vitro assays where a carrier protein is not required.

Protocol 1: Preparation of a DLG Aqueous Dispersion

• Prepare Stock Solution: Dissolve the DLG in high-purity ethanol or DMSO to a concentration of 5-10 mg/mL.[2][3][7] Ensure it is fully dissolved. If the DLG was stored cold, allow the vial to warm to room temperature before opening and dissolving.[6]

• Prepare Aqueous Phase: Transfer the required volume of your final aqueous buffer (e.g., PBS, Tris, HEPES) into a sterile conical tube.

• Warm the Buffer: Place the tube containing the buffer in a 37°C water bath for 10-15 minutes.

• Perform Solvent Injection:

  • Set a vortex mixer to a high speed (e.g., 2500-3000 rpm).

  • Place the tube of warm buffer on the vortexer to create a deep vortex.

  • Using a pipette, slowly add the calculated volume of the DLG stock solution drop-wise directly into the side of the vortex. Do not dispense the stock below the liquid surface.

• Continue Vortexing: Once the addition is complete, continue to vortex the solution for an additional 1-2 minutes to ensure the formation of a stable, homogenous dispersion.

• Visual Inspection: A successful preparation should appear clear or, at higher concentrations, slightly opalescent. There should be no visible particulate matter.

• Usage: Use the aqueous DLG solution immediately, as its stability in aqueous buffers is limited. It is not recommended to store the aqueous solution for more than a day.[7]

Caption: Workflow for the Solvent Injection Method.

Q3: My experiment is in cell culture and I need to avoid solvent toxicity while ensuring DLG delivery. What is the best method?

Recommended Approach: Complexation with Bovine Serum Albumin (BSA). For cell-based applications, using a carrier protein like fatty acid-free BSA is the gold standard. BSA binds to the hydrophobic DLG molecules, effectively chaperoning them in the aqueous culture medium and facilitating their delivery to the cells.[6][8]

Protocol 2: Preparation of a DLG-BSA Complex for Cell Culture

• Prepare DLG Stock: Prepare a 10 mM stock solution of DLG in absolute ethanol.[8] Store this stock in aliquots at -20°C.

• Prepare BSA Solution: Under sterile conditions, prepare a 10% (w/v) fatty acid-free BSA solution in sterile PBS or serum-free culture medium. Gently agitate to dissolve and sterilize by passing it through a 0.22 µm syringe filter.[6][8]

• Warm Solutions: Warm the BSA solution and your final cell culture medium to 37°C in a water bath.

• Complexation:

  • In a sterile tube, place the required volume of the 10% BSA solution.

  • While gently vortexing the BSA solution, slowly add the DLG-ethanol stock solution to achieve the desired final concentration and lipid-to-BSA molar ratio (a starting point of 3:1 to 5:1 lipid:BSA is common).[6][8]

  • Incubate the mixture at 37°C for 30-60 minutes with gentle agitation (e.g., on a tube rotator) to allow the complex to form.[6][8]

• Prepare Final Treatment Medium: Add the DLG-BSA complex to the pre-warmed cell culture medium to reach the desired final experimental concentration. Gently mix before adding to your cells.

Q4: I've tried the vortexing method, but my solution is still cloudy. Can I use sonication?

Answer: Yes. Sonication is an excellent secondary step if vortexing alone is insufficient, especially for higher DLG concentrations. It uses high-frequency sound waves to induce acoustic cavitation—the formation and collapse of microscopic bubbles. This process imparts significant energy into the solution, breaking down large lipid aggregates into much smaller, more uniform, and stable liposomes or micelles.[9][10]

Methodology:

• Bath Sonication (Recommended): After performing the solvent injection method (Protocol 1), place the tube in a bath sonicator. Sonicate at room temperature for 5-15 minutes or until the solution clarifies. This method is gentle and reduces the risk of contamination.[11][12]

• Probe Sonication (Use with Caution): This method is more powerful but carries risks. Use short pulses (e.g., 10 seconds on, 30 seconds off) and keep the sample on ice to prevent overheating, which can degrade the DLG. Be aware that probe sonicators can release microscopic metal particles into your sample, which may require filtration.[10]

Section 3: Carrier Solvent Selection

The choice of the initial organic solvent is critical. Ethanol and DMSO are the most common, each with distinct properties.

Property	Dimethyl Sulfoxide (DMSO)	Ethanol
Solubilizing Power	Excellent for highly nonpolar compounds. Can often achieve higher stock concentrations.[3][13]	Very good for most lipids, including DLG.[2][3][7]
Hygroscopicity	Highly hygroscopic; absorbs water from the air, which can reduce its solubilizing power over time. Use fresh, high-purity DMSO.[3][6]	Less hygroscopic than DMSO.
Cellular Effects	Can have direct biological effects (e.g., cell differentiation, anti-inflammatory).[14]	Generally considered less biologically active at low concentrations.
Toxicity in Culture	Generally non-toxic at ≤0.5%, but can be cell-type dependent.[4]	Generally well-tolerated at ≤0.5%.
Handling	Can penetrate skin easily, carrying dissolved substances with it. Always wear appropriate gloves.	Standard laboratory handling precautions apply.
Recommendation	Use for highly insoluble compounds or when high stock concentrations are needed. Always use a fresh aliquot.	Preferred for most cell culture applications due to lower potential for biological artifacts.

Section 4: Frequently Asked Questions (FAQs)

• Q: Why is 1,2-dilinoleoylglycerol so difficult to dissolve in water?

  • A: Its molecular structure is dominated by two 18-carbon linoleic acid chains, which are long, nonpolar hydrocarbon tails. These chains are highly hydrophobic ("water-fearing") and cannot form favorable interactions (like hydrogen bonds) with polar water molecules, causing them to aggregate to minimize contact with water.[1][15]

• Q: How should I properly store DLG?

  • A: In its pure form or as a solid, it should be stored tightly sealed at -20°C. Once dissolved in an organic solvent, the stock solution should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[6][16] Aqueous preparations of DLG are not stable and should be made fresh for each experiment.[7]

• Q: Is there a risk of my 1,2-DLG isomerizing to 1,3-DLG?

  • A: Yes. 1,2-diacylglycerols can undergo a spontaneous intramolecular reaction called acyl migration to form the more thermodynamically stable 1,3-diacylglycerol isomer.[17] This process can be accelerated by non-neutral pH (either acidic or basic) and elevated temperatures.[18] To minimize this, always prepare solutions in a neutral buffer (pH ~7.0-7.4) and use them promptly after preparation.

References

• BenchChem. (2025). Application Notes and Protocols for 1,2-Dioleoyl-3-behenoylglycerol in Cell Culture Experiments. Benchchem.
• Biomol. (n.d.). 1,2-Dilinoleoyl-3-Oleoyl-rac-glycerol | CAS 2190-21-8 | Cayman Chemical.
• ChemBK. (2024). Olein, 1,2-di-, (S)-(-)- - Names and Identifiers.
• MedChemExpress. (n.d.). 1,2-Dioleoyl-sn-glycerol (sn-1,2-Dioleoylglycerol) | DAG Analog.
• Envirostar. (2023). From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication.
• ResearchGate. (2016). Sonication or other protocol to make lipid solution clear?.
• JoVE. (2015). Video: Sonication Extraction of Lipid Biomarkers from Sediment.
• Benchchem. (n.d.). solubility of 1-Linoleoyl Glycerol in organic solvents.
• bioRxiv. (2026).
• bioRxiv. (2026).
• Cayman Chemical. (2026).
• Monash University. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers.
• Patsnap Eureka. (2026).
• PubMed. (n.d.).
• MDPI. (2023). Effect of Diacylglycerol Crystallization on W/O/W Emulsion Stability, Controlled Release Properties and In Vitro Digestibility.
• Wikipedia. (n.d.).
• Cayman Chemical. (n.d.). 1,2-Dilauroyl-sn-glycerol.
• Encyclopedia MDPI. (2022).
• Cayman Chemical. (n.d.). 1,2-Dilinoleoyl-sn-glycerol.
• Thermo Fisher Scientific. (2022). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode.
• Walsh Medical Media. (n.d.).
• Biomol. (n.d.). 1,2-Dioleoyl-3-linoleoyl-rac-glycerol | CAS 2190-20-7 | Cayman Chemical.
• Sigma-Aldrich. (n.d.). 1,2-Dioleoyl-rac-glycerol = 97 2442-61-7.
• Technical University of Munich. (2013).
• Sigma-Aldrich. (n.d.). Critical Micelle Concentrations (CMCs) - Avanti Research™ Polar Lipids.
• Avanti Polar Lipids. (n.d.).
• Sigma-Aldrich. (n.d.). 1,2-Dioleoyl-sn-glycerol =97 24529-88-2.
• Sigma-Aldrich. (n.d.). Critical Micelle Concentrations (CMCs) - Avanti Research™ Polar Lipids.
• PubChem. (n.d.). (9Z,12Z)-Octadeca-9,12-dienoic acid, diester with glycerol | C39H68O5.
• PubChem. (n.d.). 1,2-Dilinoleoyl-sn-glycerol | C39H68O5.
• Sigma-Aldrich. (n.d.). Troubleshooting Purification Methods.
• Thermo Fisher Scientific. (n.d.). Protein Dialysis, Desalting, and Concentration Support—Troubleshooting.
• PMC. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media.
• Benchchem. (n.d.).
• PMC. (n.d.). The preparation of 2-O-[1'-14C]arachidonoyl-1-O-stearoyl-sn-glycerol.
• Benchchem. (n.d.).

Sources

• 1. chembk.com [chembk.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication | Envirostar [envirostarllc.com]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. researchgate.net [researchgate.net]
• 12. Video: Sonication Extraction of Lipid Biomarkers from Sediment [jove.com]
• 13. caymanchem.com [caymanchem.com]
• 14. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. environmental-microbiology.de [environmental-microbiology.de]
• 17. research.monash.edu [research.monash.edu]
• 18. The preparation of 2-O-[1’-14C]arachidonoyl-1-O-stearoyl-sn-glycerol - PMC [pmc.ncbi.nlm.nih.gov]

Lipidomics Technical Support Center: Optimizing 1,2-Dilinoleoylglycerol (1,2-DLG) Extraction

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently see researchers lose up to 60% of their 1,2-DLG pool before the sample even reaches the mass spectrometer. The culprit is rarely the LC-MS/MS tuning; it is almost always sample preparation thermodynamics.

1,2-DLG is a critical lipid second messenger, but its polyunsaturated acyl chains and unstable sn-1,2 stereochemistry make it notoriously difficult to extract accurately. This guide provides field-proven protocols, causality-driven troubleshooting, and self-validating methodologies to ensure absolute scientific integrity in your lipidomics workflows.

I. Core Methodology: Self-Validating 1,2-DLG Extraction Protocol

Why this works: This protocol uses a modified biphasic extraction combined with immediate chemical derivatization to arrest both enzymatic degradation and thermodynamic isomerization.

Step-by-Step Workflow

Step 1: Enzymatic Quenching & Homogenization

• Action: Snap-freeze biological samples in liquid nitrogen immediately upon collection. Homogenize the tissue in ice-cold methanol containing 0.01% Butylated hydroxytoluene (BHT).

• Causality: Endogenous DAG lipases and kinases will rapidly alter 1,2-DLG pools post-mortem. BHT is a lipophilic radical scavenger that intercepts peroxyl radicals, protecting the highly susceptible bis-allylic hydrogens of the linoleoyl (18:2) chains from oxidative degradation [[1]]().

Step 2: Internal Standard (IS) Spiking (The Self-Validation Engine)

• Action: Spike the homogenate with a known concentration of deuterated 1,2-DLG (e.g., 1,2-DLG-d5) and an unnatural 1,3-DAG (e.g., 1,3-di15:0 DAG) prior to adding the extraction solvent [[2]]().

Step 3: Biphasic Partitioning

• Action: Add chloroform and water to achieve a final Chloroform:Methanol:Water ratio of 8:4:3 (Modified Folch). For complex matrices like human plasma, strictly maintain a 1:20 (v/v) sample-to-total-solvent ratio 3. Vortex at 4°C and centrifuge at 3,000 × g.

• Causality: 1,2-DLG is a highly hydrophobic neutral lipid. The 1:20 Folch system creates an optimal dielectric constant environment to precipitate proteins while driving neutral lipids into the lower organic phase, maximizing recovery over single-phase methods 3.

Step 4: Hydroxyl-Locking Derivatization

• Action: Extract the lower chloroform phase, evaporate briefly under a steady stream of N2 gas, and immediately react the extract with N,N-dimethylglycine (DMG) 2.

• Causality: The sn-2 acyl chain of 1,2-DAG is sterically crowded and thermodynamically driven to migrate to the sn-3 position, a process heavily accelerated by temperature and protic solvents [[4]](). Esterifying the free sn-3 hydroxyl group with DMG eliminates the vacant receptor site for the acyl chain, rendering chemical isomerization impossible 2.

Optimized workflow for 1,2-DLG extraction preventing isomerization and oxidation.

II. Diagnostic Troubleshooting & FAQs

Q1: My LC-MS/MS chromatogram shows a massive peak for 1,3-dilinoleoylglycerol but very little 1,2-DLG. What happened? Causality: You are observing acyl migration. 1,2-DAGs are thermodynamically unstable compared to their 1,3-DAG regioisomers. The sn-2 acyl chain rapidly migrates to the sn-3 position, a process catalyzed by protic solvents (like methanol in your extraction buffer), heat, and prolonged storage [[4]](). Solution: Do not store underivatized lipid extracts. You must perform the DMG derivatization immediately after isolating the organic phase. If derivatization is not possible, dry the sample completely under N2 and store at -80°C, as the absence of a solvent matrix slows the migration kinetics.

Q2: I am seeing significant degradation of the linoleoyl chains (loss of mass, presence of oxidized byproducts). Causality: 1,2-DLG contains two linoleoyl (18:2) chains. The bis-allylic protons located between the double bonds are highly susceptible to hydrogen abstraction and subsequent lipid peroxidation when exposed to oxygen, trace metals, or light. Solution: Ensure your extraction solvents contain 0.01% BHT 1. Perform all solvent evaporation strictly under a steady stream of nitrogen (N2) gas to displace oxygen. Use amber glass vials to minimize UV-induced photo-oxidation.

Q3: Which extraction solvent system yields the highest recovery for DAGs from biological fluids? Causality: DAGs are neutral lipids. While single-phase extractions (like Alshehry) are excellent for polar lipids, biphasic systems like Folch or Bligh-Dyer provide superior partitioning for neutral lipids by isolating them from the aqueous protein matrix. Solution: For biological fluids, the Folch or Bligh-Dyer method at a 1:20 (v/v) sample-to-total-solvent ratio is recommended to maximize the peak area of low-abundance lipid species 3. The Matyash method (MTBE/Methanol) can also be used if you prefer the organic layer to be on top, though it may require a higher solvent ratio (1:100) to match Folch yields 3.

III. Quantitative Method Comparison

To assist in experimental design, the following table summarizes the performance of common lipid extraction methodologies specifically regarding 1,2-DAG recovery and integrity.

Extraction Method	Solvent System (v/v)	Optimal Sample:Solvent Ratio	1,2-DAG Recovery Efficiency	Procedural Isomerization Risk
Modified Folch	Chloroform/MeOH/Water (8:4:3)	1:20	> 92%	Moderate (Requires immediate derivatization)
Bligh-Dyer	Chloroform/MeOH/Water (1:2:0.8)	1:20	~ 88%	Moderate
Matyash	MTBE/MeOH/Water (10:3:2.5)	1:100	~ 85%	Low (Upper organic phase is easier to dry rapidly)
Alshehry	1-Butanol/MeOH (1:1)	1:10	< 60% (Biased toward polar lipids)	High (Protic solvents accelerate acyl migration)

IV. Biological Context: Why 1,2-DLG Integrity Matters

Maintaining the strict sn-1,2 stereochemistry during extraction is not just an analytical preference; it is a biological necessity. Only the 1,2-DAG isomers are capable of acting as second messengers. 1,3-DAGs are biologically inert in this pathway. 1,2-DLG specifically binds to the C1 domain of Protein Kinase C (PKC), driving its translocation to the plasma membrane and triggering downstream phosphorylation cascades.

1,2-DLG generation and subsequent activation of the Protein Kinase C (PKC) signaling cascade.

V. References

• Han, X., et al. "Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach." Analytical Chemistry / PMC,

• Patterson, R. E., et al. "Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies." Metabolomics / PMC,

• Ostermann, A. I., et al. "Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples." MDPI Molecules,

• Laszlo, J. A., et al. "Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols." ResearchGate,

Sources

• 1. mdpi.com [mdpi.com]
• 2. Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Improving the Stability of 1,2-Dilinoleoyl-sn-glycerol in Cell Culture Medium

Welcome to the technical support guide for 1,2-dilinoleoyl-sn-glycerol (DLG). As a key analog of the second messenger diacylglycerol (DAG), DLG is a powerful tool for investigating cellular signaling pathways, particularly the activation of Protein Kinase C (PKC).[1] However, its utility is often hampered by a significant experimental challenge: its inherent instability and poor solubility in aqueous cell culture media.

This guide provides researchers, scientists, and drug development professionals with a set of robust, field-proven methodologies and troubleshooting advice to ensure the stable and effective delivery of DLG in your in vitro experiments. We will move beyond simple instructions to explain the underlying principles, empowering you to optimize your experimental success.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the use of DLG in cell culture.

Q1: What is 1,2-dilinoleoyl-sn-glycerol (DLG) and why is it used in experiments? A1: 1,2-Dilinoleoyl-sn-glycerol is a type of diacylglycerol (DAG) containing two linoleic acid side chains.[2][3] In cell biology, it serves as a crucial signaling molecule. Its primary and most studied role is to act as a second messenger that activates Protein Kinase C (PKC), a family of enzymes involved in a vast array of cellular processes like proliferation, differentiation, and apoptosis.[1][] Researchers use DLG as an exogenous activator to mimic natural signaling cascades and study their downstream effects.

Q2: Why is my DLG solution unstable in cell culture medium? A2: The instability of DLG stems from two main chemical properties:

• Poor Aqueous Solubility: Like most lipids, DLG is highly hydrophobic and does not readily dissolve in water-based cell culture media.[5] This leads to precipitation and non-uniform dosing.

• Chemical Degradation: The linoleic acid chains in DLG are polyunsaturated, containing double bonds that are highly susceptible to oxidation.[6] Furthermore, the ester bonds linking the fatty acids to the glycerol backbone can undergo hydrolysis. These degradation events alter the molecule's structure and abolish its biological activity.

Q3: What are the visible signs of DLG instability or precipitation? A3: When DLG is improperly solubilized, you may observe a fine precipitate, a cloudy or milky appearance in your culture medium, or an oily film on the surface. These signs indicate that the compound is not bioavailable to your cells and the experiment is compromised.

Q4: What is the best solvent for making a concentrated DLG stock solution? A4: Anhydrous ethanol or dimethyl sulfoxide (DMSO) are commonly used to prepare concentrated stock solutions of DLG and similar lipids.[7][8] Ethanol is often preferred as it can be less cytotoxic at final working concentrations.[7] It is critical to use a high-purity, anhydrous grade of solvent to minimize the introduction of water, which can promote hydrolysis.

Q5: Can I just add my organic DLG stock solution directly to the culture medium? A5: This is strongly discouraged. Directly adding a concentrated organic stock solution to an aqueous medium will cause the DLG to immediately precipitate due to its low water solubility. This results in an unknown and non-uniform final concentration, potential cytotoxicity from the solvent, and a lack of biological effect.

Q6: How should I properly store my DLG powder and stock solutions? A6: The solid form of DLG should be stored tightly sealed at -20°C.[7] Once dissolved in an organic solvent, stock solutions should be aliquoted into small volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.[7][9] Before use, allow an aliquot to warm to room temperature before opening to prevent condensation of atmospheric moisture into the solution.

Part 2: In-Depth Troubleshooting & Best Practices

This section details the most common problems encountered during DLG experiments and provides robust, scientifically-grounded solutions.

Problem: My medium turns cloudy or a precipitate forms after adding DLG.

This is the most frequent issue and is caused by the extremely low aqueous solubility of DLG. The key to success is to use a carrier molecule that can shield the hydrophobic lipid and keep it dispersed in the medium.

Root Cause Analysis: Directly adding an ethanol or DMSO stock of DLG into the aqueous culture medium causes a rapid solvent shift. The DLG molecules, no longer soluble, aggregate and crash out of solution.

Solution: Utilize a Carrier Molecule

The most reliable method for delivering DLG to cells is by pre-complexing it with a carrier. This enhances solubility, improves stability, and minimizes the toxicity associated with organic solvents.

• Method A: Complexation with Bovine Serum Albumin (BSA)

  • The Principle (Why it Works): Bovine Serum Albumin is a protein with hydrophobic pockets that can bind to the fatty acid chains of DLG, sequestering them from the aqueous environment.[5] The exterior of the BSA protein is hydrophilic, allowing the entire DLG-BSA complex to remain soluble and stable in the culture medium, facilitating delivery to the cells.[7] Using fatty acid-free BSA is critical to ensure the binding pockets are available for your lipid of interest.[7][9]

  • Validation Checkpoint: A successfully prepared DLG-BSA complex solution should be clear and free of any visible precipitate.

  • Protocol: See Protocol 1: Preparation of a 1,2-Dilinoleoyl-sn-glycerol-BSA Complex for a detailed, step-by-step guide.

• Method B: Encapsulation with Cyclodextrins

  • The Principle (Why it Works): Cyclodextrins are ring-shaped molecules made of glucose units. They possess a hydrophobic inner cavity and a hydrophilic outer surface.[5][10] This structure allows them to act as molecular containers, encapsulating the hydrophobic DLG molecule within their core while presenting a water-soluble exterior.[5][10] This method is particularly useful in serum-free media applications where the introduction of BSA is undesirable.[11]

  • Validation Checkpoint: Similar to BSA, a successful lipid-cyclodextrin solution should be clear.

  • Consideration: While effective, cyclodextrins can also extract lipids from cell membranes, so it is crucial to establish optimal, non-toxic concentrations for your specific cell type.[12]

The following diagram illustrates the consequences of direct addition versus the successful outcomes of using carrier molecules.

Caption: Major chemical degradation pathways leading to loss of DLG biological activity.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of a 1,2-Dilinoleoyl-sn-glycerol-BSA Complex

This protocol is adapted from established methods for solubilizing fatty acids and other lipids for cell culture and is the gold standard for DLG delivery. [7][9] Materials:

• 1,2-Dilinoleoyl-sn-glycerol (DLG) powder

• Anhydrous, sterile Ethanol (200 proof)

• Fatty acid-free Bovine Serum Albumin (BSA) powder

• Sterile, phosphate-buffered saline (PBS), pH 7.4

• Sterile conical tubes (15 mL or 50 mL)

• 37°C water bath

• Sterile 0.22 µm syringe filter

Procedure:

• Prepare DLG Stock Solution (e.g., 10 mM): a. Allow the DLG vial to come to room temperature before opening. b. Aseptically weigh out the desired amount of DLG powder. The molecular weight of DLG is approximately 617.0 g/mol . [2]To make 1 mL of a 10 mM stock, dissolve 6.17 mg of DLG in 1 mL of anhydrous ethanol. c. Vortex thoroughly until fully dissolved. This is your DLG Stock . d. Store in glass vials at -20°C in small, single-use aliquots.

• Prepare 10% (w/v) BSA Solution: a. Under sterile conditions, dissolve 1 g of fatty acid-free BSA powder in 10 mL of sterile PBS to make a 100 mg/mL solution. b. Gently swirl to dissolve; do not vortex vigorously as this can denature the protein. c. Warm the solution to 37°C to ensure complete dissolution. d. Sterile-filter the 10% BSA solution using a 0.22 µm filter. This is your BSA Solution . It can be stored at 4°C for several weeks.

• Complex DLG with BSA: a. In a sterile conical tube, add the required volume of the 10% BSA Solution . b. Warm the BSA solution in a 37°C water bath for 5-10 minutes. c. While gently vortexing the warm BSA solution, slowly add the required volume of the DLG Stock dropwise. A molar ratio of 3:1 to 5:1 (DLG:BSA) is a good starting point. d. Example Calculation for a 1 mM DLG-BSA Complex (at a 4:1 molar ratio):

  • BSA (MW ~66,500 g/mol ) concentration in 10% solution is ~1.5 mM.
  • To make 1 mL of a 1 mM DLG complex, you need 1 µmol of DLG.
  • This corresponds to 100 µL of your 10 mM DLG Stock .
  • For a 4:1 ratio, you need 0.25 µmol of BSA. This corresponds to 167 µL of your 1.5 mM (10%) BSA Solution .
  • Add 100 µL of DLG stock to 167 µL of BSA solution. Bring the final volume to 1 mL with sterile PBS. e. Incubate the mixture in a 37°C water bath for 30-60 minutes with occasional, gentle swirling to allow for complete complex formation. [7] f. Quality Control: The final solution should be clear. If it is cloudy, the DLG concentration may be too high for the amount of BSA used.

• Prepare Final Working Medium: a. Dilute the DLG-BSA complex into your final cell culture medium to achieve the desired treatment concentration. b. Crucially, prepare a BSA-only control by diluting the BSA solution with ethanol (without DLG) in the same manner. This ensures that any observed cellular effects are due to DLG and not the BSA-ethanol vehicle.

Part 4: Data & Summaries

Table 1: Solubility of 1,2-Dilinoleoyl-sn-glycerol

Solvent	Solubility	Reference
Ethanol	~30 mg/mL	[2]
DMSO	~5 mg/mL	[2]
Acetonitrile	~10 mg/mL	[2]
PBS (pH 7.2)	~0.25 mg/mL	[2]

Table 2: Recommended Starting Concentrations for Cell Culture Experiments

Cell Line Application	Recommended Starting Range	Typical Incubation Time
PKC Activation Assays	1 µM - 50 µM	5 minutes - 24 hours
Cell Proliferation/Viability	10 µM - 100 µM	24 - 72 hours
Lipid Metabolism Studies	25 µM - 200 µM	4 - 48 hours
Note: These are general guidelines. The optimal concentration and incubation time must be determined empirically for each cell line and experimental endpoint via dose-response and time-course studies.
[7]

Table 3: Troubleshooting Summary

Problem	Likely Cause(s)	Recommended Solution(s)
Cloudy Medium	1. Direct addition of organic stock.2. DLG concentration exceeds carrier capacity.	1. Always use a carrier (BSA or cyclodextrin).2. Increase the BSA:DLG molar ratio or decrease the final DLG concentration.
No Biological Effect	1. DLG has precipitated (see above).2. Chemical degradation (oxidation, hydrolysis).3. Insufficient concentration or incubation time.	1. Confirm solubility with a fresh preparation.2. Prepare solutions fresh, protect from light.3. Perform a dose-response and time-course experiment.
Cell Toxicity	1. High concentration of organic solvent (ethanol/DMSO).2. Cytotoxicity from DLG itself at high doses.3. Toxicity from oxidized lipid byproducts.	1. Ensure final solvent concentration is low (<0.1%). Use a BSA complex.2. Perform a dose-response to find the optimal non-toxic concentration.3. Use freshly prepared, unoxidized DLG.

References

• Christian, A. E., Haynes, M. P., Phillips, M. C., & Rothblat, G. H. (1997). Use of cyclodextrins for manipulating cellular cholesterol content. Journal of Lipid Research, 38(11), 2264–2272. [Link]

• Iwabuchi, K., & Kina, K. (Patent). Animal cell culture medium containing cyclodextrin.

• Cytiva. (2020). Lipids in cell culture media. [Link]

• Kishimoto, T., Sugimoto, Y., & Okuno, M. (2009). Introduction of phospholipids to cultured cells with cyclodextrin. Journal of Lipid Research, 50(7), 1456–1463. [Link]

• Galla, L., & Scherer, M. (2021). Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome. Metabolites, 11(10), 709. [Link]

• Christian, A. E., et al. (1997). Use of cyclodextrins for manipulating cellular cholesterol content. ResearchGate. [Link]

• Lee, S. (2013). General standard protocol for preparing glycerol stocks for long term storage at -80° C. Department of Microbiology, Lab 016 instructions. [Link]

• Bertin Bioreagent. (n.d.). 1,2-Dilinoleoyl-sn-glycerol. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Dilinoleoyl-sn-glycerol. National Center for Biotechnology Information. [Link]

• Faine, L. A., et al. (1995). Stereospecific labeling of the glycerol moiety: synthesis of 1,2-dioleoyl-sn-[3-3H]glycero-3-phospho(1-rac-glycerol). Chemistry and Physics of Lipids, 77(2), 131-137. [Link]

• Preiss, J., Loomis, C. R., Bishop, W. R., Stein, R., Niedel, J. E., & Bell, R. M. (1987). Quantitative measurement of sn-1,2-diacylglycerols. Methods in Enzymology, 141, 294-300. [Link]

• Nemoto, N., et al. (2003). Effects of pH and Temperature on the Composition of Polar Lipids in Thermoplasma acidophilum HO-62. Applied and Environmental Microbiology, 69(7), 4221-4227. [Link]

• Faurie, R., & Bagilet, J. P. (1988). 1,2-Dioctanoyl-glycerol induces a discrete but transient translocation of protein kinase C as well as the inhibition of MCF-7 cell proliferation. Biochemical and Biophysical Research Communications, 151(1), 458-465. [Link]

• ResearchGate. (n.d.). Effect of temperature on diacylglycerol production. [Link]

• ResearchGate. (n.d.). Physicochemical Properties of Diacylglycerol. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 5. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 6. Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Using cyclodextrin-induced lipid substitution to study membrane lipid and ordered membrane domain (raft) function in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CA1198701A - Animal cell culture medium containing cyclodextrin - Google Patents [patents.google.com]
• 12. Introduction of phospholipids to cultured cells with cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming 1,2-dilinoleoylglycerol insolubility in buffer solutions

Welcome to the Technical Support Center for Lipid Biochemistry. As a Senior Application Scientist, I frequently consult with researchers struggling to deliver highly hydrophobic lipid second messengers into aqueous environments.

This guide is designed to deconstruct the physicochemical barriers of 1,2-dilinoleoyl-sn-glycerol (1,2-DLG) and provide field-proven, self-validating methodologies to ensure reliable delivery in both cell-free and cell-based assays.

The Core Challenge: The Causality of 1,2-DLG Insolubility

1,2-Dilinoleoyl-sn-glycerol is a diacylglycerol (DAG) featuring two polyunsaturated linoleic acid (18:2) side chains at the sn-1 and sn-2 positions[1]. In cellular signaling, DAGs are critical second messengers generated by Phospholipase C (PLC) that recruit and activate Protein Kinase C (PKC) at the plasma membrane[2].

However, unlike phospholipids, 1,2-DLG lacks a polar, charged headgroup. This structural reality gives the molecule a conical geometry and extreme hydrophobicity. When introduced directly into aqueous buffers like PBS, 1,2-DLG cannot spontaneously form stable bilayers; instead, it undergoes rapid phase separation, forming micron-scale, oil-in-water emulsions that are biologically unavailable to target proteins[3]. Overcoming this requires engineered delivery vehicles—specifically mixed micelles or liposomes—that mask the hydrophobic acyl chains while presenting the glycerol backbone to target kinases[4].

Fig 1. DAG-mediated Protein Kinase C (PKC) activation pathway at the plasma membrane.

Quantitative Data: 1,2-DLG Solubility Profiles

Before formulating an experiment, it is critical to understand the absolute solubility limits of 1,2-DLG in various base solvents. Relying on organic solvents for direct aqueous dilution is the most common point of failure in DAG assays.

Solvent	Maximum Solubility[1]	Suitability for Direct Assay	Mechanistic Limitation in Aqueous Assays
Ethanol	30 mg/mL	Poor	High toxicity in live cells; denatures proteins in cell-free assays.
DMF	20 mg/mL	Poor	Strong chaotropic agent; disrupts lipid bilayers and protein folding.
DMSO	5 mg/mL	Moderate	Usable for stock storage; crashes out immediately upon aqueous dilution.
PBS (pH 7.2)	~0.25 mg/mL	Very Poor	Apparent solubility only. Forms biologically inert oil droplets[3].

Troubleshooting FAQs

Q1: I dissolved 1,2-DLG in DMSO and spiked it into my cell culture media, but I see no PKC activation. Why? A1: You are observing "solvent shock." While 1,2-DLG is soluble in DMSO up to 5 mg/mL[1], the moment this solution hits the aqueous media, the DMSO rapidly diffuses away. Left without a hydrophobic shield, the 1,2-DLG molecules instantly aggregate into micrometer-sized vesicles or oil droplets[3]. These aggregates cannot integrate into the cell membrane, rendering the lipid biologically inert. You must use a carrier system (liposomes) for cell delivery.

Q2: I am running a cell-free, in vitro PKC kinase assay. Do I need to make complex liposomes? A2: No. For purely biochemical assays utilizing purified recombinant PKC, a mixed micelle system is vastly superior and highly reproducible. A classic approach utilizes Triton X-100 mixed micelles containing phosphatidylserine (PS) and your DAG[4]. The causality here is structural: Triton X-100 forms the micellar core, keeping the lipid soluble, while the PS and 1,2-DLG partition into the micelle surface, perfectly mimicking the membrane interface required for PKC activation without the need for a true bilayer[4].

Q3: How do I deliver 1,2-DLG to live T-cells to study RasGRP1 or PKCθ translocation? A3: Live cells cannot tolerate Triton X-100. To deliver 1,2-DLG to living cells, you must formulate Large Unilamellar Vesicles (LUVs) by co-extruding 1,2-DLG with carrier phospholipids like POPC and POPS[5]. When these liposomes are incubated with cells, they fuse with the plasma membrane, seamlessly integrating the 1,2-DLG into the cell's lipid bilayer to trigger downstream targets like PKCθ[2].

Self-Validating Experimental Protocols

To guarantee experimental integrity, every formulation must be treated as a self-validating system. Do not proceed to your biological assay without passing the embedded validation checkpoints.

Fig 2. Formulation workflow for 1,2-DLG mixed micelles and liposomes.

Protocol A: Triton X-100 Mixed Micelles (For Cell-Free Biochemical Assays)

Mechanism: Solubilizes 1,2-DLG in a detergent micelle optimized for purified kinase activation[4].

• Lipid Mixing: In a glass vial, combine 1,2-DLG and Phosphatidylserine (PS) dissolved in chloroform at a molar ratio of 2.5 mol% 1,2-DLG to 8 mol% PS (relative to the final Triton X-100 concentration).

• Film Formation: Evaporate the chloroform under a gentle stream of nitrogen gas. Place the vial in a vacuum desiccator for 1 hour to remove trace solvent.

• Hydration: Resuspend the lipid film in your kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl2) containing 0.3% (v/v) Triton X-100.

• Micellization: Vortex vigorously for 2 minutes, followed by bath sonication at room temperature for 5 minutes.

• Validation Checkpoint 1 (Optical Clarity): Hold the vial to the light. The solution must be 100% optically clear. Any turbidity or milkiness indicates incomplete micellization. If turbid, increase sonication time; if it remains turbid, your lipid film was not fully dried.

• Validation Checkpoint 2 (Functional Baseline): Run a control kinase assay with your purified PKC using micelles containing only PS and Triton X-100 (no 1,2-DLG). Background activity should be negligible. Addition of the 1,2-DLG micelles should yield a >5-fold spike in kinase activity.

Protocol B: LUV Liposome Extrusion (For Live-Cell Assays)

Mechanism: Creates physiologically relevant vesicles that fuse with cellular membranes[5].

• Lipid Mixing: In a glass vial, mix POPC, POPS, and 1,2-DLG in chloroform at a weight ratio of 70:20:10.

• Film Formation: Evaporate under nitrogen gas and desiccate overnight to ensure absolute removal of organic solvents.

• Hydration: Hydrate the lipid film in 150 mM NaCl, 20 mM Tris-HCl (pH 7.4) to a final total lipid concentration of 2 mg/mL[5]. Vortex vigorously to form multilamellar vesicles (MLVs). The solution will be highly turbid.

• Extrusion: Pass the MLV suspension through a 100 nm polycarbonate filter using a mini-extruder for a minimum of 11 passes.

• Validation Checkpoint 1 (DLS Sizing): Analyze a 10 µL aliquot via Dynamic Light Scattering (DLS). A successful extrusion will yield a Z-average diameter of ~100-120 nm with a Polydispersity Index (PdI) < 0.15. A PdI > 0.2 indicates the presence of aggregates, requiring re-extrusion.

• Validation Checkpoint 2 (Cell Viability): Before running the primary signaling assay, perform a Trypan Blue or MTT viability assay on your target cells using the extruded liposomes (without the target drug). This confirms the lipid load is not inducing lipotoxicity.

References

• Source: acs.
• Source: biomol.
• Source: molbiolcell.
• Source: researchgate.
• Source: biorxiv.

Sources

• 1. 1,2-Dilinoleoyl-sn-glycerol | CAS 24529-89-3 | Cayman Chemical | Biomol.com [biomol.com]
• 2. molbiolcell.org [molbiolcell.org]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Degradation of 1,2-Dilinoleoylglycerol (1,2-DLG) in Lipidomics

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to accurately quantify diacylglycerols (DAGs). 1,2-dilinoleoylglycerol (1,2-DLG) presents a notorious dual challenge in lipidomics: the thermodynamic drive for acyl migration (isomerization to 1,3-DLG) and the high susceptibility of its polyunsaturated chains to lipid peroxidation .

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the scientific integrity of your DAG lipidomics workflows.

Part 1: The Causality of 1,2-DLG Degradation

To prevent degradation, we must first understand the physical chemistry driving it. Do not treat extraction protocols as black boxes; every solvent choice impacts the molecular stability of your lipids.

• The Mechanism of Acyl Migration: 1,2-DAGs are biologically active signaling molecules, but they are thermodynamically unstable compared to their 1,3-DAG counterparts. The isomerization occurs via an internal nucleophilic attack by the free primary hydroxyl group at the sn-3 position onto the sn-2 ester carbonyl, forming a 5-membered cyclic orthoester transition state. Protic solvents (like methanol or water) hydrogen-bond to the carbonyl oxygen, increasing its electrophilicity and drastically lowering the activation energy for this migration[1].

• The Mechanism of Lipid Peroxidation: 1,2-DLG contains two linoleoyl chains (18:2), each possessing a bis-allylic methylene group. The C-H bond at this specific position has an exceptionally low dissociation energy. This makes it a prime target for hydrogen abstraction by trace oxygen or transition metals, initiating a rapid radical propagation chain.

Part 2: Troubleshooting FAQs

Q1: My LC-MS chromatogram shows a massive 1,3-DLG peak and a very small 1,2-DLG peak. Is this biological or an extraction artifact? Answer: It is almost certainly an extraction artifact. In biological systems, 1,2-DAGs are the primary intermediates for triacylglycerol biosynthesis and Protein Kinase C activation. However, standard Folch or Bligh-Dyer extractions rely heavily on methanol and room-temperature evaporation. This protic environment accelerates acyl migration. To prevent this, switch to an MTBE (Methyl tert-butyl ether) extraction at 4 °C, which partitions the lipids into an aprotic upper layer, minimizing exposure to migration-catalyzing conditions.

Q2: I am using Normal-Phase (NP) LC to separate lipid classes before MS analysis, but my DAG peaks are broad, tailing, and show unexpected isomer ratios. Why? Answer: The acidic silanol groups on bare silica NP-LC columns actively catalyze fatty acyl group migration during the chromatographic run itself[2]. If you must use NP-LC, you cannot inject intact DAGs. You must derivatize the free hydroxyl group prior to injection. Using reagents like 2,4-difluorophenyl urethane (DPFU) or N,N-dimethylglycine (DMG) locks the stereochemistry and completely prevents on-column isomerization[3][4].

Q3: How do I protect the linoleoyl chains from oxidizing during sample dry-down? Answer: Never dry lipid extracts down to absolute dryness under ambient air or in a standard vacuum centrifuge. Always use a gentle stream of high-purity Nitrogen or Argon. Furthermore, spike your initial extraction solvents with 50 µg/mL of Butylated hydroxytoluene (BHT). BHT acts as a sacrificial chain-breaking antioxidant, donating a hydrogen atom to quench peroxyl radicals before they can attack the 1,2-DLG bis-allylic carbons.

Part 3: Quantitative Stability Data

Understanding the kinetic half-life of 1,2-DAGs is critical for planning your sample processing times. The table below summarizes the temperature-dependent degradation kinetics[1].

Condition	Temperature	Environment	Half-Life (t½) of 1,2-DAG	Primary Degradation Causality
Storage	-80 °C	Aprotic Solvent + Argon	> 1 Year	Kinetic freezing of molecular motion; absence of O 2​ prevents peroxidation.
Extraction	4 °C	Protic Solvent (MeOH/H 2​ O)	~ 14 Days	Hydrogen bonding from protic solvents stabilizes the transition state for acyl migration.
Processing	25 °C	Neat / Lipid Matrix	3,425 hours	Ambient thermal energy provides activation energy for internal nucleophilic attack[1].
Evaporation	80 °C	Neat / Lipid Matrix	15.8 hours	High thermal energy rapidly accelerates isomerization to the thermodynamically favored 1,3-DAG[1].

Part 4: Validated Experimental Protocol (Self-Validating System)

A protocol is only trustworthy if it proves its own success in every single run. This methodology incorporates a self-validating internal control system . By spiking the initial buffer with a deuterated standard, you can mathematically prove whether your extraction conditions induced artifactual migration[4].

Optimized MTBE Extraction and In-Situ Derivatization for 1,2-DLG

Step 1: Quenching & Self-Validation Spike

• Homogenize tissue/cells in ice-cold methanol containing 50 µg/mL BHT.

• Critical Self-Validation Step: Immediately spike in 10 µL of a stable isotope-labeled standard (e.g., 1,2-Dilinoleoylglycerol-d5). If you detect 1,3-DLG-d5 during your final LC-MS/MS analysis, you have definitive proof that acyl migration occurred during sample preparation, allowing you to calculate an exact artifact correction factor[4].

Step 2: Aprotic Partitioning

• Add MTBE to achieve a final MTBE:MeOH:Water ratio of 10:3:2.5 (v/v/v).

• Agitate at 4 °C for 15 minutes.

• Centrifuge at 10,000 x g for 10 minutes at 4 °C to separate the phases.

Step 3: Organic Phase Recovery

• Collect the upper MTBE layer (aprotic, lipid-rich).

• Dry completely under a gentle stream of ultra-pure Nitrogen. Do not use heat.

Step 4: Chemical Derivatization (Locking the sn-3 position)

• Reconstitute the lipid film in 100 µL of anhydrous chloroform.

• Add N,N-dimethylglycine (DMG), N,N'-dicyclohexylcarbodiimide (DCC), and 4-dimethylaminopyridine (DMAP) to the mixture.

• Incubate at room temperature for 30 minutes. Mechanistic Note: DMG covalently bonds to the free hydroxyl group at the sn-3 position. This physically blocks the nucleophilic attack required for the linoleoyl chain to migrate, while simultaneously adding an easily protonated tertiary amine that drastically increases ESI+ MS signal intensity[3].

Step 5: LC-MS/MS Analysis

• Separate the derivatized lipids using Reversed-Phase Liquid Chromatography (RP-LC) on a C18 column. Avoid bare silica columns[2].

Part 5: Pathway Visualization

The following diagram maps the degradation pathways of 1,2-DLG and the specific mitigation strategies implemented in the protocol above to block them.

Workflow for minimizing 1,2-DLG degradation via MTBE extraction and chemical derivatization.

References

• Source: PMC (nih.gov)
• Source: PMC (nih.gov)
• Lipidomic Analysis of Glycerolipids Source: AOCS URL
• Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. aocs.org [aocs.org]
• 3. Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Thawing 1,2-Dilinoleoylglycerol (1,2-DLG)

From the Desk of the Senior Application Scientist Working with polyunsaturated diacylglycerols (DAGs) like 1,2-dilinoleoylglycerol (18:2 DAG) requires a rigorous understanding of lipid chemistry. In my experience troubleshooting irreproducible results in lipid nanoparticle (LNP) formulations and protein kinase C (PKC) activation assays, the root cause is almost always lipid degradation. 1,2-DLG is highly susceptible to two distinct degradation pathways: acyl migration (isomerization) and lipid peroxidation [1][2].

This guide is designed as a self-validating system to help you understand the causality behind lipid degradation and implement foolproof handling protocols.

Part 1: Troubleshooting & FAQs

Q1: My LC-MS/TLC analysis shows two distinct peaks/bands for my 1,2-DLG stock. Why did my lipid degrade? A: You are observing acyl migration . 1,2-diacylglycerols are thermodynamically unstable compared to their 1,3-isomers. The linoleoyl group at the sn-2 position can spontaneously migrate to the sn-3 position via a cyclic orthoester intermediate, forming the thermodynamically favored 1,3-dilinoleoylglycerol[1][3]. This isomerization alters the specific structure required for biological activity in signaling pathways[3]. This reaction is accelerated by heat, pH extremes, and polar solvents (like methanol or water)[3].

Q2: How do I prevent the oxidation of the linoleoyl chains during sample preparation? A: 1,2-DLG contains two linoleic acid chains, each possessing two double bonds separated by a methylene group. These polyunsaturated carbon chains are highly susceptible to lipid peroxidation when exposed to atmospheric oxygen or catalytic surfaces[2]. You must purge all storage vials with an inert gas (Argon or Nitrogen) and minimize the time the compound spends in aqueous environments[2][3].

Q3: Can I store 1,2-DLG in aqueous buffers for daily use? A: No. Storing DAGs in aqueous solutions or polar solvents catalyzes acyl migration and hydrolysis[3]. For long-term stability, 1,2-DLG must be stored at -20°C or -80°C dissolved in a non-polar aprotic solvent (e.g., hexane, chloroform, or toluene)[3][4]. Aqueous solutions should be prepared immediately before use and kept on ice[3].

Part 2: Mechanisms of Degradation

Acyl migration and peroxidation pathways of 1,2-DAG driven by environmental stress.

Quantitative Impact of Environmental Factors on 1,2-DAG Stability

To ensure experimental integrity, use the following table to benchmark your laboratory conditions against known degradation triggers:

Factor	Condition	Impact on Lipid Integrity	Recommended Action
Temperature	> 25°C (Room Temp)	Accelerates acyl migration half-life significantly.	Keep on ice during active handling; store at -80°C.
Solvent Polarity	Aqueous buffers, Methanol	Polar environments catalyze sn-2 to sn-1/3 migration.	Store in non-polar aprotic solvents (Hexane/Chloroform).
pH	< 5.0 or > 8.0	Acidic/basic catalysis of the intermediate orthoester.	Maintain neutral pH (7.0-7.4) during aqueous assays.
Oxygen Exposure	Atmospheric O 2​	Rapid peroxidation of linoleoyl (18:2) double bonds.	Purge headspace with Argon or Nitrogen gas.
Catalytic Surfaces	Standard Silica Gel	Induces rapid isomerization during chromatography.	Use 2.3% boric acid-impregnated silica plates.

Part 3: Validated Experimental Protocols

Protocol 1: Optimal Thawing and Aliquoting Workflow

Condensation is the primary enemy of lipid stability. Introducing water into a lipid stock will instantly promote acyl migration[1][3].

Step-by-step workflow for thawing and aliquoting 1,2-dilinoleoylglycerol safely.

Step-by-Step Procedure:

• Equilibration: Remove the sealed vial of 1,2-DLG from -80°C storage. Do not open the vial. Allow it to equilibrate to room temperature for 30–60 minutes. Opening a cold vial will cause atmospheric moisture to condense inside, leading to rapid acyl migration[3].

• Inert Environment: Once equilibrated, transfer the vial to a fume hood or glove box. Open the vial under a steady stream of dry Argon or Nitrogen gas.

• Solvent Addition: If the lipid is supplied neat, resuspend it in a minimal volume of a non-polar aprotic solvent (e.g., chloroform or hexane)[3].

• Aliquoting: Divide the stock into single-use aliquots in amber glass vials to prevent repeated freeze-thaw cycles and UV-induced oxidation.

• Evaporation (Optional): If a dry lipid film is required, evaporate the solvent under a gentle stream of Nitrogen in a water bath set to a maximum of 30°C[3].

• Storage: Purge the headspace of each aliquot vial with Argon/Nitrogen, seal tightly with a PTFE-lined cap, and store immediately at -80°C[4].

Protocol 2: TLC Separation of 1,2-DAG and 1,3-DAG Isomers

Standard silica gel catalyzes acyl migration, causing 1,2-DAG and 1,3-DAG to co-migrate or artificially isomerize during the run[3]. To accurately assess the isomeric purity of your 1,2-DLG stock, you must use boric acid-impregnated plates.

Step-by-Step Procedure:

• Plate Preparation: Prepare a solution of 2.3% (w/v) boric acid in ethanol. Dip standard silica gel TLC plates into the solution and activate them by heating at 100°C for 60 minutes[3].

• Sample Application: Spot the 1,2-DLG lipid extract and known 1,2-DAG/1,3-DAG standards onto the plate.

• Development: Place the plate in a developing tank containing a fresh, non-polar solvent mixture of chloroform/acetone (96:4, v/v)[3]. Allow the solvent front to migrate to near the top of the plate.

• Visualization: Remove the plate, let it air dry completely, and spray with a primuline solution. Visualize under a UV lamp.

• Interpretation: The boric acid complexes with the adjacent hydroxyl groups of the glycerol backbone. Because 1,2-DAG has a free primary hydroxyl group, it interacts differently than 1,3-DAG, resulting in a lower Rf value for the 1,2-isomer compared to the 1,3-isomer[3].

References

• Preparation, acyl migration and applications of the acylglycerols and their isomers - Monash University.
• Preventing acyl migration of 1,2-Dipalmitoyl-sn-glycerol during experiments - BenchChem.
• Quantitative Analysis of Cellular Diacylglycerol Content - Bio-protocol.
• Investigation of Storage Conditions and Quality Control Markers for Metabolites and Lipids in Human Feces - MDPI.
• Discovery of Lipoxygenase-Like Materials for Inducing Ferroptosis - ACS Nano.

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• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to PKC Activation: 1,2-dilinoleoylglycerol vs. 1-oleoyl-2-acetyl-sn-glycerol (OAG)

Introduction: The Central Role of Diacylglycerol and Protein Kinase C

In the intricate web of cellular signal transduction, the Protein Kinase C (PKC) family of serine/threonine kinases stands as a critical node, regulating a vast array of physiological processes from cell proliferation and differentiation to apoptosis and gene expression[1]. The activation of conventional (cPKC) and novel (nPKC) isoforms is canonically triggered by the second messenger sn-1,2-diacylglycerol (DAG), which is generated at the plasma membrane following receptor-coupled activation of phospholipase C (PLC)[2][3].

Given the central role of the DAG-PKC axis, synthetic, cell-permeable DAG analogs are indispensable tools for researchers seeking to directly and acutely activate PKC, bypassing upstream receptor stimulation. This allows for the precise dissection of PKC-downstream pathways. Among the available tools, 1-oleoyl-2-acetyl-sn-glycerol (OAG) is a widely used synthetic analog, while naturally occurring unsaturated species like 1,2-dilinoleoylglycerol represent a different class of activators. This guide provides an in-depth, objective comparison of these two molecules to inform experimental design and interpretation.

The Canonical PKC Activation Pathway

The activation of conventional and novel PKC isoforms is a multi-step process that involves translocation from the cytosol to the plasma membrane. This is driven by the generation of DAG and, for cPKCs, an increase in intracellular calcium.

Caption: Canonical activation of PKC by DAG and Ca²⁺ at the plasma membrane.

In-Depth Compound Profiles

1-oleoyl-2-acetyl-sn-glycerol (OAG)

OAG is a synthetic, cell-permeable DAG analog designed for robust and direct activation of PKC in cellular and biochemical assays[4][5]. Its key structural feature is the replacement of a long-chain fatty acid at the sn-2 position with a short acetyl group.

• Mechanism of Action: OAG mimics endogenous DAG by binding to the C1 domain of conventional and novel PKC isoforms, inducing a conformational change that relieves autoinhibition and activates the kinase[2][3].

• Physicochemical Properties: The acetyl group significantly increases its water solubility compared to diacylglycerols with two long acyl chains. This property enhances its ability to permeate cell membranes and rapidly activate cytosolic PKC[5][6]. It is typically soluble in organic solvents like DMSO and ethanol[4][5].

• Metabolism: OAG is metabolized in cells, primarily through the action of diacylglycerol kinases, to its corresponding phosphatidic acid (1-oleoyl-2-acetyl-3-phosphoglycerol)[4][5][7]. This metabolic conversion terminates its direct PKC-activating signal.

• Off-Target Effects: It is crucial for researchers to be aware that OAG is not entirely specific to PKC. It has been shown to directly activate Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC3, TRPC6, and TRPC7, leading to Ca²⁺ influx independent of PKC activity[6][8][9]. This can complicate the interpretation of results in studies focused on calcium signaling.

1,2-dilinoleoylglycerol

1,2-dilinoleoylglycerol is a naturally occurring diacylglycerol species containing two linoleoyl (18:2) unsaturated fatty acid chains. As a research tool, it represents a more physiologically relevant activator compared to synthetic analogs like OAG.

• Mechanism of Action: Like all sn-1,2-diacylglycerols, it activates conventional and novel PKCs by binding to the C1 domain[10]. The presence of unsaturated acyl chains is generally associated with more potent PKC activation compared to saturated counterparts[10].

• Physicochemical Properties: Due to its two long, hydrophobic acyl chains, 1,2-dilinoleoylglycerol is highly lipophilic and has very poor water solubility. For cellular experiments, it must be delivered using a vehicle such as liposomes, mixed micelles with detergents like Triton X-100, or pre-complexed with a carrier protein. Its poor solubility is a significant barrier to its use as a simple, direct cell-permeable activator.

• Metabolism: It is readily metabolized by cellular enzymes, including DAG kinases and DAG lipases, which incorporate it into cellular lipid pools or terminate its signaling activity[11]. Its metabolism is expected to follow the same pathways as endogenously produced DAG.

• PKC Isoform Specificity: There is emerging evidence that the specific molecular species of DAG, defined by its fatty acid composition, can influence the activation of different PKC isoforms[12]. While comprehensive data on 1,2-dilinoleoylglycerol is limited, it is plausible that it may exhibit a different isoform activation profile compared to the structurally distinct OAG.

Head-to-Head Comparison

Feature	1-oleoyl-2-acetyl-sn-glycerol (OAG)	1,2-dilinoleoylglycerol
Structure	Glycerol backbone with one oleoyl (18:1) chain and one acetyl (2:0) chain.	Glycerol backbone with two linoleoyl (18:2) chains.
Nature	Synthetic Analog[4]	Naturally Occurring Species
Cell Permeability	High; designed for direct application to cell culture[5][6].	Very low; requires a delivery vehicle (e.g., liposomes).
Water Solubility	Relatively higher due to the short acetyl group.	Extremely low.
Potency	Effective PKC activator, with half-maximal activation in the micromolar range (~25 µM in GH3 cells)[1][13].	Potent activator, particularly for unsaturated species, but delivery is a confounding factor[10].
Metabolic Fate	Primarily phosphorylated by DAG kinase[4][7].	Metabolized by DAG kinases and DAG lipases[11].
Known Off-Targets	Yes, directly activates TRPC3/6/7 channels[6][8].	Fewer documented off-target effects; assumed to act similarly to endogenous DAG.
Primary Use Case	Acute, direct activation of PKC in intact cells for pathway analysis.	In vitro kinase assays; studies on lipid-protein interactions; studies requiring a specific fatty acid composition.

Experimental Application Guide: In Vitro PKC Activity Assay

To empirically compare the potency of 1,2-dilinoleoylglycerol and OAG, a direct in vitro kinase assay is the gold standard. This assay measures the transfer of a radiolabeled phosphate from ATP to a known PKC substrate.

Rationale

This protocol provides a self-validating system by measuring kinase activity under basal conditions and in the presence of required cofactors and the specific activators. The activity is quantified by the incorporation of ³²P into a substrate peptide, which is then separated from the free [γ-³²P]ATP.

Workflow Diagram

Caption: Workflow for a typical in vitro radioactive PKC kinase assay.

Detailed Step-by-Step Protocol

This protocol is adapted from established methodologies and serves as a template that should be optimized for the specific PKC isoform and substrates used[14][15][16][17].

• Preparation of Lipid Cofactor Vesicles/Micelles:

  • Causality: PKC activation requires a lipid surface. Phosphatidylserine (PS) is an essential cofactor that anchors PKC to the membrane, while DAG analogs increase its catalytic activity.

  • In a glass tube, combine phosphatidylserine (e.g., to a final concentration of 100-200 µg/mL) and the desired diacylglycerol analog (OAG or 1,2-dilinoleoylglycerol) at various concentrations to generate a dose-response curve[14][16]. Include a "PS only" control.

  • Dry the lipids under a stream of nitrogen gas to form a thin film.

  • Resuspend the lipid film in a buffer (e.g., 20 mM HEPES, pH 7.4) containing a detergent like 0.3% Triton X-100 or by sonication to form mixed micelles or small unilamellar vesicles[16]. This step is critical for presenting the lipophilic activators in an accessible format.

• Kinase Reaction Setup (per reaction, on ice):

  • To a microfuge tube, add:

    • 20 mM HEPES, pH 7.4

    • 10 mM MgCl₂ (essential for ATP coordination)

    • 0.5-1.0 mM CaCl₂ (for conventional PKC isoforms) or 0.5 mM EGTA (for novel isoforms)[14]

    • PKC substrate peptide (e.g., Myelin Basic Protein or a specific peptide substrate like Ac-FKKSFKL-NH₂) to a final concentration of 20-100 µM.

    • Prepared lipid vesicles (from Step 1).

    • Purified, recombinant PKC enzyme (e.g., 10-50 ng).

• Initiation and Incubation:

  • Initiate the reaction by adding [γ-³²P]ATP (e.g., to a final concentration of 100 µM, with a specific activity of ~300 cpm/pmol).

  • Vortex briefly and incubate the reaction at 30°C for 5-15 minutes. The time should be within the linear range of the reaction, determined during assay optimization.

• Stopping the Reaction and Quantification:

  • Terminate the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose paper square.

  • Immediately immerse the P81 paper in a beaker of 0.75% phosphoric acid. Wash several times with fresh phosphoric acid to remove unreacted [γ-³²P]ATP.

  • Perform a final wash with acetone to dry the paper.

  • Place the dried paper square in a scintillation vial, add scintillation cocktail, and quantify the incorporated ³²P using a scintillation counter.

Conclusion and Recommendations

The choice between 1,2-dilinoleoylglycerol and OAG depends entirely on the experimental question and system.

Choose 1-oleoyl-2-acetyl-sn-glycerol (OAG) when:

• The primary goal is to achieve rapid, robust, and direct activation of PKC in intact cells.

• Ease of use and high cell permeability are critical for the experimental design.

• The potential off-target activation of TRP channels can be controlled for or is not a confounding factor in the pathways being studied.

Choose 1,2-dilinoleoylglycerol when:

• The experiment is conducted in vitro (e.g., purified kinase assays) where delivery is not an issue.

• The research question specifically involves the role of naturally occurring, unsaturated fatty acid side chains in PKC activation.

• Investigating potential PKC isoform selectivity based on the structure of the DAG molecule is the objective.

For drug development professionals, OAG remains a valuable tool for initial target validation in cellular models due to its reliability. However, for studies delving into the nuanced lipid-mediated regulation of specific PKC isoforms, employing a panel of naturally relevant DAG species, including 1,2-dilinoleoylglycerol, within a controlled in vitro system will yield more physiologically precise insights.

References

• Benchchem. Activating Protein Kinase C in Cell Culture with 1,2-Dioleoyl-sn-Glycerol: Application Notes and Protocols.
• Abcam. 1-Oleoyl-2-acetyl-sn-glycerol, PKC activator.
• Bio-protocol. PKC-θ in vitro Kinase Activity Assay.
• MedchemExpress. 1-Oleoyl-2-acetyl-sn-glycerol | Drug Analog.
• Cayman Chemical. 1-Oleoyl-2-acetyl-sn-glycerol (OAG, CAS Number: 86390-77-4).
• Malaisse, W. J., et al. (1985). Stimulation of protein kinase C and insulin release by 1-oleoyl-2-acetyl-glycerol. PubMed.
• Wender, P. A., et al. (2003). Synthetic Diacylglycerols (DAG) and DAG-Lactones as Activators of Protein Kinase C (PK-C). Accounts of Chemical Research.
• Heymans, F., et al. (1987). Alkyl analogs of diacylglycerol as activators of protein kinase C. FEBS Letters.
• Toselli, M., et al. (1988). Protein kinase activator 1-oleoyl-2-acetyl-sn-glycerol inhibits two types of calcium currents in GH3 cells. American Journal of Physiology-Cell Physiology.
• Ortiz de Montellano, P. R., et al. (1998). A comparative study of the activation of protein kinase C α by different diacylglycerol isomers. FEBS Letters.
• Morstein, J., et al. (2019). Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nature Communications.
• Chen, F., et al. (2001). Diacylglycerol and fatty acids synergistically increase cardiomyocyte contraction via activation of PKC. American Journal of Physiology-Heart and Circulatory Physiology.
• Wender, P. A., et al. (2003). Synthetic Diacylglycerols (DAG) and DAG-Lactones as Activators of Protein Kinase C (PK-C). Accounts of Chemical Research.
• Ganong, B. R., et al. (1986). Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols. Proceedings of the National Academy of Sciences.
• Morita, I., et al. (1991). Activation of protein kinase C by oxidized diacylglycerols. Archives of Biochemistry and Biophysics.
• Springer Nature Experiments. Enzyme Assays for Protein Kinase C Activity.
• PanVera Corporation. PROTEIN KINASE C ASSAY KITS PROTOCOL.
• Rösner, H., & Vacun, G. (1999). 1,2-dioctanoyl-s,n-glycerol-induced activation of protein kinase C results in striking, but reversible growth cone shape changes and an accumulation of f-actin and serine 41-phosphorylated GAP-43 in the axonal process. European Journal of Cell Biology.
• Kikkawa, U., et al. (2002). Biochemical assays for multiple activation states of protein kinase C. Nature Protocols.
• Chen, L., & Houser, S. R. (1996). 1,2-Dioctanoyl-sn-glycerol depresses cardiac L-type Ca2+ current: independent of protein kinase C activation. American Journal of Physiology-Cell Physiology.
• Assas, B. M., et al. (2009). OAG Induces an Additional PKC-, PI3K-, and Rac2-mediated Signaling Pathway Up-Regulating NOX2 Activity, Independently of Ca2+ Entry. Journal of Biological Chemistry.
• Reisenberg, M., et al. (2019). Inhibitors of DAG metabolism suppress CCR2 signalling in human monocytes. British Journal of Pharmacology.
• Kaibuchi, K., et al. (1986). Protein kinase C and calcium ion in mitogenic response of macrophage-depleted human peripheral lymphocytes. The Journal of Biological Chemistry.
• Bouron, A., et al. (2009). Diacylglycerol analogues activate second messenger-operated calcium channels exhibiting TRPC-like properties in cortical neurons. Journal of Neurochemistry.
• Parsons, M., et al. (2024). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR Protocols.
• Benchchem. Synthesis of 1,2-Distearoyl-3-palmitoyl-rac-glycerol for Research: Application Notes and Protocols.
• Meneses, P., & Jovin, T. M. (1995). Stereospecific labeling of the glycerol moiety: synthesis of 1,2-dioleoyl-sn-[3-3H]glycero-3-phospho(1-rac-glycerol). Chemistry and Physics of Lipids.
• Pugh, E. L., et al. (1971). Synthesis of 1,2 dilinoleoyl and 1,2 dipalmitoylsn‐3‐glycerophosphorylcholine. Lipids.
• Schmidt, A. W., et al. (1988). Iodoaryl analogues of dioctanoylglycerol and 1-oleoyl-2-acetylglycerol as probes for protein kinase C. Journal of Medicinal Chemistry.
• Benchchem. Application Notes and Protocols: The Role of 1,2-Distearoyl-rac-glycerol and its Derivatives in Gene Therapy Research.
• Stengl, M., & Ziegelmann, D. (2018). The Diacylglycerol Analogs OAG and DOG Differentially Affect Primary Events of Pheromone Transduction in the Hawkmoth Manduca. Frontiers in Cellular Neuroscience.
• Biosolve Shop. 1,2-Dioleoyl-sn-glycerol for synthesis.
• Hodges, R. R., & Rzigalinski, B. A. (2006). Roles of Protein Kinase C, Ca 2+ , Pyk2, and c-Src in Agonist Activation of Rat Lacrimal Gland p42/p44 MAPK. Investigative Ophthalmology & Visual Science.
• Wender, P. A., et al. (2003). Differential Binding Modes of Diacylglycerol (DAG) and DAG Lactones to Protein Kinase C (PK-C). Journal of Medicinal Chemistry.
• Hauge, C., & Frodin, M. (2006). Mechanism for activation of the growth factor‐activated AGC kinases by turn motif phosphorylation. The EMBO Journal.
• Gerrard, J. M., et al. (1987). The effects of 1-oleoyl-2-acetylglycerol on platelet protein phosphorylation and platelet ultrastructure. American Journal of Pathology.
• Alonso, D., et al. (2022). DGKα, Bridging Membrane Shape Changes with Specific Molecular Species of DAG/PA: Implications in Cancer and Immunosurveillance. International Journal of Molecular Sciences.
• Toth, P. T., et al. (2016). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: A review. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.

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The Comparative Efficacy of 1,2-Dilinoleoylglycerol and PMA in Cell Signaling: A Technical Guide

As a Senior Application Scientist, selecting the appropriate pharmacological tool to probe cellular signaling pathways is critical for generating reproducible and physiologically relevant data. When investigating Protein Kinase C (PKC) activation, researchers frequently choose between endogenous lipid mimetics like 1,2-dilinoleoylglycerol (1,2-DLG) and potent exogenous analogs like Phorbol 12-myristate 13-acetate (PMA) .

While both molecules target the same regulatory domain on PKC, their kinetic profiles, metabolic stability, and long-term cellular consequences are vastly different. This guide provides an objective, data-driven comparison of 1,2-DLG and PMA, detailing the mechanistic causality behind their effects and providing self-validating experimental protocols for your laboratory workflows.

Mechanistic Causality: Endogenous Mimicry vs. Pharmacological Hijacking

Protein Kinase C represents a family of serine/threonine kinases central to cell proliferation, differentiation, and apoptosis. Classical (α, βI, βII, γ) and novel (δ, ε, η, θ) PKC isoforms require binding to diacylglycerol (DAG) at their C1 regulatory domain to release autoinhibition and translocate to the plasma membrane for activation1[1].

1,2-Dilinoleoylglycerol (1,2-DLG) is a biologically active, endogenous-like DAG containing two linoleoyl chains. When introduced to cells, it accurately mimics the physiological burst of DAG produced by Phospholipase C (PLC). Because it is a natural lipid, it is rapidly metabolized by DAG kinases (into phosphatidic acid) or lipases, resulting in a strictly transient activation of PKC2[2].

PMA , conversely, is a plant-derived phorbol ester and a non-hydrolyzable DAG mimetic. It binds the C1 domain with an affinity orders of magnitude higher than DAG. Because cellular enzymes cannot readily metabolize PMA, it "hijacks" the pathway, anchoring PKC to the membrane and causing sustained hyperactivation. However, this prolonged open conformation renders PKC highly susceptible to dephosphorylation by PHLPP phosphatases, ultimately tagging the kinase for ubiquitination and proteasomal degradation (downregulation) 3[3].

Mechanistic divergence of PKC activation by transient 1,2-DLG versus sustained PMA exposure.

Quantitative Efficacy & Kinetic Divergence

To design a robust assay, one must account for the distinct kinetic profiles of these activators. The table below synthesizes their operational parameters.

Parameter	1,2-Dilinoleoylglycerol (1,2-DLG)	Phorbol 12-myristate 13-acetate (PMA)
Structural Class	Endogenous-like Diacylglycerol (DAG)	Exogenous Phorbol Ester
Target Domain	C1 domain of classical/novel PKCs	C1 domain of classical/novel PKCs
Working Concentration	10 µM – 50 µM	10 nM – 100 nM
Metabolic Stability	Low (Rapidly converted by DAG kinases)	High (Resistant to cellular lipases/kinases)
Activation Kinetics	Transient (Peaks at ~10-15 mins)	Sustained (Persists for hours)
Long-Term Effect	Returns to basal signaling state	PKC downregulation via proteasomal degradation

Data Note: PMA induces rapid phosphorylation of downstream targets like RKIP and the ERK-IKK axis at concentrations as low as 100 nM 4[4], while prolonged exposure (e.g., 96 hours) results in the near-complete degradation of PKCα and PKCδ 5[5].

Self-Validating Experimental Protocol: Comparative PKC Translocation Assay

To objectively compare the efficacy of 1,2-DLG and PMA, researchers must utilize an assay that isolates the physical movement of PKC from the cytosol to the membrane. The following step-by-step methodology is designed as a self-validating system to ensure data integrity.

Step 1: Cell Preparation & Serum Starvation

• Action: Seed target cells (e.g., L6 myotubes or HeLa cells) to 80% confluency. Wash twice with PBS and incubate in serum-free media for 16-24 hours.

• Causality Rationale: Serum contains growth factors that maintain basal lipid turnover. Starvation synchronizes the cells and establishes a clean "zero-baseline," ensuring that any observed PKC translocation is strictly due to the introduced compounds.

Step 2: Time-Course Stimulation

• Action: Treat parallel cohorts with either 50 µM 1,2-DLG or 100 nM PMA. Harvest cells at specific intervals: 10 min, 30 min, 2 h, and 24 h.

• Causality Rationale: Because 1,2-DLG is rapidly metabolized, its signaling peaks at ~10 minutes. PMA resists metabolism, causing sustained activation for hours. Utilizing a single time point would falsely equate or misrepresent their kinetic efficacies.

Step 3: Subcellular Fractionation (Validation Step)

• Action: Lyse cells in a hypotonic buffer (without detergents) containing protease and phosphatase inhibitors. Dounce homogenize, then ultracentrifuge at 100,000 x g for 30 minutes. Collect the supernatant (Cytosolic Fraction) and resuspend the pellet in a Triton X-100 buffer (Membrane Fraction).

• Causality Rationale: Measuring total cellular phosphorylation is insufficient for proving direct activation. Physical translocation from the cytosol to the membrane validates the direct engagement of the PKC C1 domain.

Step 4: Target Analysis via Western Blotting

• Action: Run fractions on an SDS-PAGE gel. Probe for specific PKC isoforms (e.g., PKCα, PKCδ) and downstream targets like Phospho-ERK or Phospho-RKIP.

• Causality Rationale: Probing for RKIP phosphorylation confirms that the translocated PKC is not just membrane-bound, but enzymatically active and successfully engaging the MAPK/ERK signaling axis.

Step 5: Pharmacological Control Loop

• Action: Pre-treat a control cohort with a pan-PKC inhibitor (e.g., Gö6983) for 30 minutes prior to PMA/1,2-DLG exposure.

• Causality Rationale: This creates a self-validating loop. If the inhibitor abolishes downstream phosphorylation, it proves the signal was exclusively mediated by PKC and not an off-target lipid membrane effect.

Step-by-step experimental workflow for comparative PKC activation and translocation assays.

Application Insights: Making the Right Choice

Choosing between 1,2-DLG and PMA depends entirely on the experimental question:

• Use 1,2-Dilinoleoylglycerol when investigating physiological signal transduction, transient feedback loops, or when you need to avoid the toxic effects of prolonged kinase activation. It is the superior choice for mimicking natural cellular events.

• Use PMA when you require maximal, sustained signal amplification (e.g., for robust Western blot signals of low-abundance downstream targets) or when specifically studying the mechanisms of PKC downregulation and proteasomal degradation over 24-96 hours.

References

• PubMed - Human T cell activation by phorbol esters and diacylglycerol analogues URL:[Link]

• Frontiers in Cell and Developmental Biology - Protein Kinase C Life Cycle: Explained Through Systems Biology Approach URL:[Link]

• ResearchGate - PMA, a DAG mimetic and novel/conventional PKC activator, induces phosphorylation of RKIP... URL:[Link]

• MDPI - Protein Kinase C Activation Drives a Differentiation Program in an Oligodendroglial Precursor Model... URL: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Validating 1,2-Dilinoleoylglycerol Levels Using LC-MS/MS Lipidomics

For researchers, scientists, and drug development professionals, the precise quantification of lipid mediators is paramount. Among these, 1,2-dilinoleoylglycerol (1,2-DLG), a specific diacylglycerol (DAG) isomer, has garnered significant attention for its role as a second messenger in a multitude of cellular signaling pathways.[1] Altered levels of 1,2-DAGs are implicated in various pathological conditions, including cancer, diabetes, and cardiovascular disease, making them critical biomarkers and therapeutic targets.[1][2] However, the accurate measurement of 1,2-DLG is fraught with analytical challenges, primarily due to the presence of its structural isomer, 1,3-dilinoleoylglycerol, and other closely related DAG species.

This guide provides an in-depth comparison of modern LC-MS/MS strategies for the robust validation of 1,2-DLG levels. We will delve into the rationale behind different experimental approaches, offering detailed protocols and data interpretation insights to ensure the scientific integrity of your findings.

The Isomeric Challenge: Why 1,2-DLG Quantification is Not Trivial

The core difficulty in DAG analysis lies in the facile acyl migration between the sn-1, sn-2, and sn-3 positions of the glycerol backbone, leading to the co-existence of 1,2- and 1,3-DAG isomers. Conventional analytical techniques often struggle to resolve these isomers, leading to inaccurate quantification.[1]

Standard reversed-phase liquid chromatography (RPLC) may not provide sufficient selectivity to separate 1,2-DLG from its 1,3-DLG counterpart. Furthermore, without specific derivatization or advanced chromatographic techniques, tandem mass spectrometry (MS/MS) alone cannot definitively distinguish between these positional isomers, as they often yield similar fragmentation patterns.

Comparative Methodologies for 1,2-DLG Validation

To address these challenges, several advanced LC-MS/MS methodologies have been developed. Here, we compare three prominent strategies: Supercritical Fluid Chromatography (SFC)-MS/MS, Chemical Derivatization followed by LC-MS/MS, and optimized Reversed-Phase Liquid Chromatography (RPLC)-MS/MS.

Supercritical Fluid Chromatography (SFC)-MS/MS: The High-Resolution Approach

SFC has emerged as a powerful tool for the separation of lipid isomers.[3][4][5] Utilizing supercritical carbon dioxide as the primary mobile phase, SFC offers unique selectivity for hydrophobic molecules like DAGs, often providing superior resolution compared to traditional LC methods.[3][4]

Principle of Separation: In SFC, the separation of DAG isomers is achieved based on subtle differences in their interaction with the stationary phase, which is often a polar-modified silica or diol column.[3] The polarity and diffusion characteristics of the supercritical fluid mobile phase enable fine-tuned separation of structurally similar lipids.

Experimental Workflow: SFC-MS/MS for 1,2-DLG Analysis

Caption: Workflow for 1,2-DLG validation using SFC-MS/MS.

Protocol: SFC-MS/MS Analysis of 1,2-DLG

• Lipid Extraction:

  • Utilize a modified Bligh-Dyer method for total lipid extraction from your biological matrix (e.g., plasma, cell lysate).[6][7]

  • Ensure all solvents are of high purity to minimize background interference.

• Internal Standard Spiking:

  • Add a known concentration of a suitable internal standard, such as a stable isotope-labeled 1,2-DLG (e.g., d5-1,2-DLG), prior to extraction to correct for matrix effects and variations in extraction efficiency.

• SFC Conditions:

  • Column: A column with a polar stationary phase, such as a diol or cyano column, is recommended for isomer separation.[3][4]

  • Mobile Phase: Supercritical CO2 with a polar co-solvent (e.g., methanol with an ammonium acetate additive).

  • Gradient: A shallow gradient of the co-solvent is often optimal for resolving isomers.

  • Flow Rate: Typically 1-3 mL/min.

  • Backpressure: Maintained around 150 bar.

• MS/MS Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Monitor for the precursor ion ([M+NH4]+) of 1,2-DLG and a characteristic product ion resulting from the neutral loss of a linoleic acid moiety.

Chemical Derivatization LC-MS/MS: Enhancing Specificity and Sensitivity

Chemical derivatization offers a robust alternative by introducing a chemical tag to the DAG molecule, which can improve chromatographic separation and provide unique fragmentation patterns for confident isomer identification.[8][9]

Principle of Derivatization: The free hydroxyl group present in DAGs can be targeted for derivatization. Reagents like N,N-dimethylglycine (DMG) introduce a fixed positive charge, significantly enhancing ionization efficiency in ESI-MS.[9][10] This strategy not only boosts sensitivity but can also aid in the chromatographic separation of 1,2- and 1,3-DAG isomers.[9]

Signaling Pathway Involving 1,2-Diacylglycerol

Caption: Simplified signaling pathway involving 1,2-DAG.

Protocol: DMG Derivatization for 1,2-DLG Analysis

• Lipid Extraction:

  • Perform lipid extraction as described in the SFC-MS/MS protocol.

• Derivatization Reaction:

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute in a solution of N,N-dimethylglycine (DMG), a coupling agent (e.g., EDC), and a catalyst (e.g., DMAP) in a suitable organic solvent (e.g., dichloromethane).[9]

  • Incubate the reaction mixture to allow for complete derivatization of the DAG hydroxyl groups.

• Sample Cleanup:

  • Perform a liquid-liquid extraction to remove excess derivatization reagents and byproducts.[10]

• LC-MS/MS Analysis:

  • LC System: A standard reversed-phase C18 column can be used.

  • Mobile Phase: A gradient of water and acetonitrile/isopropanol with a formic acid additive.

  • MS/MS Detection: Monitor for the specific precursor-product ion transition of the DMG-derivatized 1,2-DLG. The fragmentation will yield a characteristic neutral loss of the DMG tag.[9]

Optimized Reversed-Phase Liquid Chromatography (RPLC)-MS/MS

While standard RPLC may be insufficient, optimization of chromatographic conditions can significantly improve the separation of DAG isomers.

Principle of Optimization: By carefully selecting the column chemistry, mobile phase composition, and gradient profile, it is possible to achieve partial or complete separation of 1,2- and 1,3-DLG. Columns with specific selectivities, such as those with phenyl-hexyl phases, can provide enhanced resolution.

Protocol: Optimized RPLC-MS/MS for 1,2-DLG

• Lipid Extraction and Internal Standard Spiking:

  • Follow the same procedure as for SFC-MS/MS.

• RPLC Conditions:

  • Column: A high-resolution C18 or phenyl-hexyl column with a small particle size (e.g., sub-2 µm).

  • Mobile Phase: A binary gradient system, for example, acetonitrile/water and isopropanol/acetonitrile, with an ammonium formate additive.

  • Gradient: A slow, shallow gradient can improve the resolution of isomers.

  • Column Temperature: Maintaining a consistent and optimized column temperature is crucial for reproducible retention times.

• MS/MS Detection:

  • Utilize the same MRM parameters as described for the SFC-MS/MS method.

Data Analysis and Validation

Regardless of the chosen methodology, a robust data analysis and validation workflow is essential for ensuring the accuracy and reliability of your results.

Quantification:

• Construct a calibration curve using a certified 1,2-DLG standard.

• Normalize the peak area of the endogenous 1,2-DLG to the peak area of the internal standard.

Method Validation:

• Assess the method's linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to established bioanalytical method validation guidelines.[11]

Comparative Summary and Recommendations

Feature	SFC-MS/MS	Chemical Derivatization LC-MS/MS	Optimized RPLC-MS/MS
Isomer Resolution	Excellent	Good to Excellent	Moderate to Good
Sensitivity	Good	Excellent (due to enhanced ionization)	Good
Throughput	High	Moderate (due to extra derivatization step)	High
Complexity	High (requires specialized equipment)	Moderate	Low to Moderate
Robustness	Good	Can be affected by derivatization efficiency	Excellent

Method Selection Logic

Caption: Decision tree for selecting a 1,2-DLG validation method.

Recommendations:

• For studies where definitive isomer separation is the primary concern, SFC-MS/MS is the recommended approach.[3][4]

• When the highest sensitivity is required, for instance, when analyzing samples with very low 1,2-DLG concentrations, chemical derivatization LC-MS/MS is the most suitable method.[9][12]

• For high-throughput screening applications where baseline separation of isomers is not strictly necessary but reliable quantification is still needed, an optimized RPLC-MS/MS method offers a good balance of performance and simplicity.

By carefully considering the specific requirements of your research and the strengths and limitations of each method, you can confidently select and implement a robust LC-MS/MS workflow for the accurate validation of 1,2-dilinoleoylglycerol levels, thereby ensuring the integrity and impact of your scientific findings.

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• Zhang, Y., et al. (2022). Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS. Frontiers in Chemistry, 10, 969431. [Link]

• Shimadzu Corporation. (n.d.). Optimizing Analytical Conditions for Lipid Analysis by SFC and Its Application for Precise Preparative Chromatography. Shimadzu Technical Report. [Link]

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• Wang, M., et al. (2014). Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-Step Derivatization: A Shotgun Lipidomics Approach. Analytical Chemistry, 86(4), 2176–2184. [Link]

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• vom Dorp, K., Dombrink, I., & Dörmann, P. (2013). Quantification of Diacylglycerol by Mass Spectrometry. Springer Nature Experiments. [Link]

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• D'Auria, M. V., et al. (2023). Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols. Journal of Chromatography A, 1692, 463857. [Link]

• Tötsch, K., et al. (2022). Supercritical Fluid Chromatography Coupled with Drift Time Ion Mobility Quadrupole Time-of-Flight Mass Spectrometry as a Tool for Lipid Characterization of HepG2 Cells. LCGC International, 35(6), 24-30. [Link]

• Lisa, M., & Holčapek, M. (2015). Lipidomics by Supercritical Fluid Chromatography. Molecules, 20(6), 11473–11491. [Link]

• Kyle, J. E., et al. (2017). Analytical Challenges and Recent Advances in Mass Spectrometry Based Lipidomics. Analytical Chemistry, 89(1), 26-43. [Link]

• Nakashima, Y., et al. (2023). Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction. Analytical Chemistry, 95(40), 14949–14956. [Link]

• Blachnio-Zabielska, A. U., & Jensen, M. D. (2013). HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle. Methods in Molecular Biology, 1009, 13-26. [Link]

• Nakashima, Y., et al. (2023). Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction. ResearchGate. [Link]

• Quehenberger, O., et al. (2019). Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950. Journal of Lipid Research, 60(12), 2035–2047. [Link]

• Holčapek, M., et al. (2020). Validation of lipidomic analysis of human plasma and serum by supercritical fluid chromatography–mass spectrometry and hydroph. Analytical and Bioanalytical Chemistry, 412(10), 2379–2390. [Link]

• Ulmer, C. Z., et al. (2020). Validating Quantitative Untargeted Lipidomics Across Nine Liquid Chromatography-High-Resolution Mass Spectrometry Platforms. Analytical Chemistry, 92(10), 6962–6971. [Link]

• Le, B., et al. (2022). Validation of a multiplexed and targeted lipidomics assay for accurate quantification of.... Journal of Lipid Research, 63(6), 100210. [Link]

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• Su, X., & Han, X. (2014). From Molecular Lipidomics to Validated Clinical Diagnostics. Wiley-VCH. [Link]

• Shen, Y., & Xu, Z. (2013). An improved GC-MS method in determining glycerol in different types of biological samples. Journal of Chromatography B, 930, 36-40. [Link]

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A Comparative Analysis of 1,2-Dioleoyl-sn-glycerol (DOG) and 1,2-Dilinoleoylglycerol (DLG) in Protein Kinase C Activation

A Technical Guide for Researchers

In the intricate landscape of cellular signaling, diacylglycerols (DAGs) stand as critical second messengers, orchestrating a multitude of physiological processes primarily through the activation of Protein Kinase C (PKC) isozymes. The specific fatty acid composition of a DAG molecule can significantly influence its binding affinity for the C1 regulatory domain of PKC, leading to differential activation of downstream pathways. This guide provides a detailed comparison of two prominent unsaturated DAG species: 1,2-dioleoyl-sn-glycerol (DOG), featuring monounsaturated oleic acid, and 1,2-dilinoleoylglycerol (DLG), which contains polyunsaturated linoleic acid. We will delve into their binding affinities, the structural basis for their differential effects, and provide detailed protocols for experimental validation.

Introduction to DOG and DLG as Signaling Lipids

Both DOG and DLG are endogenous signaling molecules generated at the cell membrane in response to various extracellular stimuli. This process is typically initiated by the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 mobilizes intracellular calcium, DAG remains embedded in the plasma membrane, where it recruits and activates conventional (cPKC) and novel (nPKC) PKC isozymes.[1]

The structural distinction between DOG and DLG lies in the degree of unsaturation in their fatty acyl chains. DOG contains two oleic acid molecules, each with a single double bond (18:1). In contrast, DLG is composed of two linoleic acid molecules, each possessing two double bonds (18:2). This seemingly subtle difference in saturation has profound implications for the molecule's conformation and its interaction with the C1 domain of PKC.

The Canonical Diacylglycerol Signaling Pathway

The activation of PKC by DAG is a cornerstone of cellular signal transduction. The following diagram illustrates the canonical pathway leading to PKC activation.

Figure 2: A simplified workflow for a Surface Plasmon Resonance (SPR) experiment.

Step-by-Step SPR Protocol for DOG/DLG Binding to PKC:

• Liposome Preparation:

  • Prepare a lipid mixture in chloroform containing a base phospholipid (e.g., POPC), an anionic phospholipid (e.g., POPS), and the diacylglycerol of interest (DOG or DLG) at a desired molar ratio (e.g., 70:28:2).

  • Dry the lipid mixture under a stream of nitrogen gas to form a thin film.

  • Hydrate the lipid film with an appropriate buffer (e.g., HEPES-buffered saline) by vortexing.

  • Create small unilamellar vesicles (SUVs) by sonication or extrusion through a polycarbonate membrane.

• SPR Instrument Setup and Chip Immobilization:

  • Use an L1 sensor chip, which is suitable for capturing lipid vesicles. [2] * Equilibrate the system with running buffer (e.g., HBS-P+).

  • Inject the prepared liposomes over the sensor surface to allow for their capture and formation of a stable lipid bilayer.

• Analyte Injection and Data Collection:

  • Inject a series of concentrations of the purified PKC isozyme over the immobilized lipid surface.

  • Monitor the change in resonance units (RU) over time to obtain sensorgrams for association and dissociation phases.

  • Between each PKC injection, regenerate the sensor surface with a suitable regeneration solution (e.g., a brief pulse of NaOH or a high salt buffer) to remove the bound protein.

• Data Analysis:

  • Subtract the response from a reference channel (without immobilized liposomes or with control liposomes lacking DAG).

  • Fit the sensorgram data to an appropriate binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon the binding of a ligand to a macromolecule. [1][3][4][5]In this context, a solution of DOG or DLG (typically in a micellar form) is titrated into a solution containing the PKC isozyme. The resulting heat changes are measured to determine the binding affinity (Ka, the inverse of Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Step-by-Step ITC Protocol for DOG/DLG Binding to PKC:

• Sample Preparation:

  • Prepare a solution of the purified PKC isozyme in a suitable buffer (e.g., Tris or HEPES buffer).

  • Prepare a solution of DOG or DLG micelles by dissolving the lipid in the same buffer, potentially with a low concentration of a mild detergent like Triton X-100 to ensure solubility. It is critical that both the protein and lipid solutions are in identical buffer to minimize heats of dilution.

  • Degas both solutions thoroughly to prevent air bubbles in the calorimeter.

• ITC Instrument Setup and Titration:

  • Load the PKC solution into the sample cell of the ITC instrument.

  • Load the DOG or DLG micelle solution into the injection syringe.

  • Set the experimental parameters, including temperature, stirring speed, injection volume, and spacing between injections.

  • Perform a series of small, sequential injections of the lipid solution into the protein solution.

• Data Collection and Analysis:

  • The instrument records the heat change after each injection.

  • Integrate the peaks in the raw data to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of lipid to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a single-site binding model) to determine the binding affinity (Ka), stoichiometry (n), and enthalpy of binding (ΔH). The dissociation constant (Kd) is the reciprocal of Ka.

Conclusion

The fatty acid composition of diacylglycerols plays a pivotal role in their ability to activate Protein Kinase C isozymes. While both 1,2-dioleoyl-sn-glycerol (DOG) and 1,2-dilinoleoylglycerol (DLG) are potent activators, the increased unsaturation in DLG likely confers a higher affinity and/or selectivity for certain novel PKC isozymes. For researchers aiming to dissect the specific roles of these DAG species in cellular signaling, quantitative binding studies are indispensable. The detailed protocols for Surface Plasmon Resonance and Isothermal Titration Calorimetry provided in this guide offer robust frameworks for obtaining the critical binding affinity data necessary to elucidate the nuanced roles of DOG and DLG in health and disease.

References

• Sánchez-Píñera, P., Micol, V., Corbalán-García, S., & Gómez-Fernández, J. C. (1999). A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers. Biochemical Journal, 337(Pt 3), 387–395. [Link]

• Swamy, M. J., & Sankhala, R. S. (2014). Thermodynamic analysis of protein-lipid interactions by isothermal titration calorimetry. Methods in molecular biology (Clifton, N.J.), 1149, 137–153. [Link]

• University of Montana. (n.d.). Isothermal titration calorimetry to measure protein/peptide/lipid interactions. Retrieved from [Link]

• Sánchez-Píñera, P., Micol, V., Corbalán-García, S., & Gómez-Fernández, J. C. (1999). A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers. Biochemical Journal, 337(3), 387-395. [Link]

• Ohmori, S., Ma, D. M., & Saito, N. (2002). Ca2+-controlled competitive diacylglycerol binding of protein kinase C isoenzymes in living cells. The Journal of cell biology, 159(1), 11–17. [Link]

• Swamy, M. J., & Sankhala, R. S. (2014). Probing the thermodynamics of protein-lipid interactions by isothermal titration calorimetry. Methods in molecular biology (Clifton, N.J.), 1149, 137–153. [Link]

• Swamy, M. J., & Sankhala, R. S. (2014). Probing the Thermodynamics of Protein–Lipid Interactions by Isothermal Titration Calorimetry. In: Lipid-Protein Interactions: Methods and Protocols (pp. 137-153). Humana Press. [Link]

• Sánchez-Píñera, P., Micol, V., Corbalán-García, S., & Gómez-Fernández, J. C. (1999). A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers. Biochemical journal, 337(Pt 3), 387–395. [Link]

• Madani, S., Hichami, A., Legrand, A., Belleville, J., & Khan, N. A. (2016). Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species. Biochemistry and biophysics reports, 7, 361–366. [Link]

• Madani, S., Hichami, A., Legrand, A., Belleville, J., & Khan, N. A. (2016). Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species. CORE. [Link]

• Ananthanarayanan, B., Stahelin, R. V., Digman, M. A., & Cho, W. (2003). Activation mechanisms of conventional protein kinase C isoforms are determined by the ligand affinity and conformational flexibility of their C1 domains. The Journal of biological chemistry, 278(47), 46886–46894. [Link]

• Ambroz, J., & Kandar, M. (2015). Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes. In Lipid-Protein Interactions (pp. 119-136). Humana Press. [Link]

• Johnson, J. E., Giorgione, J., & Newton, A. C. (2000). The C1 and C2 domains of protein kinase C are independent membrane targeting modules, with specificity for phosphatidylserine conferred by the C1 domain. Biochemistry, 39(37), 11360–11369. [Link]

• Creative Biolabs. (n.d.). Surface Plasmon Resonance Protocol & Troubleshooting. Retrieved from [Link]

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In Vitro Showdown: A Comparative Guide to Synthetic Diacylglycerol Analogs Versus 1,2-Dilinoleoylglycerol

A Technical Resource for Researchers, Scientists, and Drug Development Professionals

This guide offers a detailed in vitro comparison between the naturally occurring 1,2-dilinoleoylglycerol (DLG) and a range of synthetic diacylglycerol (DAG) analogs. As crucial lipid second messengers, DAGs and their synthetic counterparts are instrumental in activating key cellular signaling proteins, most notably the Protein Kinase C (PKC) family of isozymes. For investigators in the fields of cell signaling and drug discovery, a nuanced understanding of the differences in potency, selectivity, and mechanisms of action between these molecules is essential. This document synthesizes data from peer-reviewed literature to present an objective comparison, complete with detailed experimental protocols and mechanistic discussions, to facilitate the informed selection of these potent biological modulators. We will explore the structural rationale driving the design of synthetic analogs, contrast their biological activities with DLG, and provide the necessary methodologies for independent validation.

The Pivotal Role of Diacylglycerols in Cellular Communication

Diacylglycerols (DAGs) are fundamental lipid second messengers that orchestrate a wide array of cellular signaling cascades.[1][2][3] Their primary role is to recruit and activate a diverse set of intracellular effector proteins, which in turn regulate critical cellular functions including proliferation, differentiation, apoptosis, and immune responses.[4][5] The most extensively studied targets of DAGs are the Protein Kinase C (PKC) isozymes, a family of serine/threonine kinases.[2][4] In addition to PKC, other significant DAG effectors include chimaerins, protein kinase D (PKD), Ras guanyl nucleotide-releasing proteins (RasGRPs), and Munc13 proteins.[3][6][7]

The conventional pathway for the synthesis of endogenous DAGs like 1,2-dilinoleoylglycerol (DLG) involves the enzymatic hydrolysis of membrane phospholipids, such as phosphatidylinositol 4,5-bisphosphate (PIP2), by phospholipase C (PLC).[1][2] DLG, which features two linoleic acid side chains, is a physiological activator of PKC.[8][9] However, the transient existence and metabolic lability of endogenous DAGs like DLG make them challenging to use as experimental probes. This has led to the creation of synthetic DAG analogs with enhanced stability and, in some instances, greater potency and isozyme selectivity.

This guide provides a comparative in vitro analysis of these synthetic DAG analogs in relation to DLG, offering a framework for comprehending their structure-activity relationships and directing their use in research and therapeutic development.

A Molecular and Functional Head-to-Head

The Structural Spectrum of DAG Analogs

The fundamental structure of a diacylglycerol comprises a glycerol backbone with two fatty acid chains esterified at the sn-1 and sn-2 positions. The specific nature of these fatty acid chains plays a significant role in determining the biological activity of the DAG molecule.

1,2-Dilinoleoylglycerol (DLG):

• Structure: A glycerol molecule with two linoleic acid (18:2) chains.[8][9]

• Defining Characteristics: As a naturally occurring DAG, it serves as a physiological activator of PKC. Its polyunsaturated fatty acid chains enhance the fluidity of cellular membranes.

Synthetic DAG Analogs: Synthetic analogs have been developed to address the shortcomings of endogenous DAGs. These modifications typically involve changes to the fatty acid chains or the glycerol backbone.

• Cell-Permeable Variants: Analogs possessing shorter, saturated fatty acid chains, such as 1,2-dioctanoyl-sn-glycerol (DOG) and 1-oleoyl-2-acetyl-sn-glycerol (OAG), demonstrate improved cell permeability, rendering them invaluable for cellular studies.[10][11][12][13]

• Conformationally-Restricted Analogs (DAG-Lactones): These analogs incorporate a lactone ring that constrains the glycerol backbone, thereby lowering the entropic cost of binding to their target proteins.[1][6] This structural rigidity can result in a marked increase in binding affinity and potency.[6][14] Certain DAG-lactones have been reported to bind to PKC with low nanomolar affinity.[6] Moreover, specific chemical modifications to the DAG-lactone structure can impart selectivity for different PKC isozymes.[1][15][16]

The Activation Mechanism of Protein Kinase C

The activation of conventional and novel PKC isozymes by DAGs and their analogs is a multi-step process that begins with the recruitment of the enzyme from the cytosol to the cell membrane.

Figure 1. A generalized schematic of the PKC activation pathway initiated by diacylglycerol (DAG) or its synthetic analogs at the cell membrane.

The C1 domain of PKC serves as the binding site for both DAGs and phorbol esters.[7] The binding of a DAG molecule to the C1 domain stabilizes an open and active conformation of the enzyme, which in turn leads to the phosphorylation of downstream protein substrates.[2]

A Comparative Look at Potency and Selectivity

The in vitro potency of DAG analogs is commonly evaluated by their capacity to activate purified PKC isozymes. This is typically expressed as the concentration needed for half-maximal activation (EC50) or by their binding affinity (Ki) to the C1 domain.

Compound Class	Example(s)	Key Structural Features	Relative Potency	Isozyme Selectivity	Reference(s)
Endogenous DAG	1,2-Dilinoleoylglycerol (DLG)	Two C18:2 fatty acid chains	Baseline	Generally non-selective	[8],[9]
Cell-Permeable Analogs	1,2-Dioctanoyl-sn-glycerol (DOG)	Two C8:0 fatty acid chains	Similar to or slightly less potent than endogenous DAGs	Generally non-selective	[12],
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	One C18:1 and one C2:0 fatty acid chain	Potent activator	Generally non-selective	[10],[17]
Conformationally Constrained Analogs	DAG-Lactones	Rigid lactone backbone	High to very high (can be >10-fold more potent than endogenous DAGs)	Can be engineered for isozyme selectivity (e.g., for PKCα or PKCδ)	[1],[6],[15]
Phorbol Esters	Phorbol 12-myristate 13-acetate (PMA)	Polycyclic diterpene	Very high (often orders of magnitude more potent than endogenous DAGs)	Generally non-selective among cPKC and nPKC isozymes	[10],[18]

Important Note: The precise potency and selectivity of these compounds can be influenced by the specific PKC isozyme being studied and the particular in vitro assay conditions employed.

In Vitro Experimental Methodologies

The following protocols offer a solid foundation for the in vitro comparison of synthetic DAG analogs with DLG.

In Vitro Protein Kinase C (PKC) Activity Assay

This assay quantifies the ability of DAG analogs to activate a specific PKC isozyme, which subsequently phosphorylates a fluorescently-tagged peptide substrate.

Required Materials:

• Purified, recombinant PKC isozyme (e.g., PKCα, PKCβ, PKCδ)

• Fluorescently labeled PKC peptide substrate

• PKC Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl2, 1 mM CaCl2, 0.1 mg/mL phosphatidylserine)

• ATP

• 1,2-Dilinoleoylglycerol (DLG) and synthetic DAG analogs

• Stop Solution (e.g., 50 mM EDTA)

• 384-well assay plates

• Fluorescence plate reader

Figure 2. A step-by-step workflow for conducting the in vitro PKC activity assay.

Experimental Procedure:

• Reagent Preparation:

  • Dilute the PKC isozyme to its final working concentration in PKC Assay Buffer.

  • Prepare a working solution of the fluorescent peptide substrate in PKC Assay Buffer.

  • Create serial dilutions of DLG and the synthetic DAG analogs in a suitable solvent (e.g., DMSO), and then further dilute them in PKC Assay Buffer. It is crucial to maintain a consistent final solvent concentration in all wells, not exceeding 1%.

  • Prepare a working solution of ATP in PKC Assay Buffer. The optimal concentration should be close to the Km of the PKC isozyme for ATP.

• Assay Plate Configuration:

  • Dispense the diluted PKC isozyme into each well of a 384-well plate.

  • Add the fluorescent substrate solution to every well.

  • Add the serially diluted DLG or synthetic DAG analogs to their designated wells. Be sure to include control wells with no activator (to measure basal activity) and a known potent activator like PMA (to determine maximal activity).

• Reaction Initiation and Termination:

  • Pre-incubate the plate for 10-15 minutes at room temperature.

  • Start the kinase reaction by adding the ATP working solution to all wells.

  • Incubate the plate at 30°C for a specified duration (e.g., 60 minutes). This incubation time may need to be optimized.

  • Halt the reaction by adding the Stop Solution to each well.

• Data Acquisition and Analysis:

  • Measure the fluorescence using a plate reader set to the appropriate excitation and emission wavelengths for the substrate.

  • Calculate the percentage of PKC activation relative to the maximal activation achieved with PMA.

  • Plot the percent activation against the logarithm of the activator concentration and fit the data to a sigmoidal dose-response curve to derive the EC50 value for each compound.

Competitive Binding Assay

This assay determines the affinity of DAG analogs for the C1 domain of a PKC isozyme by measuring their ability to displace a high-affinity radiolabeled or fluorescently labeled ligand, such as [3H]phorbol 12,13-dibutyrate ([3H]PDBu).

Required Materials:

• Purified, recombinant PKC isozyme or a construct containing the C1 domain.

• [3H]PDBu or a fluorescently labeled phorbol ester.

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing phosphatidylserine).

• DLG and synthetic DAG analogs.

• Glass fiber filters.

• Scintillation counter or fluorescence plate reader.

Experimental Procedure:

• Assay Configuration:

  • In a series of tubes or a multi-well plate, combine the PKC isozyme, [3H]PDBu (at a concentration below its dissociation constant, Kd), and varying concentrations of the unlabeled competitor (DLG or synthetic DAG analog) in Binding Buffer.

• Incubation:

  • Allow the mixture to incubate at room temperature for a sufficient period to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Quickly filter the reaction mixture through glass fiber filters to separate the protein-bound [3H]PDBu from the unbound ligand.

  • Wash the filters with ice-cold Binding Buffer to eliminate non-specifically bound radioactivity.

• Data Acquisition and Analysis:

  • Quantify the radioactivity on the filters using a scintillation counter.

  • Plot the percentage of bound [3H]PDBu as a function of the logarithm of the competitor concentration.

  • Fit the data to a competition binding curve to ascertain the IC50 value for each compound.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Concluding Remarks

The in vitro comparison of synthetic diacylglycerol analogs with 1,2-dilinoleoylglycerol highlights a rich and varied toolkit for the investigation and manipulation of PKC-dependent signaling pathways. While DLG provides a physiological reference point, synthetic analogs present notable benefits in terms of stability, cell permeability, and the potential for isozyme-specific activation. Conformationally constrained analogs, such as DAG-lactones, have proven to be exceptionally potent and, in certain instances, selective activators of PKC isozymes, opening up avenues for more precise pharmacological interventions. The experimental protocols outlined in this guide offer a dependable framework for the direct comparison of these compounds, empowering researchers to make well-informed choices in their selection and use. A comprehensive grasp of the structure-activity relationships of these molecules is vital for furthering our understanding of DAG-mediated signaling and for the creation of novel therapeutics that target this essential pathway.

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Validating 1,2-Dilinoleoylglycerol as a Premier Biomarker for Lipid Metabolism: A Comparative Guide

For researchers, scientists, and drug development professionals dedicated to unraveling the complexities of metabolic diseases, the identification of precise and reliable biomarkers is paramount. This guide provides an in-depth validation of 1,2-dilinoleoylglycerol (1,2-DLG) as a superior biomarker for lipid metabolism, offering a comprehensive comparison with other established and emerging markers. We will delve into the mechanistic underpinnings of 1,2-DLG's role in metabolic signaling, present robust analytical methodologies for its quantification, and provide a comparative analysis supported by experimental data.

The Landscape of Lipid Metabolism and the Quest for Specific Biomarkers

Disruptions in lipid metabolism are at the heart of prevalent health challenges, including non-alcoholic fatty liver disease (NAFLD), insulin resistance, and cardiovascular disease.[1][2][3] For decades, the clinical assessment of lipid metabolism has relied on standard lipid panels, measuring total cholesterol, triglycerides, LDL-C, and HDL-C. While valuable, these markers provide a systemic overview and often lack the specificity to pinpoint the cellular and molecular dysregulations that initiate and drive disease progression. This has spurred the search for more specific biomarkers that can offer earlier and more nuanced insights into metabolic health.

Emerging biomarkers such as apolipoproteins, lipoprotein(a), and various lipid subspecies like ceramides have shown promise.[4] However, 1,2-diacylglycerols (DAGs), and specifically 1,2-DLG, are gaining significant attention due to their central role as signaling molecules in key metabolic pathways.[5][6]

1,2-Dilinoleoylglycerol: A Key Signaling Hub in Lipid Metabolism

1,2-DLG is a diacylglycerol molecule composed of a glycerol backbone with two linoleic acid molecules esterified at the sn-1 and sn-2 positions. Beyond being a simple intermediate in triglyceride synthesis, 1,2-DLG is a critical second messenger that activates several isoforms of Protein Kinase C (PKC).[7][8] This activation is a pivotal event in a cascade of cellular processes that influence insulin signaling, inflammation, and cell growth.

An accumulation of specific DAG species, including those containing linoleic acid, in tissues like the liver and muscle has been strongly associated with the development of insulin resistance.[3][9] This occurs because the activation of PKC by DAGs can lead to the phosphorylation of the insulin receptor and its downstream substrates, thereby attenuating the insulin signal.[7] Therefore, quantifying the levels of 1,2-DLG can provide a direct window into the lipotoxic environment that fosters metabolic dysfunction.

Caption: 1,2-DLG-mediated activation of PKC inhibits the insulin signaling pathway.

Comparative Analysis of Lipid Biomarkers

To objectively evaluate the utility of 1,2-DLG as a biomarker, it is essential to compare its performance against other commonly used and emerging markers of lipid metabolism. The following table summarizes the key characteristics and performance of these biomarkers.

Biomarker	Class	Primary Indication	Advantages	Disadvantages
Triglycerides	Glycerolipid	General Dyslipidemia, Metabolic Syndrome	Widely available, cost-effective, established reference ranges	Lacks specificity for cellular mechanisms, influenced by recent diet
LDL-C	Lipoprotein	Cardiovascular Disease Risk	Well-established predictor of CVD, standardized assays	Indirect measure of atherogenic particles, less predictive in some populations
HDL-C	Lipoprotein	Cardiovascular Disease Risk	Inversely correlated with CVD risk	Functionality of HDL may be more important than concentration
Apolipoprotein B (ApoB)	Protein	Atherogenic Particle Number	More accurate measure of atherogenic particle burden than LDL-C	Less widely available than standard lipid panel, higher cost
Ceramides	Sphingolipid	Insulin Resistance, Cardiovascular Disease	Implicated in lipotoxicity and inflammation, may predict adverse cardiovascular events	Specific ceramide species have different effects, standardization of assays is ongoing
1,2-Dilinoleoylglycerol (1,2-DLG)	Diacylglycerol	Insulin Resistance, NAFLD	Direct measure of a key signaling molecule in lipotoxicity, reflects intracellular lipid stress	Requires specialized LC-MS/MS analysis, less established clinically than standard lipids

While direct comparative studies with ROC analysis for 1,2-DLG are still emerging, studies on diacylglycerols as a class show their significant elevation in states of metabolic dysfunction. For instance, in nonalcoholic fatty liver disease (NAFLD), marked increases in diacylglycerol species are a hallmark of disease progression.[1] Furthermore, studies in insulin-resistant states have shown a significant increase in total diacylglycerol levels in liver and muscle tissues.[5][6]

Experimental Protocol: Quantification of 1,2-Dilinoleoylglycerol by LC-MS/MS

The accurate quantification of 1,2-DLG requires a robust and validated analytical method. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.

Causality Behind Experimental Choices

The quantification of diacylglycerols like 1,2-DLG from biological matrices presents several analytical challenges. Phospholipids, which are highly abundant in plasma, can cause significant matrix effects, leading to ion suppression or enhancement and compromising the accuracy of the measurement. To address this, a fluorous biphasic extraction method is employed to selectively remove phospholipids before LC-MS/MS analysis.[10] The use of a deuterated internal standard for 1,2-DLG is crucial for correcting for any variability during sample preparation and analysis, ensuring the integrity of the quantitative data.

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Introduction: The Critical Role of Membrane Permeability in Cellular Signaling

An In-Depth Guide to the Membrane Permeability of 1,2-Dilinoleoylglycerol (DLG) and Smoothened Agonist (SAG)

In the landscape of cellular signaling, the ability of a molecule to traverse the plasma membrane is a pivotal determinant of its biological activity. The cell membrane acts as a selective barrier, and a molecule's physicochemical properties dictate its capacity to engage with intracellular or transmembrane targets. This guide provides a comparative analysis of two potent signaling molecules: 1,2-dilinoleoylglycerol (DLG), a diacylglycerol (DAG) mimetic and activator of Protein Kinase C (PKC), and Smoothened Agonist (SAG), a synthetic activator of the Hedgehog (Hh) signaling pathway.

While both molecules must interact with and cross the cell membrane to exert their effects, their distinct structures and target locations lead to fundamental differences in their membrane permeability profiles. For researchers in drug development and cell biology, understanding these differences is crucial for experimental design, data interpretation, and the development of novel therapeutics. This document synthesizes experimental data and established principles to illuminate the nuances of membrane interaction for both DLG and SAG.

Molecular Profiles: A Tale of Two Structures

The contrasting structures of DLG and SAG are the foundation of their different permeability characteristics. DLG is a lipid, closely resembling endogenous components of the cell membrane, while SAG is a synthetic, chlorobenzothiophene-containing small molecule designed to interact with a specific protein pocket.[1][2]

Property	1,2-Dilinoleoylglycerol (DLG)	Smoothened Agonist (SAG)
Chemical Class	Diacylglycerol (Lipid)[3]	Chlorobenzothiophene derivative[1][2]
Molecular Weight	~617.0 g/mol [3][4]	~490.1 g/mol [5]
Key Structural Features	Glycerol backbone with two long, unsaturated linoleoyl fatty acid chains.[3]	Complex heterocyclic ring structure.[5]
Solubility	- DMSO: 5 mg/mL[4][6]- Ethanol: 30 mg/mL[4][6]- PBS (pH 7.2): 0.25 mg/mL (low)[4][6]	- DMSO: ~49 mg/mL (up to 100 mM)[5]- Ethanol: ≤ 40 mM[2]- Water: 25 mg/mL (as dihydrochloride dihydrate salt)[7]
General Permeability	Inherently high lipophilicity suggests strong membrane partitioning.	Widely described as a cell-permeable small molecule.[7][8]

The high molecular weight and long fatty acid chains of DLG make it extremely lipophilic, predicting a strong affinity for the hydrophobic core of the lipid bilayer. Conversely, SAG possesses a more balanced solubility profile, suggesting it is optimized for traversing the membrane to reach its target.

Mechanism of Action and Target Localization

The biological targets of DLG and SAG dictate the nature of their required membrane interactions.

1,2-Dilinoleoylglycerol (DLG): Activating PKC at the Membrane

DLG functions as an analog of the endogenous second messenger diacylglycerol.[4] Following receptor-mediated activation of phospholipase C (PLC), DAG is produced within the inner leaflet of the plasma membrane. It recruits and activates members of the Protein Kinase C (PKC) family, initiating downstream signaling cascades that regulate cell proliferation, differentiation, and apoptosis.[] For exogenous DLG to be effective, it must intercalate into the plasma membrane and mimic the action of endogenous DAG. Its permeability is therefore defined by its ability to integrate into, rather than simply cross, the lipid bilayer.

Caption: DLG signaling pathway via PKC activation at the plasma membrane.

Smoothened Agonist (SAG): Penetrating the Membrane to Reach SMO

SAG is a potent agonist of Smoothened (SMO), a G protein-coupled receptor that is a core component of the Hedgehog signaling pathway.[1][10] Under basal conditions, the receptor Patched (PTCH) inhibits SMO. Upon binding of a Hedgehog ligand to PTCH, or through the action of SAG, this inhibition is relieved. SAG binds directly to the heptahelical bundle of SMO, which is located within the plasma membrane and often translocates to the primary cilium upon activation.[1][2] Therefore, SAG must be fully cell-permeable, crossing the lipid bilayer to access its binding site on the transmembrane SMO protein.

Caption: SAG signaling pathway via direct binding and activation of SMO.

Comparative Analysis of Membrane Permeability

Direct comparative experimental data for DLG and SAG is scarce. However, a robust comparison can be constructed from their known physicochemical properties and functional requirements.

• DLG's Permeability: Dominated by Lipophilicity: DLG's structure, being a diglyceride, makes it highly compatible with the lipid bilayer. Its "permeability" is best described as rapid partitioning into and lateral diffusion within the membrane. While it can enter the cell, its poor aqueous solubility suggests it is unlikely to readily diffuse through the cytosol.[4][6] Its primary mode of action is at the membrane interface.

• SAG's Permeability: A Trans-Membrane Journey: SAG is repeatedly described as "cell-permeable" in product literature, a necessary attribute for its function.[7][8] Its chemical structure is not lipid-like, implying its passage is governed by the principles of small molecule diffusion across a lipid barrier, likely following the solubility-diffusion model.[11] Its ability to be solubilized in both organic and, to some extent, aqueous media allows it to both cross the hydrophobic membrane core and navigate the aqueous environment to reach SMO.

In essence, DLG joins the membrane, while SAG crosses it.

Experimental Protocols for Assessing Membrane Permeability

To empirically determine and compare the membrane permeability of compounds like DLG and SAG, researchers can employ a variety of well-established assays. Membrane permeability is a critical parameter in drug discovery, and methods range from simple, high-throughput artificial systems to more complex cell-based models.[12][13]

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a cell-free, high-throughput assay that predicts passive diffusion across a membrane.[14] It measures a compound's ability to diffuse from a donor well, through a filter coated with a lipid solution, into an acceptor well.[15][16] This method isolates passive transcellular permeability from confounding factors like active transport or metabolism.[15]

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Detailed PAMPA Protocol:

• Membrane Coating: Prepare a solution of 1% (w/v) lecithin in dodecane. Using a multichannel pipette, carefully dispense 5 µL of this lipid solution onto the filter membrane of each well in a 96-well donor plate (e.g., Millipore MultiScreen-IP).[17]

• Solution Preparation:

  • Prepare the test compounds (DLG, SAG) and controls (e.g., highly permeable propranolol, poorly permeable Lucifer Yellow) at a concentration of 10-500 µM in a suitable buffer (e.g., PBS, pH 7.4) containing a small percentage of DMSO (e.g., 5%) to ensure solubility.[17]

  • Fill the wells of a 96-well acceptor plate with 300 µL of the same buffer.

• Assay Start: Add 150 µL of the test compound solution to each well of the lipid-coated donor plate.

• Incubation: Carefully place the donor plate on top of the acceptor plate, creating a "sandwich." Incubate the assembly at room temperature for 5 to 18 hours. To prevent evaporation, place the assembly in a sealed container with a wet paper towel.

• Quantification: After incubation, separate the plates. Determine the concentration of the compound in the donor and acceptor wells using a suitable analytical method like LC-MS/MS. The concentration in a reference well containing the starting solution is also measured.

• Data Analysis: The apparent permeability coefficient (Papp, in cm/s) is calculated using an established formula that accounts for the volume of the wells, the surface area of the membrane, and the incubation time.

Cell-Based Uptake Assay

Cell-based assays provide a more biologically relevant system by using live cells. These assays measure the amount of a compound that accumulates within cells over time, implicitly accounting for both passive diffusion and any cell-specific interactions.[18]

Caption: Workflow for a cell-based compound uptake assay.

Detailed Cellular Uptake Protocol:

• Cell Culture: Seed an appropriate cell line (e.g., HeLa, Caco-2) into a 24- or 96-well plate at a density that will result in a confluent monolayer the next day. Allow cells to attach and grow overnight.[19]

• Compound Preparation: Prepare working solutions of DLG and SAG in cell culture medium. For a lipophilic compound like DLG, a fluorescently-tagged analog could be used for easier detection.[20]

• Uptake Experiment:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with warm PBS.

  • Add the medium containing the test compound to the cells and incubate at 37°C for a series of time points (e.g., 2, 5, 15, 30, 60 minutes).

• Termination of Uptake: To stop the uptake process, rapidly aspirate the compound-containing medium and wash the cell monolayer three times with ice-cold PBS. This removes extracellular compound and the low temperature halts membrane transport.[19]

• Cell Lysis: Add a suitable cell lysis buffer to each well and incubate to ensure complete lysis.

• Quantification: Collect the cell lysates and quantify the intracellular concentration of the compound using LC-MS/MS. If a fluorescent analog is used, measure the fluorescence intensity and compare it to a standard curve.[19] The total protein content of the lysate should also be measured to normalize the uptake data.

Conclusion

The membrane permeability of 1,2-dilinoleoylglycerol and Smoothened Agonist are fundamentally different, a direct consequence of their distinct molecular structures and biological targets.

• 1,2-Dilinoleoylglycerol (DLG) exhibits permeability characterized by high lipophilicity, leading to its rapid partitioning into the lipid bilayer to activate membrane-associated PKC. Its journey is largely confined to the plane of the membrane.

• Smoothened Agonist (SAG) is a classic cell-permeable small molecule, designed to efficiently traverse the plasma membrane to bind and activate the transmembrane protein SMO. Its success depends on balancing hydrophobicity to cross the membrane core with sufficient aqueous solubility to reach its target.

While both are effective signaling molecules, understanding this distinction—partitioning versus traversing—is paramount for researchers. The choice of experimental assays, the interpretation of cellular activity, and the design of new molecular probes or drugs depend on a clear-eyed appreciation of how these compounds interact with the cellular frontier.

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A Senior Application Scientist’s Guide to Robust 1,2-Dilinoleoylglycerol Quantification: A Comparative Validation Study

1,2-DLG is a specific diacylglycerol (DAG) species, a critical second messenger in numerous signaling pathways, including those activating Protein Kinase C (PKC). Its accurate measurement is paramount in fields ranging from oncology to metabolic disease research. However, quantifying lipids like 1,2-DLG is fraught with challenges, including low abundance, structural isomerism, and significant matrix effects.[1][2][3]

This document provides a comparative framework, contrasting a highly specific and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with a conventional colorimetric assay to underscore the principles of robust standard curve validation.

The Imperative of Method Validation: Adhering to Global Standards

Before embarking on any quantitative campaign, the analytical method must be validated to prove it is suitable for its intended purpose.[4] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide comprehensive guidelines that, while often aimed at drug bioanalysis, establish the gold standard for any rigorous scientific quantification.[5][6][7][8] Key validation parameters include accuracy, precision, selectivity, sensitivity, reproducibility, and stability.[6] The calibration curve is the cornerstone of this process, establishing the mathematical relationship between the instrument response and the known concentration of the analyte.

Signaling Role of Diacylglycerols (DAGs)

To appreciate the need for precise quantification, it's essential to understand the biological context. DAGs, including 1,2-DLG, are pivotal in signal transduction. The diagram below illustrates the canonical Phospholipase C (PLC) pathway, where DAG functions as a key second messenger.

Caption: The Phospholipase C signaling pathway featuring 1,2-Diacylglycerol (DAG).

Comparative Analysis: LC-MS/MS vs. Colorimetric Assay

The choice of analytical platform profoundly impacts data quality. Here, we compare a validated LC-MS/MS method against a generic colorimetric assay for DAG quantification.

Validation Parameter	Validated LC-MS/MS Method	Alternative: Colorimetric Assay	Why It Matters
Linearity (R²)	> 0.998	~0.95 - 0.98	An R² value close to 1.0 indicates a strong correlation between concentration and response, ensuring predictive accuracy across the range.[9]
Linear Range	0.5 - 1000 ng/mL	50 - 2000 ng/mL	A wider dynamic range allows for the analysis of diverse samples without requiring multiple dilutions, reducing error.
Accuracy (% Bias)	± 5%	± 20%	Accuracy reflects how close the measured value is to the true value. High accuracy prevents systematic over- or under-estimation.
Precision (%RSD)	< 10%	< 25%	Precision (reproducibility) ensures that repeated measurements of the same sample yield similar results, reflecting method reliability.[10]
LLOQ	0.5 ng/mL	50 ng/mL	The Lower Limit of Quantification (LLOQ) is the lowest concentration that can be measured with acceptable accuracy and precision, crucial for low-abundance analytes.
Selectivity	High (Mass-based)	Low (Enzyme-based)	LC-MS/MS distinguishes 1,2-DLG from its isomers (e.g., 1,3-DLG) and other lipids. Colorimetric assays measure total DAGs, leading to over-quantification.
Matrix Effect	Assessed and minimized	Not typically assessed	Biological samples contain components that can suppress or enhance the analyte signal, leading to inaccurate results if not corrected.[1][11][12]

Deep Dive: The "Why" Behind a Validated LC-MS/MS Workflow

A robust analytical method is a self-validating system. The workflow below is designed with checks and balances to ensure data integrity from sample preparation to final result.

Caption: Validated LC-MS/MS workflow for 1,2-DLG quantification.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed methodology for establishing a validated standard curve for 1,2-DLG quantification via LC-MS/MS.

Preparation of Standard and QC Solutions

• Causality: Using a high-purity certified reference standard is non-negotiable for accuracy. The internal standard (IS), ideally a stable isotope-labeled version of the analyte (e.g., 1,2-DLG-d5), is critical. It co-elutes with the analyte and experiences similar matrix effects and extraction losses, allowing for reliable normalization.[13][14]

• Protocol:

  • Prepare a primary stock solution of 1,2-DLG at 1 mg/mL in a suitable organic solvent (e.g., chloroform or methanol).

  • Prepare a primary stock of the internal standard (1,2-DLG-d5) at 1 mg/mL.

  • From the 1,2-DLG stock, create a series of working standards via serial dilution.

  • Use these working standards to spike into the same biological matrix as your samples (e.g., blank plasma) to create the calibration curve points (e.g., 8-10 non-zero points covering the range 0.5 to 1000 ng/mL).

  • Independently prepare Quality Control (QC) samples at a minimum of three levels: Low, Medium, and High (e.g., 1.5, 75, and 750 ng/mL).

Sample Preparation and Lipid Extraction

• Causality: The goal of extraction is to efficiently recover the lipids while removing interfering substances like proteins and salts.[15] Phospholipids are a major source of matrix effects in lipid analysis and must be managed.[1][16]

• Protocol:

  • To 50 µL of each calibrator, QC, and unknown sample, add 10 µL of the internal standard working solution.

  • Add 200 µL of ice-cold methanol to precipitate proteins. Vortex and incubate at -20°C for 20 minutes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Acetonitrile:Water). Vortex thoroughly to ensure complete dissolution.

LC-MS/MS Analysis

• Causality: Chromatographic separation is essential to resolve 1,2-DLG from isobaric interferences and isomers. Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.[17][18]

• Protocol:

  • LC System: Use a reverse-phase column (e.g., C18, 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the lipids, followed by a wash and re-equilibration step.

  • MS System: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Optimize and monitor specific transitions for 1,2-DLG and its internal standard. (e.g., for 1,2-DLG, monitor the transition from its precursor ion [M+NH4]+ to a specific product ion).

Data Analysis and Validation Acceptance Criteria

• Causality: A weighted (e.g., 1/x or 1/x²) linear regression is often superior to a simple linear regression. It gives more weight to the lower concentration points, which typically have lower variance, resulting in better accuracy at the low end of the curve.

• Protocol & Criteria:

  • Integrate the peak areas for the analyte and the IS for all injections.

  • Calculate the Peak Area Ratio (Analyte Area / IS Area).

  • Plot the Peak Area Ratio against the nominal concentration for the calibrators.

  • Apply a weighted (1/x) linear regression to generate the standard curve.

  • Linearity: The coefficient of determination (R²) must be ≥ 0.99.[9] At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% for the LLOQ).

  • Accuracy & Precision: Analyze the QC samples in replicate (n=5). The mean concentration should be within ±15% of the nominal value (accuracy), and the relative standard deviation (%RSD) should be ≤15% (precision).

Conclusion: The Value of a Rigorously Validated Method

In contrast, a fully validated LC-MS/MS method, built on the principles outlined in ICH and FDA guidelines, provides an unparalleled level of confidence.[5][19][20] By incorporating a stable isotope-labeled internal standard, optimizing chromatographic separation, and employing a specific mass-based detection system, researchers can ensure their data for 1,2-DLG is not just a number, but a reliable, reproducible, and scientifically sound measurement. This commitment to analytical rigor is fundamental to advancing research and development in any field where lipid signaling plays a crucial role.

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Safety & Regulatory Compliance

1,2-Dilinoleoylglycerol proper disposal procedures

The proper handling and disposal of laboratory lipids require a nuanced understanding of both the chemical's biological behavior and its physical storage state. 1,2-Dilinoleoylglycerol (1,2-DLG) is a highly lipophilic diacylglycerol (DAG) utilized extensively in drug development and cell signaling research.

This guide provides authoritative, step-by-step operational and disposal protocols for 1,2-DLG, grounded in Environmental Protection Agency (EPA) regulations and institutional Environmental Health and Safety (EHS) standards.

Biological Context & Mechanism of Action

In cellular signaling, diacylglycerols act as critical second messengers. 1,2-DLG is generated when phospholipase C (PLC) cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)[1]. The primary downstream target of 1,2-DLG is Protein Kinase C (PKC) . By binding directly to the C1 domain of PKC, 1,2-DLG recruits the enzyme to the plasma membrane, triggering phosphorylation cascades that regulate cell proliferation, differentiation, and apoptosis[1][2].

Simplified mechanism of Protein Kinase C (PKC) activation by 1,2-Dilinoleoylglycerol.

Hazard Assessment & Causality: The Solvent Dictates the Disposal

Pure 1,2-DLG is a lipid and is not classified as an acutely hazardous or toxic chemical under standard guidelines[3][4]. However, because unsaturated lipids rapidly oxidize and degrade upon exposure to ambient air, 1,2-DLG is almost universally supplied, handled, and stored in organic solvents—most commonly chloroform, ethanol, or dimethyl sulfoxide (DMSO) [5].

The Causality of Segregation: The disposal protocol is dictated entirely by the solvent matrix rather than the lipid itself. Mixing incompatible solvent wastes (e.g., halogenated chloroform with non-halogenated ethanol) can lead to exothermic reactions in the waste carboy. Furthermore, halogenated wastes require specialized high-temperature incineration to prevent the formation of highly toxic dioxin gases[6]. Segregation is not just a regulatory requirement; it is a fundamental chemical safety imperative.

Quantitative Data: Waste Classification & Accumulation Limits

The following table summarizes the regulatory classification of 1,2-DLG based on its solvent matrix[4][7][8].

Solvent Matrix	EPA Waste Code	Primary Hazard	Max Accumulation Limit (SAA)
Pure Lipid (Solid/Oil)	None (Non-RCRA)	Combustible	N/A (Follow local SOP)
Chloroform	D022 / F002	Toxic, Halogenated	55 Gallons
Ethanol	D001	Ignitable	55 Gallons
DMSO	Non-RCRA / D001*	Combustible	55 Gallons

*Note: DMSO itself is not RCRA listed, but is typically routed as D001 when mixed with other flammable laboratory solvents.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, every protocol below includes built-in verification steps. Treat all chemical waste as potentially hazardous until a formal determination is made by your institution's safety office[3].

Protocol A: Halogenated Solvent Waste (Chloroform Matrix)

Chloroform-dissolved 1,2-DLG must be strictly isolated from non-halogenated streams.

• Container Selection: Select a high-density polyethylene (HDPE) or glass waste container specifically designated and labeled for "Halogenated Organic Waste"[9].

• Transfer: Working inside a certified chemical fume hood, use a chemical-resistant funnel to transfer the 1,2-DLG/chloroform solution into the waste container.

• Validation Check 1 (Compatibility): Verify that no acetone or basic solutions (e.g., NaOH) have been added to this container, as chloroform reacts violently with strong bases and ketones.

• Validation Check 2 (Containment): Inspect the secondary containment tray beneath the waste carboy for any micro-spills or structural degradation[10].

• Sealing & Logging: Cap the container tightly. Immediately log the addition of "Chloroform/Lipid mixture" on the attached hazardous waste tag[9].

Protocol B: Non-Halogenated Solvent Waste (Ethanol / DMSO Matrix)

• Container Selection: Use an HDPE container labeled "Non-Halogenated Flammable Waste."

• Transfer: In a fume hood, transfer the 1,2-DLG/Ethanol or DMSO solution into the container.

• Validation Check 1 (pH Verification): If the lipid was used in an assay involving buffers, verify the pH of the waste mixture using indicator strips. Ensure the pH is neutral (pH 6-8) before sealing, as extreme pH can degrade the container over time[6].

• Sealing & Logging: Secure the leak-proof closure and update the waste manifest. Store in a well-ventilated Satellite Accumulation Area (SAA) away from oxidizers[10].

Protocol C: Solid Waste (Contaminated Consumables)

• Segregation: Collect all pipette tips, Eppendorf tubes, and gloves contaminated with 1,2-DLG.

• Assessment: If the consumables are grossly contaminated with chloroform, they must be placed in a sealed, labeled bag and disposed of as solid hazardous waste[3].

• Validation Check: If the lipid was pure (no solvent) or the solvent has completely evaporated in the fume hood, the items can typically be placed in standard biohazard or regular laboratory waste bins, depending on institutional EHS policy[3][6].

Decision tree for the segregation and disposal of 1,2-Dilinoleoylglycerol laboratory waste.

Emergency Spill Response Workflow

In the event of an accidental release, immediate action prevents environmental contamination and personnel exposure[3].

For Minor Spills (Inside the Fume Hood):

• Containment: Surround the spill with inert absorbent material (e.g., vermiculite or universal spill pads). Do not use combustible materials like paper towels if the solvent is highly oxidative.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a clean, dry, sealable container[3].

• Validation: Wipe the area with a solvent-dampened cloth (matching the original solvent) to ensure all lipid residue is removed, preventing a slippery surface hazard.

For Major Spills (Outside the Fume Hood / >500 mL of Solvent):

• Evacuate & Isolate: Clear the area of all personnel and cordon off the affected zone[3].

• Ventilate: If safe, increase room ventilation to disperse volatile solvent fumes.

• Alert: Immediately notify your institution's EHS department. Do not attempt to clean a large-scale halogenated spill without a self-contained breathing apparatus (SCBA)[3][10].

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A Comprehensive Guide to the Safe Handling and Disposal of 1,2-Dilinoleoylglycerol

For researchers, scientists, and drug development professionals, the proper management of laboratory reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides a detailed protocol for the safe handling, storage, and disposal of 1,2-Dilinoleoylglycerol, a key lipid molecule in various research applications. By adhering to these procedures, you can minimize risks and maintain a secure laboratory environment.

Understanding the Hazard Profile of 1,2-Dilinoleoylglycerol

While specific hazard data for 1,2-Dilinoleoylglycerol is not extensively documented, it is prudent to handle it with the care afforded to all laboratory chemicals.[1] Based on the safety profiles of similar glyceride compounds, it is not classified as a hazardous substance under the Globally Harmonized System (GHS).[2] However, good laboratory practice dictates that all chemicals should be treated as potentially hazardous.

Some related compounds may be combustible and can pose a slight fire hazard when exposed to heat or flame.[3] Heating can lead to the emission of toxic fumes, such as carbon monoxide, and acrid smoke.[3] Therefore, it is crucial to avoid high temperatures and ignition sources when handling this compound.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent accidental exposure.[4][5][6] The following table summarizes the recommended PPE for handling 1,2-Dilinoleoylglycerol.

PPE Category	Recommendation	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[4][5][7]	Protects eyes from potential splashes or aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile gloves).[4][5]	Prevents direct skin contact. Gloves should be inspected for integrity before each use and changed frequently.[5]
Body Protection	A standard laboratory coat.[4][5]	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required under normal conditions with adequate ventilation.[4] If aerosols may be generated or working in a poorly ventilated area, a dust mask or N95 respirator is recommended.[5]	Minimizes the risk of inhaling any airborne particles or aerosols.

Operational Plan: A Step-by-Step Handling Protocol

A systematic approach to handling 1,2-Dilinoleoylglycerol is essential for maintaining a safe and efficient workflow.

Step 1: Preparation

• Ensure the work area, preferably a chemical fume hood or a designated clean bench, is uncluttered.[4]

• Assemble all necessary equipment and reagents before you begin.

• Don the appropriate PPE as outlined in the table above.[5]

Step 2: Aliquoting and Dispensing

• If the compound is in a solid or semi-solid form, use a clean spatula for transfer. For liquids, use a calibrated pipette.

• Avoid creating dust or aerosols.[5]

• Work in a well-ventilated area to minimize potential inhalation of any fumes.[8]

Step 3: Storage

• Keep the container tightly sealed when not in use.[3][9]

• Store in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[10]

• Avoid contact with incompatible materials, such as strong oxidizing agents.[9]

The following diagram illustrates the standard workflow for handling 1,2-Dilinoleoylglycerol:

Caption: Standard workflow for handling 1,2-Dilinoleoylglycerol.

Spill Management and Emergency Procedures

In the event of a spill, prompt and appropriate action is crucial.

For Minor Spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.[3][9]

• Collect the absorbed material into a labeled container for chemical waste.[9]

• Clean the spill area with a suitable solvent and then with soap and water.

For Major Spills:

• Evacuate the area and alert the appropriate emergency response team.[3]

• If safe to do so, increase ventilation and remove all ignition sources.[3]

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected area with plenty of water.[3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[10]

• Inhalation: Move the individual to fresh air.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[10]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 1,2-Dilinoleoylglycerol and its associated waste is a critical aspect of laboratory safety and environmental responsibility.[11][12]

Waste Segregation:

• Non-hazardous Solid Waste: If 1,2-Dilinoleoylglycerol is not mixed with any hazardous materials, it can typically be disposed of as non-hazardous laboratory waste.[8] Place it in a sealed and clearly labeled container.[8]

• Hazardous Chemical Waste: If 1,2-Dilinoleoylglycerol is dissolved in a hazardous solvent (e.g., chloroform), the entire mixture must be treated as hazardous waste.[8] Collect this waste in a designated, compatible, and properly sealed hazardous waste container.[8][13]

• Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves) should be disposed of in the appropriate solid waste stream.[11]

Disposal Workflow: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.[2] The following decision tree provides a general framework for proper disposal.

Caption: Decision workflow for the disposal of 1,2-Dilinoleoylglycerol.

By implementing these safety and handling procedures, you can effectively manage the risks associated with 1,2-Dilinoleoylglycerol, ensuring a safe and productive research environment.

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• Gillham, S. (2018, March 10). BEST PRACTICES AND ETIQUETTE FOR LAB WASTE DISPOSALS.
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